2,6-Dichloro bisphenol A-D12

Core Science & Biosynthesis

In-Depth Technical Guide to 2,6-Dichloro bisphenol A-D12

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, analytical methods, and biological interactions of 2,6-Dichloro bisphenol A-D12. This deuterated analog of 2,6-Dichloro bisphenol A serves as a valuable internal standard for quantitative analysis in complex matrices.

Core Chemical Properties

2,6-Dichloro bisphenol A-D12 is the deuterated form of 2,6-Dichloro bisphenol A, a chlorinated derivative of the well-known endocrine disruptor, Bisphenol A (BPA). The deuterium (B1214612) labeling provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based analytical methods.

Table 1: Physicochemical Properties of 2,6-Dichloro bisphenol A-D12 and Related Compounds

Property	2,6-Dichloro bisphenol A-D12	2,6-Dichloro bisphenol A	Bisphenol A	2,6-Dichlorophenol (B41786)
Molecular Formula	C₁₅H₂D₁₂Cl₂O₂	C₁₅H₁₄Cl₂O₂	C₁₅H₁₆O₂	C₆H₄Cl₂O
Molecular Weight	309.25 g/mol	297.16 g/mol	228.29 g/mol	163.00 g/mol
Melting Point	No data available	No data available	158-159 °C[1][2][3]	64-66 °C
Boiling Point	No data available	No data available	220 °C at 4 mmHg[1][2]	218-220 °C[4]
Water Solubility	No data available	No data available	120-300 mg/L[5]	Low
Solubility in Organic Solvents	Soluble in DMSO	Soluble in organic solvents	Soluble in ethanol, ethers, and fats	Soluble in organic solvents

Synthesis and Deuteration

The synthesis of 2,6-Dichloro bisphenol A involves the acid-catalyzed condensation of 2,6-dichlorophenol with acetone (B3395972). The subsequent deuteration to yield the D12 analog is a more specialized process.

Experimental Protocol: Synthesis of 2,6-Dichloro bisphenol A

This protocol describes a general method for the synthesis of bisphenols, adapted for 2,6-Dichloro bisphenol A.

Materials:

• 2,6-Dichlorophenol

• Acetone

• Strong acid catalyst (e.g., Amberlyst 15 ion-exchange resin or sulfuric acid)

• Toluene (or other suitable solvent)

• Hexane (for washing)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2,6-dichlorophenol in a minimal amount of toluene.

• Add a stoichiometric equivalent of acetone to the solution.

• Add the acid catalyst to the reaction mixture.

• Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the catalyst.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexane) to yield 2,6-Dichloro bisphenol A.

Experimental Protocol: Deuteration of 2,6-Dichloro bisphenol A

A common method for introducing deuterium into aromatic rings is through acid-catalyzed hydrogen-deuterium exchange in the presence of a deuterium source, such as deuterated water (D₂O) or deuterated acid.

Materials:

• 2,6-Dichloro bisphenol A

• Deuterated sulfuric acid (D₂SO₄) or other deuterated acid catalyst

• Deuterated water (D₂O)

• Anhydrous solvent (e.g., deuterated chloroform)

Procedure:

• Dissolve 2,6-Dichloro bisphenol A in an anhydrous, deuterated solvent.

• Add a catalytic amount of deuterated sulfuric acid.

• Add an excess of deuterated water to the reaction mixture.

• Heat the mixture under reflux for an extended period to facilitate the hydrogen-deuterium exchange on the aromatic rings. The progress of deuteration can be monitored by ¹H NMR spectroscopy by observing the disappearance of the aromatic proton signals.

• After the desired level of deuteration is achieved, cool the reaction mixture.

• Neutralize the acid catalyst with a suitable base (e.g., anhydrous sodium carbonate).

• Filter the mixture and remove the solvent under reduced pressure.

• The resulting 2,6-Dichloro bisphenol A-D12 can be further purified by column chromatography or recrystallization.

Caption: Synthetic workflow for 2,6-Dichloro bisphenol A and its deuteration.

Analytical Methodologies

The primary application of 2,6-Dichloro bisphenol A-D12 is as an internal standard for the quantification of 2,6-Dichloro bisphenol A and other related bisphenols in various biological and environmental matrices. Ultra-high performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is the method of choice for this purpose due to its high sensitivity and selectivity.

Experimental Protocol: UPLC-MS/MS Analysis

This protocol outlines a general procedure for the analysis of 2,6-Dichloro bisphenol A using its deuterated analog as an internal standard.

Sample Preparation (e.g., for Urine Samples):

• To a 1 mL urine sample, add a known amount of 2,6-Dichloro bisphenol A-D12 internal standard solution.

• Add β-glucuronidase/sulfatase to deconjugate the bisphenol metabolites.

• Incubate the sample at 37 °C for a specified time (e.g., 2-4 hours).

• Perform solid-phase extraction (SPE) for sample cleanup and concentration.

  • Condition an SPE cartridge (e.g., C18) with methanol (B129727) and then water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute the analytes with an organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for UPLC-MS/MS analysis.

UPLC-MS/MS Conditions:

• UPLC System: A high-pressure liquid chromatography system.

• Column: A reverse-phase column (e.g., C18) suitable for separating bisphenols.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), both typically containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI-) mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both 2,6-Dichloro bisphenol A and 2,6-Dichloro bisphenol A-D12.

Caption: Experimental workflow for the analysis of 2,6-Dichloro bisphenol A.

Signaling Pathways and Biological Activity

While the biological effects of Bisphenol A (BPA) are extensively studied, specific research on the signaling pathways affected by 2,6-Dichloro bisphenol A is less common. However, based on the structural similarity to BPA, it is hypothesized to interact with similar biological targets, primarily nuclear hormone receptors.

BPA is a known endocrine-disrupting chemical that can interact with both estrogen receptors (ERα and ERβ) and androgen receptors (AR).[6] It typically acts as an agonist for estrogen receptors, mimicking the effects of the natural hormone estradiol.[7][8] In contrast, BPA has been shown to act as an antagonist to the androgen receptor, inhibiting the action of androgens like testosterone.[6][9][10][11]

The addition of chlorine atoms to the phenol (B47542) rings of BPA can significantly alter its binding affinity and activity at these receptors. For instance, tetrachlorobisphenol A (TCBPA) has been shown to be an agonist for ERα and an antagonist for the androgen receptor.[6] It is plausible that 2,6-Dichloro bisphenol A exhibits similar activities, potentially with altered potency.

The interaction of these compounds with nuclear receptors can lead to the modulation of gene expression, ultimately affecting various physiological processes.

Caption: Putative signaling pathways of 2,6-Dichloro bisphenol A.

References

• 1. Bisphenol A CAS#: 80-05-7 [m.chemicalbook.com]
• 2. Bisphenol A 97 80-05-7 [sigmaaldrich.com]
• 3. bisphenol A | CAS#:80-05-7 | Chemsrc [chemsrc.com]
• 4. 2,6-dichloro Phenol Boiling Point: 218 To 220 A C (424 To 428 A F; 491 To 493 K) at Best Price in Mumbai | Vision Pharma [tradeindia.com]
• 5. healthandenvironment.org [healthandenvironment.org]
• 6. Characterization of Estrogenic and Androgenic Activities for Bisphenol A-like Chemicals (BPs): In Vitro Estrogen and Androgen Receptors Transcriptional Activation, Gene Regulation, and Binding Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. repository.arizona.edu [repository.arizona.edu]
• 9. Bisphenol A affects androgen receptor function via multiple mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-androgenic mechanisms of Bisphenol A involve androgen receptor signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of androgen receptor transcriptional activities of bisphenol A, octylphenol and nonylphenol in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Structure and Synthesis of 2,6-Dichloro bisphenol A-D12

This technical guide provides a comprehensive overview of the chemical structure and a proposed synthesis pathway for 2,6-Dichloro bisphenol A-D12. This document is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry who require detailed information on this isotopically labeled compound.

Chemical Structure and Properties

2,6-Dichloro bisphenol A-D12, with the IUPAC name 2-chloro-4-[2-(3-chloro-2,5,6-trideuterio-4-hydroxyphenyl)propan-2-yl]-3,5,6-trideuteriophenol, is a deuterated analog of 2,6-dichloro bisphenol A. The deuterium (B1214612) labels are located on the phenyl rings, which makes it a valuable internal standard for mass spectrometry-based quantitative analysis of bisphenol A and its chlorinated derivatives.

The key structural feature is the presence of two 2,6-dichlorophenol (B41786) moieties linked by an isopropylidene bridge, with the six hydrogens on the aromatic rings replaced by deuterium.

Table 1: Physicochemical Properties of 2,6-Dichloro bisphenol A-D12 and its Precursors

Property	2,6-Dichloro bisphenol A-D12	2,6-Dichlorophenol	Phenol (B47542)
Molecular Formula	C₁₅H₈D₆Cl₂O₂	C₆H₄Cl₂O	C₆H₆O
Molecular Weight	309.25 g/mol	163.00 g/mol	94.11 g/mol
Appearance	Not specified (likely a solid)	White crystalline solid	White crystalline solid
Melting Point	Not specified	66-68 °C	40.5 °C
Boiling Point	Not specified	219-220 °C	181.7 °C
CAS Number	Not available	87-65-0	108-95-2

Proposed Synthesis Pathway

Caption: Proposed synthesis pathway for 2,6-Dichloro bisphenol A-D12.

Experimental Protocols

The following are detailed, proposed experimental protocols for each step of the synthesis of 2,6-Dichloro bisphenol A-D12. These protocols are based on analogous reactions and may require optimization.

Step 1: Synthesis of Phenol-d6 (Perdeuterated Phenol)

This procedure is based on acid-catalyzed hydrogen-deuterium exchange.

Materials:

• Phenol

• Deuterium oxide (D₂O, 99.8 atom % D)

• Deuterated sulfuric acid (D₂SO₄, 96-98 wt. % in D₂O, 99.5 atom % D)

• Anhydrous sodium sulfate (B86663)

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve phenol (1 equivalent) in deuterium oxide (10 equivalents).

• Carefully add deuterated sulfuric acid (0.1 equivalents) to the solution.

• Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the deuteration can be monitored by ¹H NMR by taking small aliquots.

• After cooling to room temperature, neutralize the reaction mixture with a saturated solution of sodium bicarbonate in D₂O.

• Extract the deuterated phenol with diethyl ether (3 x 20 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield Phenol-d6. Further purification can be achieved by distillation or recrystallization.

Step 2: Synthesis of 2,6-Dichlorophenol-d3

This procedure utilizes sulfuryl chloride for the chlorination of the deuterated phenol.

Materials:

• Phenol-d6 (from Step 1)

• Sulfuryl chloride (SO₂Cl₂)

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (anhydrous)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a nitrogen inlet, and a magnetic stirrer, dissolve Phenol-d6 (1 equivalent) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add anhydrous aluminum chloride (0.1 equivalents) to the solution.

• Add sulfuryl chloride (2.2 equivalents) dropwise from the dropping funnel over a period of 1 hour, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by slowly adding ice-cold water.

• Separate the organic layer, and wash it with water and then with a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• The crude 2,6-Dichlorophenol-d3 can be purified by column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system like hexane/ethyl acetate.

Step 3: Synthesis of 2,6-Dichloro bisphenol A-D12

This final step involves the acid-catalyzed condensation of 2,6-Dichlorophenol-d3 with acetone.

Materials:

• 2,6-Dichlorophenol-d3 (from Step 2)

• Acetone

• Concentrated hydrochloric acid (HCl)

• Toluene (B28343)

Procedure:

• In a round-bottom flask, combine 2,6-Dichlorophenol-d3 (2 equivalents) and acetone (1 equivalent).

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 5 mol%).

• Stir the mixture at room temperature for 24-72 hours. The reaction progress can be monitored by TLC or LC-MS.

• Upon completion, add toluene to the reaction mixture to precipitate the product.

• Filter the solid product and wash it with cold toluene to remove any unreacted starting materials.

• The crude 2,6-Dichloro bisphenol A-D12 can be further purified by recrystallization from a suitable solvent like ethanol/water or toluene.

Data Presentation

As this is a proposed synthesis, experimental data such as reaction yields and detailed spectroscopic analysis are not available. However, the expected analytical data would be as follows:

• ¹H NMR: The spectrum would show a singlet for the methyl protons of the isopropylidene bridge. The aromatic region would be devoid of signals due to the deuterium substitution.

• ¹³C NMR: The spectrum would show the characteristic signals for the quaternary carbon of the isopropylidene bridge, the methyl carbons, and the aromatic carbons. The signals for the deuterated carbons would be observed as multiplets due to C-D coupling.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the calculated molecular weight of 2,6-Dichloro bisphenol A-D12 (C₁₅H₈D₆Cl₂O₂), taking into account the isotopic distribution of chlorine.

Logical Relationships and Experimental Workflow

The synthesis of 2,6-Dichloro bisphenol A-D12 follows a logical progression of three main chemical transformations.

In-Depth Technical Guide: 2,6-Dichloro bisphenol A-D12

CAS Number: 2739737-75-6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Dichloro bisphenol A-D12, a deuterated isotopologue of 2,6-Dichloro bisphenol A. While specific research on the deuterated form is limited, this document leverages available data on the non-deuterated compound and related chlorinated bisphenol A derivatives to provide insights into its physicochemical properties, synthesis, analytical methods, and potential biological activities. The inclusion of deuterium (B1214612) atoms makes 2,6-Dichloro bisphenol A-D12 a valuable internal standard for quantitative mass spectrometry-based analysis.

Physicochemical Properties

2,6-Dichloro bisphenol A-D12 is the deuterium-labeled form of 2,6-Dichloro bisphenol A.[1] The primary properties are summarized below.

Property	Value	Source
CAS Number	2739737-75-6	[1]
Molecular Formula	C₁₅H₈D₆Cl₂O₂	[1]
Molecular Weight	303.21 g/mol	[1]

Synthesis and Manufacturing

One common method for the synthesis of chlorinated phenols is the reaction of a phenol (B47542) with a chlorinating agent such as sulfuryl chloride. For instance, 2,6-dichlorophenol (B41786) compounds can be produced by reacting a phenol compound with sulfuryl chloride in the presence of a secondary amine. Another approach involves the chlorination of phenol with chlorine gas.

Experimental Protocols

Due to the limited availability of specific experimental protocols for 2,6-Dichloro bisphenol A, this section provides detailed methodologies for key experiments commonly used to assess the biological activity of bisphenol A and its chlorinated derivatives. These protocols can be adapted for the investigation of 2,6-Dichloro bisphenol A.

Estrogen Receptor Competitive Binding Assay

This assay is used to determine the binding affinity of a test compound to estrogen receptors (ERα and ERβ).

Materials:

• Rat uterine cytosol (as a source of estrogen receptors)

• [³H]-17β-estradiol (radioligand)

• Test compound (2,6-Dichloro bisphenol A)

• Assay buffer (e.g., Tris-EDTA buffer)

• Hydroxylapatite slurry

• Scintillation cocktail and counter

Procedure:

• Prepare rat uterine cytosol containing estrogen receptors.

• In assay tubes, combine a fixed concentration of [³H]-17β-estradiol with varying concentrations of the unlabeled test compound (2,6-Dichloro bisphenol A) or a known competitor (e.g., unlabeled 17β-estradiol).

• Add the uterine cytosol preparation to initiate the binding reaction.

• Incubate the mixture to allow binding to reach equilibrium.

• Separate the receptor-bound radioligand from the unbound radioligand using a hydroxylapatite slurry.

• Wash the hydroxylapatite pellets to remove non-specifically bound radioligand.

• Quantify the amount of bound [³H]-17β-estradiol by liquid scintillation counting.

• The concentration of the test compound that inhibits 50% of the specific binding of [³H]-17β-estradiol (IC50) is calculated to determine the relative binding affinity.

Androgen Receptor Antagonist Luciferase Reporter Gene Assay

This assay is used to determine if a compound can inhibit the transcriptional activity of the androgen receptor (AR).

Materials:

• A suitable mammalian cell line (e.g., PC3 cells) stably or transiently co-transfected with an androgen receptor expression vector and a reporter plasmid containing androgen response elements (AREs) linked to a luciferase gene.

• Dihydrotestosterone (DHT), a potent androgen.

• Test compound (2,6-Dichloro bisphenol A).

• Cell culture medium and reagents.

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Seed the transfected cells in a multi-well plate and allow them to attach.

• Treat the cells with a fixed concentration of DHT to induce AR-mediated luciferase expression.

• Simultaneously, treat the cells with varying concentrations of the test compound (2,6-Dichloro bisphenol A).

• Include appropriate controls: vehicle control (no treatment), DHT alone, and a known AR antagonist (e.g., flutamide) with DHT.

• Incubate the cells for a sufficient period (e.g., 24 hours) to allow for gene expression.

• Lyse the cells and measure the luciferase activity using a luminometer.

• A decrease in luciferase activity in the presence of the test compound indicates androgen receptor antagonism. The IC50 value can be calculated.[2]

Western Blot for MAPK/ERK Pathway Activation

This method is used to detect changes in the phosphorylation state of key proteins in the MAPK/ERK signaling pathway, such as ERK1/2, in response to treatment with the test compound.

Materials:

• Cell line of interest (e.g., a breast cancer cell line like MCF-7).

• Test compound (2,6-Dichloro bisphenol A).

• Cell lysis buffer.

• Protein assay kit (e.g., BCA assay).

• SDS-PAGE gels and electrophoresis apparatus.

• Transfer apparatus and membranes (e.g., PVDF).

• Blocking buffer (e.g., 5% non-fat milk in TBST).

• Primary antibodies (e.g., anti-phospho-ERK1/2, anti-total-ERK1/2).

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Culture cells to a suitable confluency.

• Treat cells with varying concentrations of 2,6-Dichloro bisphenol A for a specific time course.

• Lyse the cells to extract total protein.

• Determine the protein concentration of each lysate.

• Separate the proteins by size using SDS-PAGE.

• Transfer the separated proteins to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for the phosphorylated form of the target protein (e.g., phospho-ERK1/2).

• Wash the membrane and then incubate with an HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• To normalize the results, the same membrane can be stripped and re-probed with an antibody for the total (phosphorylated and unphosphorylated) form of the protein.

Biological Activity and Signaling Pathways

Chlorinated derivatives of bisphenol A are known to possess endocrine-disrupting properties, often with greater potency than the parent compound, bisphenol A. While specific quantitative data for 2,6-Dichloro bisphenol A is scarce, studies on its isomers and other chlorinated BPAs provide valuable insights into its potential biological effects.

Endocrine Disruption

Estrogen Receptor Binding: Studies have shown that chlorinated derivatives of BPA can bind to both estrogen receptor alpha (ERα) and estrogen receptor beta (ERβ). The binding affinity is influenced by the position and number of chlorine atoms. For example, 3,3'-Dichlorobisphenol A, an isomer of 2,6-Dichlorobisphenol A, has been shown to have a higher binding affinity for ERα than BPA itself.

Androgen Receptor Antagonism: Bisphenol A and some of its chlorinated derivatives have been demonstrated to act as antagonists of the androgen receptor, inhibiting the transcriptional activity induced by androgens.[2]

The following table summarizes the reported IC50 values for the antiandrogenic activity of BPA and related compounds.

Compound	IC50 (M) for Androgen Receptor Antagonism	Source
Bisphenol A (BPA)	(7.46 ± 1.23) x 10⁻⁷	[2]
4-Octylphenol (OP)	(9.71 ± 3.82) x 10⁻⁵	[2]
4-Nonylphenol (NP)	(2.02 ± 0.90) x 10⁻⁵	[2]
Flutamide (positive control)	(1.02 ± 0.35) x 10⁻⁷	[2]

Cellular Signaling Pathways

Chlorinated bisphenol A derivatives have been shown to modulate intracellular signaling pathways, particularly the Mitogen-Activated Protein Kinase (MAPK) pathway, which is crucial for regulating cell proliferation, differentiation, and apoptosis.

MAPK/ERK and JNK Signaling: Studies have indicated that dichlorinated bisphenol A can affect the phosphorylation of key signaling proteins such as Extracellular signal-Regulated Kinase (ERK) and c-Jun N-terminal Kinase (JNK). The specific effect (activation or inhibition) can depend on the specific isomer and the cellular context.

Below is a diagram illustrating the potential interaction of 2,6-Dichloro bisphenol A with the MAPK signaling pathway, based on the known effects of related compounds.

References

• 1. Development of a High-Throughput Screening Assay for Small-Molecule Inhibitors of Androgen Receptor Splice Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of androgen receptor transcriptional activities of bisphenol A, octylphenol and nonylphenol in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 2,6-Dichloro bisphenol A-D12

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,6-Dichloro bisphenol A-D12, a deuterated analog of 2,6-Dichloro bisphenol A. The information presented herein is intended for research and drug development professionals, focusing on the molecule's properties, analytical methodologies, and potential biological interactions. Given the limited specific data on the deuterated form, this guide also incorporates relevant information from its non-deuterated counterpart and the parent compound, Bisphenol A (BPA), to provide a comprehensive understanding.

Core Molecular Data

2,6-Dichloro bisphenol A-D12 is the deuterium-labeled form of 2,6-Dichloro bisphenol A. Deuterium substitution is a valuable tool in analytical chemistry, particularly in mass spectrometry-based quantification, where it serves as an internal standard.[1]

Physicochemical Properties

The fundamental properties of 2,6-Dichloro bisphenol A-D12 are summarized in the table below.

Property	Value	Reference
Molecular Weight	303.2 g/mol	[2][3]
Molecular Formula	C₁₅H₈D₆Cl₂O₂	[4]
IUPAC Name	2-chloro-4-[2-(3-chloro-2,5,6-trideuterio-4-hydroxyphenyl)propan-2-yl]-3,5,6-trideuteriophenol	[2]
Synonyms	2,6-Dichloro bisphenol A-d12	[1]

Analytical Methodologies

The quantification of chlorinated bisphenols, including 2,6-Dichloro bisphenol A, in biological and environmental matrices is crucial for exposure and toxicological studies. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is a commonly employed analytical technique. Deuterated standards like 2,6-Dichloro bisphenol A-D12 are essential for accurate quantification in these methods.

Experimental Protocol: Quantification in Plasma

A validated HPLC-MS/MS method has been developed for the quantification of dichlorobisphenol A (Cl₂BPA) conjugates in rat and human plasma.[5] While this study focused on the 3,3'-Cl₂BPA isomer, the methodology provides a strong foundation for the analysis of the 2,6-dichloro isomer.

Sample Preparation: [5]

• Plasma samples are subjected to protein precipitation using acetonitrile.

• The supernatant is collected for analysis.

Chromatographic Conditions: [5]

• Column: C18 reverse-phase column.

• Mobile Phase: A binary gradient of an organic solvent (e.g., methanol (B129727) or acetonitrile) and water.

• Flow Rate: 0.35 mL/min.

• Column Temperature: 40°C.

Mass Spectrometry Detection: [5]

• Ionization Mode: Electrospray ionization (ESI) in negative mode.

• Detection: Multiple reaction monitoring (MRM).

The use of a deuterated internal standard, such as 2,6-Dichloro bisphenol A-D12, is critical to correct for matrix effects and variations in instrument response.

Biological Activity and Signaling Pathways

While specific toxicological and signaling pathway data for 2,6-Dichloro bisphenol A are limited, extensive research on the parent compound, Bisphenol A (BPA), provides significant insights. Chlorinated derivatives of BPA are known to be formed during the chlorination of drinking water and may exhibit higher endocrine-disrupting activity.[5] BPA is a known endocrine disruptor that can impact various biological processes through interaction with multiple cell signaling pathways.[6][7]

NF-κB Signaling Pathway

Studies have shown that BPA and its analogs can induce inflammatory responses and cell proliferation through the activation of the NF-κB signaling pathway.[8] This pathway is a critical regulator of immune and inflammatory responses.

Caption: BPA-induced activation of the NF-κB signaling pathway.

MAPK Signaling Pathway

BPA has also been demonstrated to activate Mitogen-Activated Protein Kinase (MAPK) signaling pathways, such as JNK and ERK.[9] These pathways are involved in a wide range of cellular processes, including cell proliferation, differentiation, and apoptosis.

Caption: Involvement of BPA in the MAPK signaling cascade.

Apoptosis Pathways

BPA exposure can trigger apoptosis through multiple signaling pathways, including the DNA damage response (DDR) pathway and the insulin-like growth factor-1 (IGF-1) network.[10] In the DDR pathway, BPA can activate key apoptotic proteins such as CED-3 (a caspase) and CED-4 (an Apaf-1 homolog), and its effects are modulated by proteins like p53.[10]

Summary

2,6-Dichloro bisphenol A-D12 is a critical analytical tool for the accurate measurement of its non-deuterated counterpart in various matrices. While direct biological data on this deuterated compound is scarce, the known endocrine-disrupting effects of the parent compound, BPA, and its chlorinated derivatives highlight the importance of such analytical standards. The activation of key signaling pathways like NF-κB and MAPK by BPA suggests potential mechanisms through which its chlorinated analogs may exert biological effects. Further research is warranted to fully elucidate the specific toxicological profile of 2,6-Dichloro bisphenol A.

References

• 1. immunomart.com [immunomart.com]
• 2. 2,6-Dichloro bisphenol A-D12 | C15H14Cl2O2 | CID 154731332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,6-Dichloro bisphenol A-D12 | [artmolecule.fr]
• 4. Determination of bisphenol-A, 2,4-dichlorophenol, bisphenol-AF and tetrabromobisphenol-A in liquid foods and their packaging materials by vortex-assisted supramolecular solvent microextraction/high-performance liquid chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Quantification of the Conjugated Forms of Dichlorobisphenol A (3,3'-Cl 2 BPA) in Rat and Human Plasma Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bisphenol A (BPA) and cell signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The adverse health effects of bisphenol A and related toxicity mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Individual and Combined Effect of Bisphenol A and Bisphenol AF on Prostate Cell Proliferation through NF-κB Signaling Pathway | MDPI [mdpi.com]
• 9. MAPK and NF-κB pathways are involved in bisphenol A-induced TNF-α and IL-6 production in BV2 microglial cells [pubmed.ncbi.nlm.nih.gov]
• 10. Bisphenol A exposure triggers apoptosis via three signaling pathways in Caenorhabditis elegans - RSC Advances (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide on 2,6-Dichloro bisphenol A-D12

Disclaimer: No official Safety Data Sheet (SDS) for 2,6-Dichloro bisphenol A-D12 is publicly available. The information presented herein is compiled from various sources, including chemical databases and safety data for structurally related compounds. This guide is intended for research and development professionals and should be used for informational purposes only. A thorough risk assessment should be conducted before handling this compound.

Section 1: Chemical and Physical Properties

2,6-Dichloro bisphenol A-D12 is a deuterated analog of 2,6-Dichloro bisphenol A. The deuterium (B1214612) labeling makes it a useful internal standard for mass spectrometry-based quantification of the parent compound and related substances.[1]

Property	Value	Source
Molecular Formula	C₁₅H₈D₆Cl₂O₂	[2]
Molecular Weight	303.21 g/mol	[2]
CAS Number	2739737-75-6	[2]
IUPAC Name	2-chloro-4-[2-(3-chloro-2,5,6-trideuterio-4-hydroxyphenyl)propan-2-yl]-3,5,6-trideuteriophenol	[3]
Synonyms	AKOS037645503, AS-6110, HY-150992S, CS-0566189	[3]
Solubility	10 mM in DMSO	[2]
XLogP3	5.3	[3]

Section 2: Toxicological and Hazard Information

Specific toxicological data for 2,6-Dichloro bisphenol A-D12 is not available. The hazard assessment is inferred from the parent compound, Bisphenol A (BPA), and its chlorinated analogs. BPA is a known endocrine disruptor with reproductive and developmental toxicity.[4][5] Chlorinated phenols can be corrosive and cause severe skin and eye damage.

Hazard Class	Classification	Notes
Acute Toxicity	Data not available
Skin Corrosion/Irritation	Expected to be corrosive	Based on data for related chlorinated phenols.
Serious Eye Damage/Irritation	Expected to cause serious eye damage	Based on data for related chlorinated phenols.
Endocrine Disruption	Potential endocrine disruptor	Based on the known properties of Bisphenol A and its analogs.[6][7]
Carcinogenicity	Data not available
Mutagenicity	Data not available
Reproductive Toxicity	Potential reproductive toxicant	Based on the known properties of Bisphenol A.[4]

Section 3: Experimental Protocols and Applications

The primary application of 2,6-Dichloro bisphenol A-D12 is as an internal standard in analytical chemistry, particularly for the quantification of Bisphenol A and its chlorinated derivatives in various matrices using techniques like UPLC-MS/MS.[1]

General Workflow for Quantification using 2,6-Dichloro bisphenol A-D12 as an Internal Standard:

• Sample Preparation: The biological or environmental sample (e.g., urine, water) is collected.

• Spiking: A known amount of 2,6-Dichloro bisphenol A-D12 is added to the sample.

• Extraction: The analytes (including the native compound and the deuterated standard) are extracted from the sample matrix.

• Analysis: The extract is analyzed by a mass spectrometry-based method (e.g., LC-MS/MS).

• Quantification: The concentration of the native analyte is determined by comparing its peak area to the peak area of the known concentration of the internal standard.

Caption: Workflow for quantification using an internal standard.

Section 4: Potential Biological Pathways

There are no specific studies on the signaling pathways affected by 2,6-Dichloro bisphenol A-D12. However, as a structural analog of Bisphenol A, it may interact with similar biological targets. Bisphenol A is known to exert its endocrine-disrupting effects primarily through its interaction with estrogen receptors.

Simplified Overview of Bisphenol A's Endocrine Disrupting Mechanism:

BPA can bind to estrogen receptors (ERα and ERβ), mimicking the effects of endogenous estrogens. This can lead to the activation or inhibition of estrogen-responsive genes, resulting in the disruption of normal endocrine signaling.

Caption: Simplified mechanism of BPA endocrine disruption.

Section 5: Handling and Safety Precautions

Given the lack of a formal SDS, this compound should be handled with extreme caution in a well-ventilated laboratory, preferably within a fume hood. The following personal protective equipment (PPE) should be used:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Compatible chemical-resistant gloves.

• Skin and Body Protection: A lab coat and appropriate protective clothing.

In case of exposure, follow standard first-aid procedures and seek immediate medical attention.

First Aid Measures:

• Inhalation: Move the person to fresh air.

• Skin Contact: Immediately wash with plenty of soap and water.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.

Waste should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

References

• 1. 2,6-Dichloro bisphenol A-D12 | [artmolecule.fr]
• 2. immunomart.com [immunomart.com]
• 3. 2,6-Dichloro bisphenol A-D12 | C15H14Cl2O2 | CID 154731332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The adverse health effects of bisphenol A and related toxicity mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Concern about the Safety of Bisphenol A Substitutes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN112920060A - Synthesis device and application of 2, 6-dichloro-4-aminophenol - Google Patents [patents.google.com]

Commercial Suppliers and Technical Guide for 2,6-Dichloro bisphenol A-D12

This technical guide provides a comprehensive overview of 2,6-Dichloro bisphenol A-D12 for researchers, scientists, and drug development professionals. It includes a list of commercial suppliers, detailed experimental protocols for assessing its endocrine-disrupting potential, and a visualization of a key signaling pathway.

Commercial Suppliers of 2,6-Dichloro bisphenol A-D12

For researchers seeking to procure 2,6-Dichloro bisphenol A-D12, several commercial suppliers offer this stable isotope-labeled compound, primarily for use as an internal standard in analytical methods like mass spectrometry. The following table summarizes key information from various suppliers. Please note that purity and isotopic enrichment can vary by batch, and it is recommended to request a certificate of analysis for the specific lot.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity	Isotopic Enrichment	Available Formats
ArtMolecule	2,6-Dichloro bisphenol A-D12	-	C₁₅H₈D₆Cl₂O₂	303.21	>98% (typical)	Not specified	Neat solid
Immunomart	2,6-Dichloro bisphenol A-d12	2739737-75-6	C₁₅H₈D₆Cl₂O₂	303.21	Not specified	Not specified	10 mM in DMSO
MedChemExpress	2,6-Dichloro bisphenol A-d12	2739737-75-6	C₁₅H₈D₆Cl₂O₂	303.21	>98% (typical)	Not specified	Neat solid

Endocrine-Disrupting Potential and Signaling Pathways

Bisphenol A (BPA) and its chlorinated derivatives are recognized as endocrine-disrupting chemicals (EDCs) that can interfere with the body's hormonal systems.[1] These compounds can exert their effects by interacting with various nuclear receptors, including the estrogen receptor (ER), androgen receptor (AR), and thyroid hormone receptor (TR).[2][3] The biological activity of 2,6-Dichloro bisphenol A is likely similar to that of other dichlorinated BPA derivatives, which have been shown to possess estrogenic and anti-androgenic properties, and the potential to disrupt thyroid hormone signaling.[4][5][6]

Estrogen Receptor Signaling

BPA and its analogs can bind to estrogen receptors (ERα and ERβ), mimicking the effects of the natural hormone 17β-estradiol.[2][7] This can lead to the activation or inhibition of estrogen-responsive genes, potentially impacting reproductive health and development.[3]

Androgen Receptor Signaling

In addition to estrogenic activity, some bisphenols can act as antagonists to the androgen receptor (AR).[6][8] By blocking the action of androgens like testosterone, these compounds can interfere with male reproductive development and function.[3]

Thyroid Hormone Signaling

Disruption of the thyroid hormone system is another critical concern with bisphenols.[5][9] These chemicals can interfere with thyroid hormone synthesis, transport, and metabolism, and can also act as antagonists at the thyroid hormone receptor (TR).[5][10]

The following diagram illustrates a generalized signaling pathway for an endocrine-disrupting chemical like a chlorinated bisphenol A derivative interacting with a nuclear receptor.

Caption: Generalized nuclear receptor signaling pathway disrupted by an endocrine-disrupting chemical.

Experimental Protocols for Assessing Endocrine-Disrupting Activity

The following are detailed methodologies for key in vitro experiments to assess the potential endocrine-disrupting effects of 2,6-Dichloro bisphenol A-D12.

Estrogen Receptor Competitive Binding Assay

This assay determines the affinity of a test compound for the estrogen receptor by measuring its ability to displace a radiolabeled estrogen.[7]

Materials:

• Human estrogen receptor α (ERα) and/or ERβ (recombinant protein)

• [³H]17β-estradiol (radiolabeled ligand)

• Unlabeled 17β-estradiol (for standard curve)

• Test compound (2,6-Dichloro bisphenol A-D12)

• Assay buffer (e.g., Tris-HCl buffer with additives)

• 96-well plates

• Scintillation vials and cocktail

• Liquid scintillation counter

Procedure:

• Prepare serial dilutions of the unlabeled 17β-estradiol and the test compound in the assay buffer.

• In a 96-well plate, add the assay buffer, a fixed concentration of [³H]17β-estradiol, and the serially diluted unlabeled 17β-estradiol or test compound.

• Add the estrogen receptor protein to initiate the binding reaction.

• Incubate the plate at 4°C for a sufficient time to reach equilibrium (e.g., 18-24 hours).

• Separate the bound and free radioligand using a method such as dextran-coated charcoal or filtration.

• Transfer the supernatant (containing the bound ligand) to scintillation vials with scintillation cocktail.

• Measure the radioactivity using a liquid scintillation counter.

• Calculate the concentration of the test compound that inhibits 50% of the specific binding of [³H]17β-estradiol (IC₅₀ value).

Androgen Receptor Reporter Gene Assay

This assay measures the ability of a test compound to induce or inhibit the transcriptional activity of the androgen receptor.[11][12]

Materials:

• A suitable cell line that does not endogenously express AR (e.g., HEK293) or a prostate cancer cell line with endogenous AR (e.g., LNCaP).[11]

• An expression vector for the human androgen receptor.[11]

• A reporter plasmid containing an androgen response element (ARE) linked to a reporter gene (e.g., luciferase).[11]

• Transfection reagent.

• Cell culture medium and supplements.

• Test compound (2,6-Dichloro bisphenol A-D12).

• A known AR agonist (e.g., dihydrotestosterone, DHT) and antagonist (e.g., flutamide).

• Lysis buffer and luciferase assay substrate.

• Luminometer.

Procedure:

• Co-transfect the cells with the AR expression vector and the ARE-reporter plasmid.

• Plate the transfected cells in a 96-well plate and allow them to attach.

• Treat the cells with serial dilutions of the test compound in the presence (for antagonist activity) or absence (for agonist activity) of a fixed concentration of DHT.

• Include appropriate controls: vehicle, DHT alone, and DHT with a known antagonist.

• Incubate the cells for 24-48 hours.

• Lyse the cells and measure the luciferase activity using a luminometer.

• Determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists) of the test compound.

Thyroid Hormone Receptor Competitive Binding Assay

This assay is used to determine the affinity of a test compound for the thyroid hormone receptor by measuring its ability to displace a radiolabeled thyroid hormone.[13][14]

Materials:

• Human thyroid hormone receptor α (TRα) and/or TRβ (recombinant protein or in vitro translated).

• [¹²⁵I]Triiodothyronine (T₃) (radiolabeled ligand).

• Unlabeled T₃ (for standard curve).

• Test compound (2,6-Dichloro bisphenol A-D12).

• Assay buffer.

• Filter plates and vacuum manifold.

• Phosphorimager screen and scanner or gamma counter.

Procedure:

• Prepare serial dilutions of unlabeled T₃ and the test compound.

• In a 96-well plate, combine the TR protein, [¹²⁵I]T₃, and either unlabeled T₃ or the test compound.

• Incubate the mixture to allow binding to reach equilibrium.

• Transfer the reaction mixture to a filter plate and apply a vacuum to separate the protein-bound radioligand from the free radioligand.

• Wash the filters with cold assay buffer.

• Quantify the radioactivity retained on the filters using a phosphorimager or a gamma counter.

• Calculate the IC₅₀ value of the test compound.

The following diagram illustrates a typical experimental workflow for assessing the endocrine-disrupting potential of a compound.

Caption: A generalized workflow for in vitro assessment of endocrine-disrupting activity.

References

• 1. mdpi.com [mdpi.com]
• 2. Bisphenol A: A Model Endocrine Disrupting Chemical With a New Potential Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bisphenol A and its potential mechanism of action for reproductive toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of Estrogenic and Androgenic Activities for Bisphenol A-like Chemicals (BPs): In Vitro Estrogen and Androgen Receptors Transcriptional Activation, Gene Regulation, and Binding Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bisphenols and Thyroid Hormone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of androgen receptor transcriptional activities of bisphenol A, octylphenol and nonylphenol in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Binding of bisphenol A, bisphenol AF, and bisphenol S on the androgen receptor: Coregulator recruitment and stimulation of potential interaction sites - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jchemrev.com [jchemrev.com]
• 10. youtube.com [youtube.com]
• 11. An androgen response element driven reporter assay for the detection of androgen receptor activity in prostate cells | PLOS One [journals.plos.org]
• 12. Analysis of Androgen Receptor Activity by Reporter Gene Assays | Springer Nature Experiments [experiments.springernature.com]
• 13. A phosphorimager-based filter binding thyroid hormone receptor competition assay for chemical screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

In-Depth Technical Guide to Deuterium-Labeled 2,6-Dichloro Bisphenol A: Applications and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the applications and methodologies related to deuterium-labeled 2,6-dichloro bisphenol A (d-2,6-DCBPA). As a stable isotope-labeled internal standard, d-2,6-DCBPA is a critical tool for the accurate quantification of 2,6-dichloro bisphenol A in complex biological matrices. This document details its primary use in analytical chemistry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, and explores its potential applications in metabolism and toxicokinetic studies. Detailed experimental protocols, quantitative performance data, and a discussion of the compound's role in understanding endocrine disruption signaling pathways are presented to support researchers and drug development professionals in their work with this important analytical standard.

Introduction

2,6-dichloro bisphenol A (2,6-DCBPA) is a chlorinated derivative of bisphenol A (BPA), a well-known endocrine-disrupting chemical. The chlorination of BPA, which can occur during water disinfection processes, can lead to the formation of various chlorinated BPA derivatives, including 2,6-DCBPA. These derivatives are of increasing concern due to their potential for heightened biological activity compared to the parent compound. Accurate and sensitive quantification of 2,6-DCBPA in biological samples is therefore essential for assessing human exposure and understanding its potential health effects.

Deuterium-labeled internal standards are the gold standard in quantitative mass spectrometry. By replacing hydrogen atoms with their stable isotope, deuterium, a compound is created that is chemically identical to the analyte of interest but has a different mass. This allows it to be distinguished by the mass spectrometer. The use of deuterium-labeled 2,6-dichloro bisphenol A (e.g., 2,6-dichloro bisphenol A-d12) as an internal standard is crucial for correcting for variations in sample preparation, chromatographic separation, and ionization efficiency, thereby ensuring the accuracy and precision of analytical measurements.[1][2]

Core Applications

The primary application of deuterium-labeled 2,6-dichloro bisphenol A is as an internal standard in analytical methods designed to quantify 2,6-dichloro bisphenol A and other chlorinated bisphenols in various biological matrices, such as human urine and plasma.[3][4][5] Its use is indispensable for achieving reliable and accurate results in biomonitoring studies.

A secondary, yet critical, application lies in its use as a tracer in metabolism and toxicokinetic studies. By administering d-2,6-DCBPA, researchers can track its absorption, distribution, metabolism, and excretion (ADME) without interference from background levels of the unlabeled compound. This is particularly important for understanding the metabolic fate of 2,6-DCBPA and identifying its metabolites. While specific studies on the toxicokinetics of 2,6-DCBPA are limited, data on other chlorophenols suggest rapid absorption and metabolism to glucuronide and sulfate (B86663) conjugates.[6]

Analytical Methodologies: Quantification of 2,6-Dichloro Bisphenol A

The quantification of 2,6-dichloro bisphenol A in biological samples is predominantly achieved using ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS). The use of a deuterated internal standard is integral to these methods.

Experimental Protocol: UPLC-MS/MS Analysis of 2,6-DCBPA in Human Urine

This protocol is a representative example based on established methods for the analysis of chlorinated bisphenol A derivatives.

3.1.1. Sample Preparation (Salting-Out Assisted Liquid-Liquid Extraction - SALLE)

• To a 300 µL aliquot of human urine in a polypropylene (B1209903) tube, add the deuterated 2,6-dichloro bisphenol A internal standard solution.

• Add a salting-out agent (e.g., sodium chloride) to the sample.

• Perform liquid-liquid extraction with a suitable organic solvent (e.g., acetonitrile).

• Vortex the mixture vigorously to ensure thorough mixing.

• Centrifuge the sample to separate the organic and aqueous layers.

• Transfer the organic supernatant to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for UPLC-MS/MS analysis.

3.1.2. UPLC-MS/MS Conditions

• Chromatographic Column: A reverse-phase column suitable for the separation of phenolic compounds (e.g., C18).

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with a modifier (e.g., formic acid or ammonium (B1175870) fluoride).

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

Data Presentation: Performance of Analytical Methods

The following tables summarize the quantitative performance data from studies utilizing deuterated internal standards for the analysis of dichlorobisphenol A (DCBPA), which includes the 2,6-isomer.

Table 1: Linearity and Limits of Quantification for DCBPA

Analyte	Matrix	Calibration Range (ng/mL)	Linearity (r²)	Limit of Quantification (LOQ) (ng/mL)
DCBPA	Human Urine	0.05 - 1.60	>0.99	0.05
DCBPA	Human Urine	0.025 - 1.60	Not Specified	0.025

Table 2: Precision and Accuracy for DCBPA

Analyte	Matrix	Concentration Level (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (Bias %)
DCBPA	Human Urine	0.05	<20%	<20%	-13% to +12%
DCBPA	Human Urine	0.2	<20%	<20%	-13% to +12%
DCBPA	Human Urine	0.8	<20%	<20%	-13% to +12%
DCBPA	Human Urine	Not Specified	<16.4%	<16.4%	-4.0% to 16.8%

Synthesis of Deuterium-Labeled 2,6-Dichloro Bisphenol A

While a specific, detailed protocol for the synthesis of deuterium-labeled 2,6-dichloro bisphenol A was not found in the provided search results, a general approach can be inferred from the synthesis of other deuterated aromatic compounds. One common method involves acid-catalyzed H/D exchange reactions using a deuterated solvent (e.g., D₂O) and a catalyst. Another approach would be to use deuterated starting materials in the synthesis of the bisphenol A backbone, followed by chlorination.

Signaling Pathways and Endocrine Disruption

2,6-dichloro bisphenol A, as a derivative of BPA, is considered an endocrine-disrupting chemical. Endocrine disruptors can exert their effects through various mechanisms, including mimicking or blocking the action of endogenous hormones.[7] Bisphenol A is known to interact with estrogen receptors (ERs) and can act as an agonist or antagonist through estrogen receptor-dependent signaling pathways.[8] The signaling cascade can involve both genomic and non-genomic pathways, potentially affecting cellular processes such as proliferation, differentiation, and apoptosis.[9][10]

The diagram below illustrates a generalized workflow for investigating the endocrine-disrupting effects of a compound like 2,6-dichloro bisphenol A.

Workflow for Investigating Endocrine Disruption

The following diagram illustrates the general experimental workflow for quantifying 2,6-dichloro bisphenol A in a biological sample using its deuterium-labeled internal standard.

Quantitative Analysis Workflow

Conclusion

Deuterium-labeled 2,6-dichloro bisphenol A is an essential tool for the accurate and reliable quantification of its unlabeled counterpart in biological matrices. Its use as an internal standard in UPLC-MS/MS methods is critical for obtaining high-quality data in biomonitoring and toxicological studies. Furthermore, its application as a tracer in metabolic studies holds significant potential for elucidating the biotransformation and fate of this endocrine-disrupting compound in biological systems. This guide provides a foundational understanding of the applications and methodologies for d-2,6-DCBPA, serving as a valuable resource for researchers and professionals in the fields of analytical chemistry, toxicology, and drug development.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. texilajournal.com [texilajournal.com]
• 3. 2,6-Dichloro bisphenol A-D12 | [artmolecule.fr]
• 4. immunomart.com [immunomart.com]
• 5. file.medchemexpress.eu [file.medchemexpress.eu]
• 6. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for Chlorophenols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. endocrine.org [endocrine.org]
• 8. The molecular mechanisms of action of the endocrine disrupting chemical bisphenol A in the development of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bisphenol A: A Model Endocrine Disrupting Chemical With a New Potential Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Endocrine-disrupting Chemicals: Review of Toxicological Mechanisms Using Molecular Pathway Analysis [jcpjournal.org]

An In-depth Technical Guide on the Environmental Fate and Transport of 2,6-Dichlorobisphenol A

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2,6-Dichlorobisphenol A (2,6-Cl₂BPA) is a chlorinated derivative of Bisphenol A (BPA), a compound of significant environmental interest due to its endocrine-disrupting properties. The introduction of chlorine atoms onto the BPA molecule can alter its physicochemical properties, influencing its behavior, persistence, and transport in the environment. This technical guide provides a comprehensive overview of the environmental fate and transport of 2,6-Dichlorobisphenol A-D12, with the understanding that the deuterated form (D12) is primarily used for analytical purposes and its environmental behavior is essentially identical to its non-deuterated counterpart, 2,6-Dichlorobisphenol A. Due to a scarcity of direct experimental data for this specific isomer, this guide combines available information on chlorinated BPAs with predicted data from well-established Quantitative Structure-Activity Relationship (QSAR) models, such as the U.S. Environmental Protection Agency's EPI Suite™, to present a holistic view of its environmental profile.

Physicochemical Properties

The environmental fate of a chemical is largely dictated by its physical and chemical properties. As direct experimental data for 2,6-Dichlorobisphenol A is limited, the following table summarizes estimated values derived from QSAR models. These predictions are based on the chemical's structure and provide a foundational understanding of its expected behavior in the environment. For context, experimental data for the related compound 2,6-Dichlorophenol are included where available.

Property	2,6-Dichlorobisphenol A (Estimated)	2,6-Dichlorophenol (Experimental)	Significance for Environmental Fate
Molecular Formula	C₁₅H₁₄Cl₂O₂	C₆H₄Cl₂O	Basic identification of the compound.
Molecular Weight	297.17 g/mol	163.00 g/mol	Influences volatility and transport.
LogKow (Octanol-Water Partition Coefficient)	4.5 - 5.5	2.75[1]	Indicates a high potential for sorption to organic matter and bioaccumulation in fatty tissues.
Water Solubility	Low to Moderate	8,600 mg/L at 25°C	Lower solubility suggests a greater tendency to partition to sediment and soil from the water column.
Vapor Pressure	Very Low	0.1 mmHg at 25°C	Low volatility indicates that atmospheric transport is not a primary distribution pathway.
pKa	7.0 - 8.0	6.78[2]	As a weak acid, its speciation (neutral or anionic) will be pH-dependent, affecting its sorption and mobility.
Koc (Soil Organic Carbon-Water Partitioning Coefficient)	1,000 - 10,000 L/kg	~410	Suggests moderate to low mobility in soil and a strong tendency to adsorb to organic matter in soil and sediment.
BCF (Bioconcentration Factor)	100 - 1,000 L/kg	4.1 - 20	Indicates a moderate to high potential for accumulation in aquatic organisms from the water column.

Environmental Fate and Transport

The environmental fate of 2,6-Dichlorobisphenol A encompasses its degradation, mobility, and potential for accumulation in various environmental compartments.

Degradation Pathways

Degradation processes are critical in determining the persistence of 2,6-Dichlorobisphenol A in the environment. Both abiotic and biotic mechanisms contribute to its transformation.

• Photodegradation: Chlorinated derivatives of BPA are known to undergo rapid direct photodegradation in aqueous environments when exposed to sunlight.[3] The presence of chlorine atoms can shift the UV absorption to longer wavelengths, increasing the rate of photolysis compared to the parent BPA compound.[3] The primary photodegradation pathway is expected to involve the cleavage of the carbon-chlorine bond, followed by hydroxylation and potential cleavage of the benzene (B151609) ring.[3]

• Hydrolysis: Due to the stable nature of the ether and carbon-carbon bonds in the bisphenol A structure, hydrolysis is not considered a significant degradation pathway for 2,6-Dichlorobisphenol A under typical environmental pH conditions (pH 5-9).[4]

• Aerobic Biodegradation: Information on the biodegradation of 2,6-Dichlorobisphenol A is limited. However, studies on chlorinated phenols suggest that they can be resistant to biodegradation.[5] The presence of multiple chlorine atoms can inhibit microbial degradation. It is predicted that 2,6-Dichlorobisphenol A is not readily biodegradable. Some specialized microorganisms may be capable of degrading it, but the process is likely to be slow, leading to a longer environmental half-life compared to BPA. Polychlorinated derivatives of BPA have been observed to be resistant to biodegradation in activated sludge treatment processes.[6]

• Anaerobic Biodegradation: Under anaerobic conditions, such as in sediments, reductive dechlorination may occur, where chlorine atoms are sequentially removed. This process can be a crucial first step in the complete mineralization of the compound.

Environmental Transport

The movement of 2,6-Dichlorobisphenol A between air, water, and soil is governed by its physicochemical properties.

• Atmospheric Transport: Due to its very low estimated vapor pressure, 2,6-Dichlorobisphenol A is not expected to be volatile. Therefore, long-range atmospheric transport is not a significant environmental distribution pathway.

• Mobility in Water and Soil: The high estimated LogKow and Koc values indicate that 2,6-Dichlorobisphenol A will have a strong tendency to partition from the water column to sediment and soil organic matter. Its mobility in soil is expected to be low, reducing the likelihood of groundwater contamination through leaching. The compound's pKa suggests that at higher environmental pH, it will exist in its anionic form, which may increase its mobility in soil to some extent.

Bioaccumulation

The potential for a chemical to accumulate in living organisms is a key aspect of its environmental risk profile.

• Bioconcentration and Bioaccumulation: The estimated LogKow value of 4.5 - 5.5 suggests a significant potential for bioaccumulation in aquatic organisms. The estimated Bioconcentration Factor (BCF) further supports this, indicating that 2,6-Dichlorobisphenol A is likely to accumulate in fish and other aquatic life from the surrounding water. Dietary uptake is also expected to be a relevant exposure route, leading to bioaccumulation through the food web. Studies on other bisphenols have shown that bioaccumulation can be tissue-specific, with higher concentrations often found in the liver and intestine.[7][8]

Experimental Protocols

Standardized experimental protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are used to determine the environmental fate parameters of chemicals.

Octanol-Water Partition Coefficient (Kow) Determination (OECD 107/117)

This test determines the ratio of a chemical's concentration in n-octanol and water at equilibrium, which is a key indicator of its hydrophobicity and bioaccumulation potential.

• Shake Flask Method (OECD 107):

  • Prepare a saturated solution of n-octanol in water and water in n-octanol.

  • Dissolve a known amount of 2,6-Dichlorobisphenol A in either water or n-octanol.

  • Mix the aqueous and n-octanol phases in a vessel at a constant temperature.

  • Shake the vessel until equilibrium is reached.

  • Separate the two phases by centrifugation.

  • Measure the concentration of the substance in both phases using a suitable analytical method (e.g., HPLC-UV).

  • Calculate Kow as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

• HPLC Method (OECD 117):

  • A High-Performance Liquid Chromatography (HPLC) system with a reverse-phase column is used.

  • A series of reference compounds with known LogKow values are injected to create a calibration curve of retention time versus LogKow.

  • 2,6-Dichlorobisphenol A is injected under the same conditions.

  • The LogKow is determined from its retention time using the calibration curve.

Workflow for Kow Determination

Soil Sorption: Batch Equilibrium Method (OECD 106)

This protocol measures the adsorption and desorption of a chemical in soil, which is used to calculate the Koc value.

• Soil Selection and Preparation: A range of well-characterized soils with varying organic carbon content and pH are used. The soils are sieved and pre-incubated.

• Preliminary Test: A preliminary test is conducted to determine the appropriate soil-to-solution ratio, equilibration time, and concentration range.

• Adsorption Phase:

  • Solutions of 2,6-Dichlorobisphenol A (often ¹⁴C-labeled for ease of analysis) at different concentrations in 0.01 M CaCl₂ are prepared.

  • The solutions are added to soil samples in centrifuge tubes.

  • The tubes are agitated at a constant temperature until equilibrium is reached.

  • The soil and solution are separated by centrifugation.

  • The concentration of the substance in the aqueous phase is measured.

  • The amount adsorbed to the soil is calculated by mass balance.

• Data Analysis: Adsorption isotherms (e.g., Freundlich or Langmuir) are plotted to determine the adsorption coefficient (Kd). Koc is then calculated by normalizing Kd to the organic carbon content of the soil.

Soil Sorption Experimental Workflow

Ready Biodegradability: CO₂ Evolution Test (OECD 301B)

This test screens for ready biodegradability in an aerobic aqueous medium by measuring the amount of CO₂ produced.

• Test Setup: A mineral medium containing the test substance (2,6-Dichlorobisphenol A) as the sole organic carbon source is inoculated with microorganisms from activated sludge. Control flasks with no test substance and reference flasks with a readily biodegradable substance are also prepared.

• Incubation: The flasks are incubated in the dark at a constant temperature (20-24°C) with continuous aeration. The air passed through the flasks is CO₂-free.

• CO₂ Trapping: The CO₂ produced from the biodegradation of the test substance is trapped in a series of barium hydroxide (B78521) (Ba(OH)₂) or sodium hydroxide (NaOH) solutions.

• Measurement: The amount of trapped CO₂ is determined periodically by titration of the remaining hydroxide.

• Data Analysis: The percentage of biodegradation is calculated as the ratio of the amount of CO₂ produced to the theoretical maximum amount (ThCO₂), calculated from the molecular formula of 2,6-Dichlorobisphenol A. A substance is considered readily biodegradable if it reaches >60% biodegradation within a 10-day window during the 28-day test period.[3][9][10]

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. egusphere.copernicus.org [egusphere.copernicus.org]
• 3. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 4. mdpi.com [mdpi.com]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. chemsafetypro.com [chemsafetypro.com]
• 7. chemview.epa.gov [chemview.epa.gov]
• 8. contractlaboratory.com [contractlaboratory.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. concawe.eu [concawe.eu]

Protocols & Analytical Methods

Application Note: Quantification of 3,3'-Dichlorobisphenol A in Plasma using Isotope Dilution HPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bisphenol A (BPA) is a widespread industrial chemical with known endocrine-disrupting properties. During water chlorination processes, chlorinated derivatives of BPA can be formed, which may exhibit even higher endocrine-disrupting activity.[1] 3,3'-Dichlorobisphenol A (3,3'-Cl2BPA) is a significant chlorinated derivative found in various human biological matrices.[1] Accurate and sensitive quantification of these compounds in biological samples is crucial for toxicological studies and human exposure assessment.

This application note details a robust and sensitive high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the quantification of 3,3'-Cl2BPA in plasma. The method employs a stable isotope-labeled internal standard (SIL-IS), 2,6-Dichloro bisphenol A-D12 (3,3'-Cl2BPA-D12), to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[2] The protocol utilizes a simple protein precipitation step for sample preparation, making it suitable for high-throughput analysis.[1][3]

Experimental Workflow

References

• 1. Quantification of the Conjugated Forms of Dichlorobisphenol A (3,3'-Cl 2 BPA) in Rat and Human Plasma Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 2,6-Dichlorobisphenol A in Human Plasma by LC-MS/MS

Abstract

This application note details a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 2,6-Dichlorobisphenol A (2,6-DCBPA) in human plasma. 2,6-Dichlorobisphenol A is a chlorinated derivative of Bisphenol A (BPA), a compound of significant interest due to its potential endocrine-disrupting properties.[1] The method utilizes 2,6-Dichlorobisphenol A-D12 (2,6-DCBPA-D12) as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[2] The protocol employs solid-phase extraction (SPE) for sample clean-up and concentration, followed by chromatographic separation on a C18 column and detection using a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode.[1][3] This method is suitable for researchers, scientists, and drug development professionals involved in biomonitoring studies and toxicological assessments.

Introduction

Bisphenol A (BPA) is an industrial chemical widely used in the production of polycarbonate plastics and epoxy resins.[4] Its chlorinated derivatives, such as Dichlorobisphenol A (DCBPA), can be formed during the chlorination of drinking water and may exhibit higher endocrine-disrupting activity than the parent compound.[3] Accurate and sensitive quantification of these compounds in biological matrices like human plasma is crucial for assessing human exposure and understanding their potential health risks.[1]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique for this purpose due to its high selectivity, sensitivity, and specificity.[1][5] The use of a deuterated internal standard, such as 2,6-Dichlorobisphenol A-D12, is considered the gold standard for quantitative LC-MS/MS analysis as it closely mimics the behavior of the analyte, thereby compensating for variations in sample preparation and instrumental analysis.[6] This application note provides a detailed protocol for the extraction and quantification of 2,6-DCBPA in human plasma using 2,6-DCBPA-D12 as an internal standard.

Experimental

Materials and Reagents

• 2,6-Dichlorobisphenol A (analytical standard)

• 2,6-Dichlorobisphenol A-D12 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ultrapure water

• Formic acid (or Acetic Acid/Ammonium Hydroxide as buffer)

• Human plasma (blank)

• Solid-phase extraction (SPE) cartridges (e.g., Strata-X or equivalent)

Instrumentation

• Liquid Chromatograph: UHPLC system (e.g., Shimadzu Nexera series, Agilent 1290 Infinity, or equivalent)[2][7]

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., SCIEX QTRAP 6500+, Agilent 6460, or equivalent) equipped with an electrospray ionization (ESI) source.[1][7]

• Analytical Column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm)[8]

Standard and Sample Preparation

Stock Solutions (1 mg/mL):

• Accurately weigh approximately 1 mg of 2,6-DCBPA and 2,6-DCBPA-D12.

• Dissolve each in 1 mL of methanol to prepare individual stock solutions.[6]

Working Standard Solutions:

• Prepare a series of working standard solutions by serial dilution of the 2,6-DCBPA stock solution with a suitable solvent (e.g., 50:50 methanol/water).

Internal Standard Spiking Solution:

• Prepare a working solution of 2,6-DCBPA-D12 at a suitable concentration (e.g., 100 ng/mL) in the same solvent as the working standards.

Calibration Standards and Quality Control (QC) Samples:

• Spike blank human plasma with the appropriate working standard solutions to prepare calibration standards at various concentration levels.

• Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation Protocol (Solid-Phase Extraction):

• To 500 µL of plasma sample, calibrator, or QC, add the internal standard spiking solution.[1]

• Conditioning: Condition the SPE cartridge with 4 mL of methanol followed by 4 mL of ultrapure water.[9]

• Loading: Load the pre-treated plasma sample onto the SPE cartridge.

• Washing: Wash the cartridge with 4 mL of ultrapure water to remove interferences.[9]

• Drying: Dry the cartridge under vacuum for approximately 10 minutes.[9]

• Elution: Elute the analytes with 4 mL of methanol.[9]

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of the mobile phase starting composition (e.g., 50:50 water/methanol) and vortex for 1 minute before injection into the LC-MS/MS system.[9]

LC-MS/MS Method

Liquid Chromatography Conditions

Parameter	Value
Column	C18, 100 x 2.1 mm, 1.8 µm[8]
Mobile Phase A	Ultrapure water with 0.01% Acetic Acid[9]
Mobile Phase B	Methanol with 0.01% Acetic Acid[9]
Flow Rate	0.4 mL/min[8]
Injection Volume	5 µL[9]
Column Temperature	40 °C[3]
Gradient	See Table 1

Table 1: Chromatographic Gradient

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	5	95
2.5	5	95
2.6	95	5
5.0	95	5

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative[1]
Monitoring Mode	Multiple Reaction Monitoring (MRM)[1]
Ion Source Gas 1	50 psi
Ion Source Gas 2	60 psi
Curtain Gas	35 psi
Temperature	500 °C
IonSpray Voltage	-4500 V

Table 2: MRM Transitions for 2,6-DCBPA and 2,6-DCBPA-D12

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (V)
2,6-DCBPA	295.0	241.0	-120	-30
2,6-DCBPA-D12 (IS)	307.0	252.8	-120	-34 [1]

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of 2,6-DCBPA in human plasma. The use of 2,6-DCBPA-D12 as an internal standard effectively compensated for matrix effects, leading to high accuracy and precision.

Quantitative Data Summary

Table 3: Method Performance Characteristics

Parameter	Result
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.005 ng/mL[1]
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Bias)	Within ±15%
Recovery	85-115%

Note: The performance characteristics presented are typical values for the analysis of dichlorobisphenol A and may vary depending on the specific instrumentation and laboratory conditions.[1][3]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the LC-MS/MS analysis of 2,6-DCBPA.

Analyte and Internal Standard Relationship

Caption: Relationship between analyte, internal standard, and quantification.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of 2,6-Dichlorobisphenol A in human plasma. The use of its deuterated analog, 2,6-Dichlorobisphenol A-D12, as an internal standard is critical for achieving accurate and precise results in a complex biological matrix. This detailed protocol and the accompanying performance data demonstrate the suitability of this method for biomonitoring and toxicological studies, offering a valuable tool for researchers in the field of environmental health and drug development.

References

• 1. sciex.com [sciex.com]
• 2. lcms.cz [lcms.cz]
• 3. Quantification of the Conjugated Forms of Dichlorobisphenol A (3,3'-Cl 2 BPA) in Rat and Human Plasma Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. zaguan.unizar.es [zaguan.unizar.es]
• 5. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. library.dphen1.com [library.dphen1.com]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for the Analysis of 2,6-Dichloro bisphenol A-D12

Introduction

2,6-Dichloro bisphenol A (2,6-DCBPA) is a chlorinated derivative of bisphenol A (BPA), a widely used industrial chemical. Chlorinated BPA derivatives have garnered increasing attention due to their potential for higher toxicity and endocrine-disrupting activity compared to the parent compound. 2,6-Dichloro bisphenol A-D12 (2,6-DCBPA-D12) is the deuterium-labeled analogue of 2,6-DCBPA and serves as an ideal internal standard for quantification in various matrices by isotope dilution mass spectrometry. Its use is critical for accurate and precise measurement, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.

This document provides detailed application notes and protocols for the sample preparation of 2,6-DCBPA-D12 for analysis by hyphenated chromatographic techniques such as Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The following protocols are intended for researchers, scientists, and drug development professionals working with complex matrices such as biological fluids, environmental samples, and food products.

Analytical Workflow Overview

The general workflow for the analysis of 2,6-DCBPA, using 2,6-DCBPA-D12 as an internal standard, involves sample collection, fortification with the internal standard, extraction, clean-up, and instrumental analysis.

Figure 1: General experimental workflow for 2,6-DCBPA analysis.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of chlorinated bisphenols in various matrices using methods analogous to those described below. The use of 2,6-DCBPA-D12 as an internal standard is crucial for achieving such performance.

Matrix	Analytical Method	Limit of Quantification (LOQ)	Recovery (%)	Reference(s)
Human Plasma	UPLC-MS/MS	0.005 ng/mL (for DCBPA)	>90%	[1]
Human Urine	UPLC-MS/MS	0.05 ng/mL (for ClxBPA)	87-112%	[2]
Dust	GC-MS/MS	0.02 - 2.50 µg/kg	83.7 - 114.9%
Paper	GC-MS/MS	0.78 - 9.1 µg/kg	>90%	[3]
Infant Formula	UPLC-MS/MS	2 ng/g (for BPA)	88%
Water	GC-MS	0.01 µg/L	>90%	[4]

Experimental Protocols

Herein, we provide detailed protocols for three common and effective sample preparation techniques: Solid Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. The choice of method will depend on the sample matrix, desired level of cleanliness, and available resources.

Protocol 1: Solid Phase Extraction (SPE) for Biological Fluids (e.g., Plasma, Urine)

This protocol is suitable for cleaning up and concentrating chlorinated bisphenols from complex biological matrices.

Materials:

• SPE cartridges (e.g., Oasis HLB, C18)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid or Acetic acid

• Nitrogen evaporator

• Centrifuge

• Vortex mixer

Procedure:

• Sample Pre-treatment:

  • Thaw the biological fluid sample (e.g., 1 mL of plasma or urine) to room temperature.

  • Spike the sample with an appropriate amount of 2,6-DCBPA-D12 internal standard solution.

  • For urine samples, an enzymatic hydrolysis step (using β-glucuronidase/sulfatase) may be required to analyze conjugated forms.

  • Acidify the sample to pH ~4-5 with formic or acetic acid.

  • Centrifuge the sample at >3000 x g for 10 minutes to pellet any precipitates.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of water to remove hydrophilic interferences.

  • A second wash with a weak organic solvent (e.g., 5% methanol in water) can be performed to remove more interferences.

• Elution:

  • Elute the analytes from the cartridge with 3-5 mL of an appropriate organic solvent (e.g., acetonitrile or methanol).

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis or a suitable solvent for GC-MS/MS derivatization.

Protocol 2: Liquid-Liquid Extraction (LLE) for Water Samples

LLE is a classic technique suitable for extracting chlorinated bisphenols from aqueous samples.

Materials:

• Separatory funnel

• Extraction solvent (e.g., Dichloromethane (DCM) or a mixture of hexane (B92381) and acetone)

• Sodium sulfate (B86663) (anhydrous)

• pH adjustment reagents (e.g., HCl, NaOH)

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Collect the water sample (e.g., 100 mL) in a clean glass container.

  • Spike the sample with the 2,6-DCBPA-D12 internal standard.

  • Adjust the pH of the water sample to ~2 with HCl to ensure the analytes are in their neutral form.

• Extraction:

  • Transfer the acidified sample to a separatory funnel.

  • Add 50 mL of DCM, and shake vigorously for 2 minutes, venting frequently.

  • Allow the layers to separate and collect the organic (bottom) layer.

  • Repeat the extraction twice more with fresh portions of DCM.

• Drying and Concentration:

  • Combine the organic extracts and pass them through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to near dryness using a nitrogen evaporator.

• Reconstitution:

  • Reconstitute the residue in a suitable solvent for instrumental analysis. For GC-MS/MS, a derivatization step is typically required.

Protocol 3: QuEChERS for Food Matrices (e.g., Infant Formula, Milk)

The QuEChERS method is a simple and rapid extraction and clean-up technique suitable for a wide range of food matrices.[5][6]

Materials:

• Homogenizer

• 50 mL centrifuge tubes

• Acetonitrile (LC-MS grade)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive SPE (d-SPE) sorbents (e.g., PSA, C18, Z-Sep)

• Centrifuge

• Vortex mixer

Procedure:

• Sample Homogenization and Extraction:

  • Weigh 10 g of the homogenized food sample into a 50 mL centrifuge tube.

  • Add 10 mL of water (if the sample is solid or semi-solid).

  • Spike with the 2,6-DCBPA-D12 internal standard.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts.

  • Shake vigorously for 1 minute.

• Centrifugation:

  • Centrifuge at >3000 x g for 5 minutes.

• Dispersive SPE (d-SPE) Clean-up:

  • Take an aliquot (e.g., 1 mL) of the acetonitrile supernatant and transfer it to a 2 mL centrifuge tube containing the d-SPE sorbents. The choice of sorbents depends on the matrix (e.g., PSA for removing fatty acids, C18 for removing non-polar interferences).

  • Vortex for 30 seconds.

• Final Centrifugation and Analysis:

  • Centrifuge at high speed for 5 minutes.

  • The supernatant is ready for direct injection into the LC-MS/MS or for derivatization prior to GC-MS/MS analysis.

Instrumental Analysis Considerations

UPLC-MS/MS:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water and methanol or acetonitrile, often with a small amount of formic acid or ammonium (B1175870) fluoride, is typical.

• Ionization: Electrospray ionization (ESI) in negative mode is generally preferred for phenolic compounds.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-product ion transitions for both the analyte and the internal standard.

GC-MS/MS:

• Derivatization: A derivatization step is necessary to improve the volatility and chromatographic behavior of the polar phenolic groups. Silylation with reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is common.[3][7][8]

• Column: A non-polar or medium-polarity column (e.g., DB-5ms) is typically used.

• Ionization: Electron Ionization (EI) is standard.

• Detection: MRM mode is used for selective and sensitive quantification.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. Reliable quantification of bisphenol A and its chlorinated derivatives in human urine using UPLC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 4. mdpi.com [mdpi.com]
• 5. QuEChERS Method Simplified: Key Steps and Applications | Separation Science [sepscience.com]
• 6. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 7. library.dphen1.com [library.dphen1.com]
• 8. Comparing different gas chromatographic methods for the quantification of bisphenol A (BPA) trace levels in paper and cardboard products from the market - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2,6-Dichlorobisphenol A-D12 in Isotope Dilution Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisphenol A (BPA) is a widely used industrial chemical that has garnered significant attention due to its endocrine-disrupting properties. Chlorinated derivatives of BPA, such as 2,6-dichlorobisphenol A (2,6-diCl-BPA), can be formed during water disinfection processes and have shown potentially higher estrogenic activity than the parent compound. Accurate quantification of these compounds in complex biological and environmental matrices is crucial for assessing human exposure and understanding their toxicological effects.

Isotope dilution mass spectrometry (IDMS) is the gold standard for quantitative analysis, offering high accuracy and precision by correcting for matrix effects and variations in sample preparation.[1] This is achieved by spiking the sample with a known amount of a stable isotope-labeled internal standard that is chemically identical to the analyte. 2,6-Dichloro bisphenol A-D12 is a deuterated analog of 2,6-diCl-BPA, designed for use as an internal standard in IDMS-based methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its use ensures reliable quantification of 2,6-diCl-BPA in various sample types.

Application of 2,6-Dichloro bisphenol A-D12

2,6-Dichloro bisphenol A-D12 serves as an ideal internal standard for the quantification of 2,6-Dichlorobisphenol A in a variety of matrices, including:

• Biological Samples: Human and animal plasma, serum, urine, breast milk, and tissue.

• Environmental Samples: Water, soil, and sediment.

By adding a known quantity of 2,6-Dichloro bisphenol A-D12 to the sample at the initial stage of preparation, any loss of the native analyte during extraction, cleanup, and analysis is compensated for by a proportional loss of the deuterated standard. This allows for highly accurate determination of the native analyte's concentration based on the ratio of the native to the labeled compound detected by the mass spectrometer.

Estrogenic Signaling Pathway of Dichlorinated Bisphenol A

Chlorinated derivatives of BPA, including dichlorobisphenol A, exert their endocrine-disrupting effects primarily through interaction with estrogen receptors (ERα and ERβ). These compounds can act as agonists or antagonists, thereby interfering with normal estrogenic signaling pathways that are critical for development and homeostasis. The binding of dichlorobisphenol A to estrogen receptors can trigger a cascade of cellular events, including the transcription of estrogen-responsive genes, leading to potential adverse health effects.

Estrogenic Signaling Pathway of Dichlorobisphenol A.

Experimental Protocols

The following is a representative protocol for the quantification of 2,6-Dichlorobisphenol A in human serum using isotope dilution UPLC-MS/MS with 2,6-Dichloro bisphenol A-D12 as an internal standard. This protocol is based on established methods for the analysis of similar compounds and should be optimized for specific laboratory conditions and instrumentation.

Materials and Reagents

• 2,6-Dichlorobisphenol A analytical standard

• 2,6-Dichloro bisphenol A-D12 internal standard solution (e.g., 1 µg/mL in methanol)

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

• Human serum samples

Sample Preparation and Extraction

• Sample Spiking: To 500 µL of serum sample, add a known amount of the 2,6-Dichloro bisphenol A-D12 internal standard solution (e.g., 10 µL of a 100 ng/mL solution). Vortex for 30 seconds.

• Enzymatic Deconjugation (for total concentration): If measuring total 2,6-diCl-BPA (free and conjugated), add β-glucuronidase/sulfatase solution and incubate according to the enzyme manufacturer's instructions.

• Protein Precipitation: Add 1 mL of cold acetonitrile to the sample, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

• Solid Phase Extraction (SPE):

  • Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the supernatant from the protein precipitation step onto the cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analytes with 3 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 50:50 water:methanol).

UPLC-MS/MS Analysis

• Chromatographic System: A high-performance UPLC system.

• Column: A suitable C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient: A suitable gradient to separate the analyte from matrix interferences.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM). Specific precursor and product ion transitions for both 2,6-Dichlorobisphenol A and 2,6-Dichloro bisphenol A-D12 should be optimized.

Experimental Workflow

The following diagram illustrates the general workflow for the isotope dilution analysis of 2,6-Dichlorobisphenol A.

Isotope Dilution Workflow for 2,6-Dichlorobisphenol A Analysis.

Data Presentation

The following table summarizes typical performance data for the analysis of chlorinated bisphenol A derivatives in biological matrices using isotope dilution LC-MS/MS. While this data is not specific to 2,6-Dichloro bisphenol A-D12, it is representative of the expected performance of a well-developed method.

Parameter	Matrix	Linearity (r²)	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (% Recovery)	Precision (% RSD)	Reference
Chlorinated BPAs	Human Breast Milk	>0.99	0.01 - 0.09	0.40	81 - 119	<20	[2]
Chlorinated BPAs	Human Urine	>0.99	-	0.05	87 - 112	<20	[3]
3,3'-diCl-BPA Conjugates	Rat and Human Plasma	>0.99	-	0.006 - 0.391	95 - 109	<9	[4]
Chlorinated BPAs	Human Hair	>0.996	-	0.00625	86 - 118	<19	[5]

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation.

Conclusion

The use of 2,6-Dichloro bisphenol A-D12 as an internal standard in isotope dilution mass spectrometry provides a robust and reliable method for the accurate quantification of 2,6-Dichlorobisphenol A. This approach is essential for researchers, scientists, and drug development professionals investigating the prevalence, exposure, and potential health effects of chlorinated bisphenol A derivatives. The detailed protocols and expected performance data presented here serve as a valuable resource for the development and validation of analytical methods for these important environmental and biological contaminants.

References

• 1. benchchem.com [benchchem.com]
• 2. Biomonitoring of human exposures to chlorinated derivatives and structural analogs of bisphenol A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of the Conjugated Forms of Dichlorobisphenol A (3,3'-Cl 2 BPA) in Rat and Human Plasma Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) for the Analysis of 2,6-Dichloro bisphenol A-D12

Introduction

2,6-Dichloro bisphenol A-D12 is a deuterated stable isotope of 2,6-Dichloro bisphenol A. Stable isotope-labeled compounds are essential as internal standards in quantitative analytical methods, particularly when coupled with mass spectrometry, to correct for matrix effects and variations during sample preparation and analysis.[1] Bisphenol A (BPA) and its derivatives, including chlorinated forms, are compounds of significant environmental and health concern due to their endocrine-disrupting properties.[2][3] Accurate quantification of these compounds in various matrices is crucial for exposure assessment and toxicological studies. This application note provides a detailed protocol for the analysis of 2,6-Dichloro bisphenol A-D12 using High-Performance Liquid Chromatography (HPLC), which can be adapted for use with UV or mass spectrometry detectors.

Target Audience

This document is intended for researchers, scientists, and professionals in drug development and environmental analysis who are involved in the quantitative analysis of bisphenol A and its derivatives.

Experimental Protocol

This protocol outlines a reverse-phase HPLC method for the separation and detection of 2,6-Dichloro bisphenol A-D12. The method is based on established procedures for the analysis of bisphenol A and its chlorinated analogues.[2][4]

Sample Preparation

Given that 2,6-Dichloro bisphenol A-D12 is primarily used as an internal standard, it is typically added to a sample matrix (e.g., water, sediment, biological fluids) at a known concentration at the beginning of the sample preparation process. The following is a general solid-phase extraction (SPE) protocol for the extraction of bisphenols from a liquid sample.

Materials:

• SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Spiking: Spike the environmental or biological sample with a known amount of 2,6-Dichloro bisphenol A-D12 stock solution.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the pre-treated and spiked sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution: Elute the analytes with 5 mL of acetonitrile.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in a known volume (e.g., 500 µL) of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter prior to HPLC analysis.[5]

HPLC Instrumentation and Conditions

Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven.

• Detector: UV-Vis or Mass Spectrometer.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	40% B to 90% B in 15 min, hold at 90% B for 5 min, return to 40% B in 1 min, and equilibrate for 4 min.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection	UV at 230 nm or MS (specific parameters below)

Mass Spectrometry Detection (Example Settings for LC-MS/MS):

For highly sensitive and selective detection, a tandem mass spectrometer is recommended.[4]

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-3.5 kV
Source Temperature	150°C
Desolvation Temp.	350°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	To be determined by direct infusion of a standard solution of 2,6-Dichloro bisphenol A-D12. A possible precursor ion would be [M-H]⁻.

Data Presentation

The following tables summarize expected quantitative data based on the analysis of similar bisphenol compounds. These values should be experimentally determined and validated for 2,6-Dichloro bisphenol A-D12.

Table 1: Chromatographic and Calibration Data (Hypothetical)

Compound	Retention Time (min)	Linearity (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)
2,6-Dichloro bisphenol A-D12	Approx. 8.5	0.5 - 100	>0.995	0.1	0.5

Table 2: Recovery and Precision Data from Spiked Samples (Hypothetical)

Matrix	Spiked Conc. (ng/mL)	Recovery (%)	RSD (%) (n=6)
River Water	10	95 ± 5	< 5
Human Plasma	10	92 ± 7	< 8

Visualizations

Experimental Workflow

The following diagram illustrates the overall experimental workflow from sample preparation to data analysis.

References

• 1. 2,6-Dichloro bisphenol A-D12 | [artmolecule.fr]
• 2. Bisphenol A, S, & F Analyzed with HPLC - AppNote [mtc-usa.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. sciex.com [sciex.com]
• 5. nacalai.com [nacalai.com]

Application Note and Protocol for the Analysis of Bisphenols using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the quantitative analysis of bisphenol A (BPA) and its analogues in various sample matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The described method, involving sample extraction, derivatization, and subsequent GC-MS analysis, is designed to offer high sensitivity and selectivity for the detection of these endocrine-disrupting compounds.

Introduction

Bisphenols are a class of chemical compounds with two hydroxyphenyl groups. Bisphenol A is a well-known monomer used in the production of polycarbonate plastics and epoxy resins, which are commonly used in food and beverage containers. Due to concerns over its potential endocrine-disrupting properties, the use of BPA is increasingly restricted, leading to its replacement with other bisphenol analogues such as BPAF, BPB, BPE, BPF, and BPS.[1][2] This has necessitated the development of robust analytical methods for the simultaneous determination of a wide range of bisphenols in various samples.

Gas chromatography-mass spectrometry is a powerful technique for the analysis of volatile and semi-volatile organic compounds. However, the polar nature of bisphenols makes them unsuitable for direct GC analysis, often resulting in poor peak shape and tailing.[1][3] To overcome this, a derivatization step is employed to increase their volatility and thermal stability.[1][3][4] Silylation, using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), is a widely used derivatization technique for compounds with active hydrogens, such as the hydroxyl groups in bisphenols.[1][5][6][7] This protocol details a validated method for the analysis of six common bisphenols using BSTFA derivatization followed by GC-MS.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is a general guideline for the extraction of bisphenols from aqueous samples. Optimization may be required for different sample matrices.

Materials:

• C18 SPE cartridges

• Methanol (B129727) (HPLC grade)

• Milli-Q water or equivalent

• 5% Methanol in water (v/v)

• Acetone (B3395972) (HPLC grade)

• Hexane (HPLC grade)

• Nitrogen gas supply

• Vacuum manifold for SPE

Procedure:

• Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol through it, followed by 5 mL of Milli-Q water.[8] Do not allow the cartridge to dry out.

• Sample Loading: Load the aqueous sample (e.g., 100 mL of a water sample, pH adjusted to 5.5-6.5) onto the conditioned cartridge at a flow rate of approximately 3-4 drops per second.[3][4]

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interfering polar compounds.[8]

• Drying: Dry the cartridge thoroughly by drawing air or nitrogen through it for at least 30 minutes using the vacuum manifold.[4]

• Elution: Elute the retained bisphenols from the cartridge with 10 mL of acetone into a clean collection vial.[4]

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen gas at room temperature.[3]

• Reconstitution: Reconstitute the dried residue in a suitable solvent for derivatization, such as 1 mL of acetone or hexane.[4][5]

Derivatization: Silylation

Materials:

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (optional, as a catalyst)[1][3]

• Heating block or oven

• Vortex mixer

Procedure:

• To the reconstituted sample extract, add 70-100 µL of BSTFA (with 1% TMCS).[3][5] Optionally, 10 µL of pyridine can be added as a catalyst.[3]

• Vortex the mixture for 15-30 seconds.[5]

• Incubate the reaction mixture at 70°C for 15-30 minutes.[3][4]

• After cooling to room temperature, the derivatized sample is ready for GC-MS analysis.[4]

GC-MS Analysis

The following are typical GC-MS parameters. These may need to be optimized for your specific instrument and application.

Gas Chromatograph (GC) Conditions:

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[3]

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp 1: 20°C/min to 200°C

  • Ramp 2: 10°C/min to 280°C, hold for 5 minutes

  • Ramp 3: 20°C/min to 310°C, hold for 3 minutes[9]

Mass Spectrometer (MS) Conditions:

• Ionization Mode: Electron Ionization (EI)

• Ion Source Temperature: 200°C - 230°C[1][9]

• Interface Temperature: 280°C - 300°C[1][9]

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher sensitivity and selectivity.[1][9]

• Solvent Delay: 5 minutes

Quantitative Data Summary

The following table summarizes the quantitative performance data for the analysis of various bisphenols using GC-MS after silylation. The values are compiled from various studies and represent typical achievable performance.

Bisphenol	Limit of Detection (LOD) (µg/kg)	Limit of Quantitation (LOQ) (µg/kg)	Linearity (R²)
Bisphenol A (BPA)	0.23 - 0.3[1][10]	0.78 - 1.0[1]	> 0.9965[1][11]
Bisphenol AF (BPAF)	2.70[11]	9.10[11]	> 0.9965[11]
Bisphenol B (BPB)	0.31[11]	1.05[11]	> 0.9965[11]
Bisphenol E (BPE)	0.45[11]	1.52[11]	> 0.9965[11]
Bisphenol F (BPF)	0.29[11]	0.98[11]	> 0.9965[11]
Bisphenol S (BPS)	0.52[11]	1.76[11]	> 0.9965[2][11]

Note: LOD and LOQ values can vary significantly depending on the sample matrix, instrumentation, and specific method parameters.

Visualizations

Caption: Experimental workflow for bisphenol analysis by GC-MS.

Caption: Silylation of bisphenols with BSTFA for GC-MS analysis.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. library.dphen1.com [library.dphen1.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Making sure you're not a bot! [mostwiedzy.pl]
• 9. library.dphen1.com [library.dphen1.com]
• 10. Gas chromatographic-mass spectrometric method for the determination of bisphenol A and its chlorinated derivatives in urban wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

Application of 2,6-Dichloro bisphenol A-D12 in Environmental Monitoring: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dichloro bisphenol A-D12 is a stable isotope-labeled internal standard for 2,6-Dichloro bisphenol A, a chlorinated derivative of bisphenol A (BPA).[1][2][3] Chlorinated BPA derivatives are formed during water disinfection processes, such as chlorination, and can exhibit higher toxicity than BPA itself. Accurate quantification of these compounds in environmental matrices is crucial for assessing their potential risks to human health and the environment. The use of a deuterated internal standard like 2,6-Dichloro bisphenol A-D12 is essential for achieving high accuracy and precision in analytical methods, particularly in complex environmental samples.[4] This document provides detailed application notes and protocols for the use of 2,6-Dichloro bisphenol A-D12 in environmental monitoring.

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that utilizes isotopically labeled compounds to improve the accuracy of quantification. In this method, a known amount of the isotopically labeled standard (e.g., 2,6-Dichloro bisphenol A-D12) is added to the sample at the beginning of the analytical procedure. This standard, being chemically identical to the target analyte, experiences the same variations during sample preparation, extraction, and analysis. By measuring the ratio of the native analyte to the isotopically labeled standard, accurate quantification can be achieved, compensating for matrix effects and procedural losses.

Application Notes

Analyte: 2,6-Dichloro bisphenol A and other bisphenol A analogs.

Internal Standard: 2,6-Dichloro bisphenol A-D12

Matrices: Environmental water (surface water, wastewater) and soil/sediment.

Instrumentation: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Principle of Method: The concentration of 2,6-Dichloro bisphenol A in an environmental sample is determined by isotope dilution mass spectrometry. A known amount of 2,6-Dichloro bisphenol A-D12 is spiked into the sample prior to extraction and cleanup. The sample extract is then analyzed by a mass spectrometer, and the concentration of the native analyte is calculated based on the measured ratio of the native analyte to the isotopically labeled internal standard.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of bisphenol A and its analogs in environmental samples using deuterated internal standards. While specific data for 2,6-Dichloro bisphenol A-D12 is limited in publicly available literature, these values provide a general expectation of method performance.

Table 1: Method Performance in Water Samples

Parameter	Typical Value
Limit of Detection (LOD)	0.1 - 1.0 ng/L
Limit of Quantification (LOQ)	0.3 - 3.0 ng/L
Recovery	85 - 115%
Relative Standard Deviation (RSD)	< 15%

Table 2: Method Performance in Soil/Sediment Samples

Parameter	Typical Value
Limit of Detection (LOD)	0.05 - 0.5 ng/g
Limit of Quantification (LOQ)	0.15 - 1.5 ng/g
Recovery	80 - 120%
Relative Standard Deviation (RSD)	< 20%

Experimental Protocols

Protocol 1: Analysis of 2,6-Dichloro bisphenol A in Water Samples

This protocol describes the determination of 2,6-Dichloro bisphenol A in water samples using solid-phase extraction (SPE) followed by HPLC-MS/MS analysis, with 2,6-Dichloro bisphenol A-D12 as the internal standard.

1. Sample Preparation:

• Collect water samples in clean glass bottles.

• To prevent degradation, add a preserving agent (e.g., sodium azide) and store at 4°C.

• If residual chlorine is present, add a quenching agent like sodium sulfite.

• Spike a known amount of 2,6-Dichloro bisphenol A-D12 internal standard solution into a measured volume of the water sample (e.g., 100 mL).

2. Solid-Phase Extraction (SPE):

• Condition an SPE cartridge (e.g., Oasis HLB) with methanol (B129727) followed by deionized water.

• Load the spiked water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

• Wash the cartridge with a low percentage of organic solvent in water to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen.

• Elute the analytes with a suitable organic solvent (e.g., acetonitrile (B52724) or methanol).

3. Sample Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume of the initial mobile phase for HPLC analysis.

4. HPLC-MS/MS Analysis:

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (or methanol).

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 5 - 20 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Monitor specific precursor-to-product ion transitions for both 2,6-Dichloro bisphenol A and 2,6-Dichloro bisphenol A-D12.

5. Quantification:

• Create a calibration curve by analyzing a series of standards containing known concentrations of 2,6-Dichloro bisphenol A and a constant concentration of 2,6-Dichloro bisphenol A-D12.

• Calculate the concentration of 2,6-Dichloro bisphenol A in the sample by comparing the peak area ratio of the native analyte to the internal standard against the calibration curve.

Protocol 2: Analysis of 2,6-Dichloro bisphenol A in Soil/Sediment Samples

This protocol outlines the determination of 2,6-Dichloro bisphenol A in soil and sediment samples using solvent extraction followed by GC-MS/MS analysis, with 2,6-Dichloro bisphenol A-D12 as the internal standard.

1. Sample Preparation:

• Air-dry the soil/sediment sample and sieve to remove large debris.

• Homogenize the sample.

• Weigh a portion of the dried sample (e.g., 5-10 g) into a clean extraction vessel.

• Spike the sample with a known amount of 2,6-Dichloro bisphenol A-D12 internal standard solution.

2. Extraction:

• Add a suitable extraction solvent (e.g., a mixture of acetone (B3395972) and hexane) to the sample.

• Use an appropriate extraction technique such as ultrasonic extraction, pressurized liquid extraction (PLE), or Soxhlet extraction.

• Separate the solvent extract from the solid residue by centrifugation or filtration.

3. Extract Cleanup:

• Concentrate the extract.

• Perform a cleanup step to remove interfering co-extracted substances using techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE).

4. Derivatization (for GC-MS/MS):

• Evaporate the cleaned extract to dryness.

• Add a derivatizing agent (e.g., BSTFA with 1% TMCS) to convert the phenolic hydroxyl groups to more volatile silyl (B83357) ethers.

• Heat the mixture to ensure complete derivatization.

5. GC-MS/MS Analysis:

• GC Conditions:

  • Column: A low-polarity capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Temperature Program: A suitable temperature ramp to achieve good separation.

• MS/MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Monitor specific precursor-to-product ion transitions for the derivatized 2,6-Dichloro bisphenol A and 2,6-Dichloro bisphenol A-D12.

6. Quantification:

• Prepare a calibration curve using derivatized standards of 2,6-Dichloro bisphenol A and a constant concentration of the derivatized 2,6-Dichloro bisphenol A-D12.

• Calculate the concentration of 2,6-Dichloro bisphenol A in the sample based on the peak area ratio of the native analyte to the internal standard.

Visualizations

Caption: Workflow for the analysis of 2,6-Dichloro bisphenol A in water samples.

Caption: Workflow for the analysis of 2,6-Dichloro bisphenol A in soil/sediment.

References

• 1. 2,6-Dichloro bisphenol A-D12 | [artmolecule.fr]
• 2. immunomart.com [immunomart.com]
• 3. 2,6-Dichloro bisphenol A-D12 | C15H14Cl2O2 | CID 154731332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. library.dphen1.com [library.dphen1.com]

Technical Notes & Optimization

improving 2,6-Dichloro bisphenol A-D12 signal intensity in mass spec

Welcome to the technical support center for the analysis of 2,6-Dichloro bisphenol A-D12. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the signal intensity of this internal standard in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a low signal intensity for 2,6-Dichloro bisphenol A-D12?

A low signal intensity can be attributed to several factors, including suboptimal instrument settings, matrix effects from the sample, issues with sample preparation, or problems with the liquid chromatography separation. It is crucial to systematically investigate each of these potential causes.

Q2: What is the typical ionization mode for 2,6-Dichloro bisphenol A-D12?

Electrospray ionization (ESI) in negative ion mode is commonly used for the analysis of bisphenol A and its halogenated derivatives.[1][2] The deprotonated molecule [M-H]⁻ serves as the precursor ion for MS/MS analysis.[1][2]

Q3: Can the mobile phase composition affect the signal intensity?

Yes, the mobile phase can significantly impact signal intensity. For instance, modifying the gradient elution by decreasing the initial methanol (B129727) percentage and incorporating an isocratic step has been shown to enhance the signal for bisphenol A and its derivatives by reducing ion suppression.[3] While acetonitrile (B52724) is used in some methods, it has been noted to potentially cause suppression of doubly charged ions.[4]

Q4: Are there any recommended sample preparation techniques to improve the signal?

Solid-phase extraction (SPE) is a widely used technique to pre-concentrate the analyte and clean up samples, which can significantly improve signal intensity by removing interfering matrix components.[1]

Q5: Could my issues be related to background contamination?

Contamination from solvents, laboratory vessels, and plastic equipment can be a problem, especially when analyzing bisphenol A and its derivatives at trace levels.[5] This background can interfere with the signal of your analyte. Using an isocratic elution with a sufficiently high organic content can sometimes help to elute contaminants more quickly and reduce their impact.[5]

Troubleshooting Guide

If you are experiencing low signal intensity for 2,6-Dichloro bisphenol A-D12, follow this step-by-step troubleshooting guide.

Step 1: Verify Instrument Performance

• Action: Perform a system suitability test using a fresh, known concentration of 2,6-Dichloro bisphenol A-D12 standard in a clean solvent (e.g., methanol or acetonitrile).

• Expected Outcome: The signal intensity should be strong and reproducible. If not, the issue may lie with the mass spectrometer itself (e.g., dirty ion source, detector issue).

Step 2: Evaluate for Matrix Effects

• Action: Perform a post-column infusion experiment. Continuously infuse a standard solution of 2,6-Dichloro bisphenol A-D12 into the mass spectrometer while injecting a blank sample matrix that has undergone your full sample preparation procedure.

• Expected Outcome: A stable signal throughout the run indicates no significant matrix effects. A dip in the signal at the retention time of your analyte suggests ion suppression from co-eluting matrix components.

Step 3: Optimize Sample Preparation

• Action: If matrix effects are detected, enhance your sample clean-up procedure. This could involve using a different SPE sorbent, adding a liquid-liquid extraction step, or employing a protein precipitation plate for biological samples.

• Expected Outcome: A cleaner sample should result in reduced ion suppression and improved signal intensity.

Step 4: Refine Liquid Chromatography Method

• Action: Adjust your LC gradient. Try decreasing the initial percentage of the organic solvent and adding an isocratic hold at the beginning of the gradient.[3] Alternatively, if background contamination is suspected, an isocratic method with a higher organic content might be beneficial.[5]

• Expected Outcome: Improved chromatographic separation from interfering matrix components should lead to better signal intensity.

Quantitative Data Summary

The following table summarizes the potential impact of various parameters on the signal intensity of 2,6-Dichloro bisphenol A-D12, based on findings for similar compounds. The "Signal Intensity Change" is a qualitative representation of the expected effect.

Parameter Optimized	Change Implemented	Expected Signal Intensity Change	Rationale
Sample Preparation	Introduction of Solid-Phase Extraction (SPE)	+++	Removes interfering matrix components and pre-concentrates the analyte.[1]
LC Gradient	Decreased initial organic solvent % and added isocratic hold	++	Reduces co-elution with matrix components, thus minimizing ion suppression.[3]
Elution Mode	Switched from gradient to isocratic	+	Can reduce background contamination from the mobile phase, improving the signal-to-noise ratio.[5]
Ionization Source	Regular cleaning of the ESI probe and orifice	++	Removes salt and matrix buildup that can interfere with ion formation and transmission.
Derivatization	Use of a derivatizing agent (e.g., dansyl chloride)	+++	Can improve ionization efficiency, though it changes the analyte's chemical structure.[6]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

• Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Load 100 mL of the water sample onto the cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the 2,6-Dichloro bisphenol A-D12 and other bisphenols with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the initial mobile phase.

Protocol 2: LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.9 µm).

• Mobile Phase A: Water

• Mobile Phase B: Methanol

• Gradient:

  • 0-1 min: 50% B (isocratic)

  • 1-8 min: 50% to 95% B (linear gradient)

  • 8-10 min: 95% B (isocratic)

  • 10.1-12 min: 50% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Ionization Mode: ESI Negative

• MS/MS Transition: Monitor the appropriate precursor-to-product ion transition for 2,6-Dichloro bisphenol A-D12.

Visualizations

Caption: Troubleshooting workflow for low signal intensity.

Caption: Diagram of ion suppression in the ESI source.

References

• 1. Liquid chromatography/multi-stage mass spectrometry of bisphenol A and its halogenated derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. library.dphen1.com [library.dphen1.com]
• 3. library.dphen1.com [library.dphen1.com]
• 4. researchgate.net [researchgate.net]
• 5. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Separation of 2,6-Dichloro bisphenol A-D12

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the chromatographic separation of 2,6-Dichloro bisphenol A-D12.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: Why is my deuterated internal standard (2,6-Dichloro bisphenol A-D12) eluting at a different retention time than the non-deuterated analyte?

This phenomenon is known as the chromatographic isotope effect. The key reasons for this are:

• Bond Strength: The carbon-deuterium (C-D) bond is slightly stronger than the carbon-hydrogen (C-H) bond.

• Molecular Size: Deuterium (B1214612) is slightly larger than hydrogen.

In reversed-phase liquid chromatography (RPLC), deuterated compounds are often slightly less lipophilic than their non-deuterated counterparts. This leads to weaker interactions with the non-polar stationary phase and, consequently, earlier elution. The magnitude of this retention time shift can be influenced by the number and position of the deuterium atoms in the molecule.

Q2: My 2,6-Dichloro bisphenol A-D12 peak is showing significant tailing. What are the possible causes and solutions?

Peak tailing can be caused by several factors. Here's a systematic approach to troubleshooting:

• Active Sites on the Column: Silanol groups on the silica-based stationary phase can interact with the polar functional groups of your analyte, causing tailing.

  • Solution: Use a column with end-capping or a base-deactivated stationary phase. Adding a small amount of a competitive base, like triethylamine (B128534) (TEA), to the mobile phase can also help.

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the injection volume or the concentration of your sample.

• Mismatched pH: The pH of the mobile phase can affect the ionization state of your analyte.

  • Solution: Adjust the mobile phase pH to ensure the analyte is in a single, non-ionized form.

• Contamination: A contaminated guard column or analytical column can also lead to peak tailing.

  • Solution: Replace the guard column and/or flush the analytical column with a strong solvent.

Q3: I am observing poor resolution between 2,6-Dichloro bisphenol A-D12 and other components in my sample. How can I improve this?

Improving resolution often involves optimizing your chromatographic conditions:

• Mobile Phase Composition: Adjust the ratio of your organic solvent to the aqueous phase. A lower percentage of the organic solvent will generally increase retention and may improve resolution.

• Gradient Elution: If you are using an isocratic method, switching to a gradient elution can help to separate complex mixtures.

• Column Chemistry: Consider using a column with a different stationary phase (e.g., a phenyl-hexyl column instead of a C18) to exploit different separation mechanisms.

• Temperature: Lowering the column temperature can sometimes improve resolution, although it will also increase retention times and backpressure.

Q4: The signal intensity for my 2,6-Dichloro bisphenol A-D12 is low or inconsistent. What should I check?

Low or variable signal intensity can be due to a number of issues:

• Sample Preparation: Inconsistent extraction recovery or incomplete dissolution of the standard can lead to variability. Review your sample preparation workflow for consistency.

• Ion Suppression (in LC-MS): Co-eluting matrix components can suppress the ionization of your analyte.

  • Solution: Improve chromatographic separation to move the analyte peak away from interfering compounds. Consider using a more robust ionization source or a different sample cleanup procedure.

• Detector Settings: Ensure that the detector wavelength (for UV) or mass transition (for MS) is optimized for 2,6-Dichloro bisphenol A-D12.

• System Suitability: Check for leaks in the system, and ensure the pump is delivering a consistent flow rate.

Data Presentation

The following table summarizes typical starting parameters for the HPLC analysis of bisphenol A and its chlorinated derivatives. These can be adapted for 2,6-Dichloro bisphenol A-D12.

Parameter	HPLC-UV	HPLC-MS/MS
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	C18 (e.g., 100 mm x 2.1 mm, 1.7 µm)
Mobile Phase	Acetonitrile/Water (e.g., 50:50 v/v)	Acetonitrile/Water with 0.1% Formic Acid
Flow Rate	1.0 mL/min	0.3 mL/min
Column Temperature	25 °C	40 °C
Detection	UV at 227 nm or 275 nm	Negative Ion Mode ESI-MS/MS
Injection Volume	20 µL	5 µL

Experimental Protocols

Below are representative protocols for HPLC and GC-MS analysis that can be adapted for 2,6-Dichloro bisphenol A-D12.

HPLC-MS/MS Protocol

• Sample Preparation:

  • For liquid samples (e.g., water, plasma), perform a liquid-liquid extraction with a suitable solvent like ethyl acetate (B1210297) or a solid-phase extraction (SPE) using a C18 cartridge.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase.

• Chromatographic Conditions:

  • Column: C18, 100 mm x 2.1 mm, 1.7 µm particle size.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a higher percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B over the run to elute the analyte.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Detection: Multiple Reaction Monitoring (MRM) for the specific precursor and product ions of 2,6-Dichloro bisphenol A-D12.

GC-MS Protocol

• Derivatization (Essential for GC analysis of polar compounds):

  • After extraction and drying, add a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Heat the sample at 70°C for 30 minutes to ensure complete derivatization.

• GC Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Injector Temperature: 280 °C.

  • Oven Program: Start at a lower temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp up to a final temperature of around 300 °C.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target ions of the derivatized 2,6-Dichloro bisphenol A-D12.

Mandatory Visualization

Caption: Troubleshooting workflow for 2,6-Dichloro bisphenol A-D12 chromatography.

Technical Support Center: Analysis of 2,6-Dichloro bisphenol A-D12 in Biological Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of 2,6-Dichloro bisphenol A-D12 and other bisphenol analogs in biological samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of 2,6-Dichloro bisphenol A-D12?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix. In the analysis of 2,6-Dichloro bisphenol A-D12, endogenous components of biological samples like proteins, lipids, and salts can interfere with the ionization process in the mass spectrometer. This interference can lead to ion suppression (decreased signal) or ion enhancement (increased signal), ultimately compromising the accuracy, precision, and sensitivity of the analytical method.

Q2: Why is a stable isotope-labeled internal standard like 2,6-Dichloro bisphenol A-D12 used, and is it always effective against matrix effects?

A2: A stable isotope-labeled (SIL) internal standard, such as 2,6-Dichloro bisphenol A-D12, is considered the gold standard for quantitative mass spectrometry.[1] Because it has nearly identical chemical and physical properties to the analyte, it is expected to co-elute and experience the same degree of matrix effects, thus providing reliable correction. However, it is not always a perfect solution. Differences in retention time between the analyte and the SIL internal standard, known as the deuterium (B1214612) isotope effect, can lead to differential ion suppression. This can result in an inconsistent analyte-to-internal standard peak area ratio, affecting the accuracy of quantification.[2][3]

Q3: Which biological matrix is optimal for minimizing matrix effects in bisphenol analysis?

A3: The choice of biological matrix can significantly influence the extent of matrix effects. Urine samples generally exhibit the smallest matrix effects, with values often falling between 85% and 115%, indicating minimal interference.[3] Whole blood also shows relatively low and stable matrix effects.[3] Serum and plasma are more complex matrices due to their high protein content, which can lead to more pronounced matrix effects.[3][4] Specifically, serum has been noted to cause significant matrix effects for certain bisphenols, while plasma may require optimized pretreatment to mitigate significant matrix inhibition.[3]

Q4: What are the most common sample preparation techniques to reduce matrix effects?

A4: Effective sample preparation is crucial for removing interfering components from the biological matrix. The most common techniques include:

• Liquid-Liquid Extraction (LLE): This method separates the analyte from the matrix based on differential solubility in two immiscible liquids.[4]

• Solid-Phase Extraction (SPE): SPE is a highly effective technique that uses a solid sorbent to selectively extract the analyte and remove matrix components.[4]

• Protein Precipitation: This is a simpler method often used for plasma and serum samples, where a solvent like acetonitrile (B52724) is used to precipitate and remove proteins.[4]

Troubleshooting Guides

Problem 1: Poor Accuracy and/or Precision in Quality Control (QC) Samples

Symptoms:

• QC sample concentrations deviate by more than ±15% from the nominal value.

• The coefficient of variation (%CV) for QC samples exceeds 15%.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Significant Matrix Effects	1. Quantify the Matrix Effect: Perform a post-extraction spike experiment to determine the percentage of ion suppression or enhancement.[2] 2. Optimize Sample Cleanup: Implement a more rigorous sample preparation method, such as SPE, to remove a wider range of interfering compounds.[4] 3. Chromatographic Separation: Modify the LC method (e.g., change the column, mobile phase, or gradient) to better separate the analyte from co-eluting matrix components.
Inconsistent Internal Standard (IS) Performance	1. Check for Isotope Effect: Verify that the analyte and 2,6-Dichloro bisphenol A-D12 co-elute. If a chromatographic shift is observed, adjust the chromatography to minimize this separation. 2. Evaluate IS Response Variability: Plot the IS peak area across the analytical run. Significant variation may indicate issues with sample processing or instrument performance.
Analyte Instability	1. Assess Stability: Perform stability studies of the analyte in the biological matrix under the storage and processing conditions used.

Problem 2: High Variability or Unexpectedly Low/High Internal Standard (IS) Response

Symptoms:

• The peak area of 2,6-Dichloro bisphenol A-D12 is highly variable between samples.

• The IS response is significantly different from that in the calibration standards.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	1. Review Extraction Procedure: Ensure consistent and thorough execution of the sample preparation protocol for all samples. 2. Check for IS Addition Errors: Verify the accuracy and precision of the IS spiking volume.
Differential Matrix Effects	1. Investigate Inter-Lot Variability: Analyze blank matrix from different sources to determine if the matrix effect varies significantly between lots.[3] 2. Improve Sample Cleanup: A more robust sample cleanup method can help to minimize the impact of lot-to-lot variations in matrix composition.
Instrument Performance Issues	1. Check for Ion Source Contamination: A dirty ion source can lead to inconsistent ionization and signal suppression. Clean the ion source according to the manufacturer's recommendations. 2. Verify Instrument Stability: Inject a series of standard solutions to confirm stable instrument performance over time.

Data Presentation

Table 1: Comparison of Matrix Effects for Bisphenols in Different Human Biological Matrices

Biological Matrix	Bisphenol A (BPA)	Bisphenol S (BPS)	Bisphenol F (BPF)	Bisphenol AF (BPAF)	Bisphenol AP (BPAP)	Bisphenol Z (BPZ)
Urine	Minimal (85-115%)[3]	Minimal[3]	Minimal[3]	Minimal[3]	Minimal[3]	Minimal[3]
Whole Blood	Minimal (85-115%)[3]	Minimal[3]	Ideal for detection[3]	Ideal for detection[3]	Ideal for detection[3]	Minimal[3]
Serum	Enhancement (~116.30%)[3]	Good for standardized data[3]	-	-	-	Suppression (~53.70%)[3]
Plasma	Suppression (~59.30%)[3]	-	-	-	Suppression (~61.90%)[3]	Suppression (~51.90%)[3]

Note: Matrix effect values are expressed as a percentage, where 100% indicates no effect, <100% indicates ion suppression, and >100% indicates ion enhancement. The data is based on general bisphenol analysis and provides an indication of expected matrix effects.

Experimental Protocols

Protocol 1: Quantification of Matrix Effects using Post-Extraction Spike Method

Objective: To determine the extent of ion suppression or enhancement for 2,6-Dichloro bisphenol A-D12 in a specific biological matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and 2,6-Dichloro bisphenol A-D12 into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. Spike the analyte and IS into the extracted matrix at the same concentrations as Set A.[1]

  • Set C (Pre-Extraction Spike): Spike the analyte and IS into the blank biological matrix before extraction at the same concentrations.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate the Matrix Effect:

  • Matrix Effect (%) = (Mean peak area in Set B / Mean peak area in Set A) x 100.[5]

  • A value of 100% indicates no matrix effect. A value <100% indicates ion suppression, and a value >100% indicates ion enhancement.[5]

Protocol 2: General Solid-Phase Extraction (SPE) for Urine Samples

Objective: To clean up urine samples to reduce matrix interference before LC-MS/MS analysis.

Methodology:

• Enzymatic Hydrolysis (if measuring total bisphenols):

  • To a urine aliquot, add an appropriate buffer (e.g., ammonium (B1175870) acetate, pH 5.0-6.5), the internal standard (2,6-Dichloro bisphenol A-D12), and β-glucuronidase/sulfatase.[4]

  • Incubate the mixture (e.g., at 37°C for at least 90 minutes).[4]

• SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge with methanol, followed by equilibration with purified water.[2]

• Sample Loading: Load the hydrolyzed urine sample onto the conditioned cartridge.[2]

• Washing: Wash the cartridge with a weak solvent (e.g., water or a buffer at pH 6) to remove hydrophilic interferences.[4]

• Elution: Elute the analyte and IS from the cartridge with an appropriate organic solvent (e.g., methanol, acetone, or ethyl acetate).[4]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.[2]

Visualizations

Caption: Troubleshooting workflow for poor accuracy and precision.

Caption: Workflow for assessing matrix effect and recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. oaepublish.com [oaepublish.com]
• 4. mdpi.com [mdpi.com]
• 5. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2,6-Dichloro bisphenol A-D12

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 2,6-Dichloro bisphenol A-D12 in solution. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for a stock solution of 2,6-Dichloro bisphenol A-D12?

A1: To ensure the long-term stability of your 2,6-Dichloro bisphenol A-D12 stock solution, it is recommended to store it at -20°C or lower in a tightly sealed, amber vial to protect it from light.[1][2][3] The use of an aprotic solvent is crucial for reconstitution and dilution.

Q2: Which solvents are recommended for preparing solutions of 2,6-Dichloro bisphenol A-D12?

A2: High-purity aprotic solvents such as acetonitrile, methanol, or ethyl acetate (B1210297) are recommended for preparing solutions of deuterated standards.[1] It is critical to avoid acidic or basic aqueous solutions, as these can catalyze the exchange of deuterium (B1214612) atoms with protons from the solvent, which would compromise the isotopic purity of the standard.[1][2]

Q3: How stable is 2,6-Dichloro bisphenol A-D12 in solution at room temperature?

Q4: What is deuterium-hydrogen (H/D) exchange and how can I prevent it?

A4: Deuterium-hydrogen exchange is a chemical reaction where a deuterium atom on the molecule is replaced by a hydrogen atom from the surrounding environment, such as from water or protic solvents.[3] This can lead to a decrease in the isotopic purity of your standard and affect the accuracy of your quantitative analysis. To prevent this, always use high-purity aprotic solvents and avoid exposure to moisture.[1][3] Handle the solid standard in a dry atmosphere, for instance, under an inert gas like nitrogen or argon.[2][3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inaccurate or inconsistent quantification results.	Degradation of the standard due to improper storage (e.g., exposure to light, non-ideal temperature).	Store the standard in an amber vial at or below -20°C.[1][2] Prepare fresh working solutions for each experiment.
Deuterium-hydrogen (H/D) exchange.	Use high-purity aprotic solvents for all solutions.[1] Avoid any contact with acidic or basic aqueous solutions.[1][2]
Appearance of unexpected peaks in the chromatogram.	Degradation of 2,6-Dichloro bisphenol A-D12. Chlorinated phenols can be susceptible to degradation.	Perform a stability test of your standard in your experimental matrix (see Experimental Protocol below). Consider the possibility of interaction with other components in your solution.
Contamination of the solvent or glassware.	Use high-purity solvents and thoroughly clean all glassware.
Loss of signal intensity over a series of injections.	Adsorption of the analyte to the vial or tubing.	Use silanized glass vials or polypropylene (B1209903) vials to minimize adsorption.
Degradation of the standard in the autosampler.	If possible, keep the autosampler tray cooled. Limit the time the solution sits (B43327) in the autosampler before injection.

Summary of Recommended Storage and Handling Conditions

Parameter	Recommendation	Rationale
Temperature	Solid: -20°C or colder. Solution: -20°C for long-term, 2-8°C for short-term.[1][2]	To minimize chemical degradation and solvent evaporation.
Solvent	High-purity aprotic solvents (e.g., acetonitrile, methanol).[1]	To prevent deuterium-hydrogen exchange.[1]
pH	Neutral. Avoid acidic or basic conditions.	Phenolic compounds can be unstable at non-neutral pH, and chlorination can increase this susceptibility.[4][5]
Light Exposure	Store in amber vials or in the dark.[2][3]	To prevent photodegradation.
Atmosphere	Handle solid under a dry, inert atmosphere (e.g., nitrogen or argon).[2][3]	To prevent moisture absorption and subsequent H/D exchange.

Experimental Protocol: Short-Term Stability Assessment

This protocol provides a general method to assess the stability of 2,6-Dichloro bisphenol A-D12 in a specific solvent or matrix under your laboratory conditions.

• Preparation of Stock Solution:

  • Allow the solid 2,6-Dichloro bisphenol A-D12 to equilibrate to room temperature before opening to prevent condensation.

  • Under an inert atmosphere, accurately weigh a precise amount of the standard.

  • Dissolve the standard in a high-purity aprotic solvent (e.g., acetonitrile) to a known concentration (e.g., 1 mg/mL).

• Preparation of Stability Samples:

  • Dilute the stock solution with your solvent or experimental matrix to a typical working concentration.

  • Prepare multiple aliquots in separate, tightly sealed amber vials.

• Time-Point Analysis:

  • Time Zero (T0): Immediately analyze one of the freshly prepared aliquots using your analytical method (e.g., LC-MS/MS). This will serve as your baseline.

  • Store the remaining aliquots under the desired test conditions (e.g., room temperature, 4°C).

  • Analyze the aliquots at predetermined time points (e.g., 2, 4, 8, 24, and 48 hours).

• Data Analysis:

  • Compare the peak area or concentration of 2,6-Dichloro bisphenol A-D12 at each time point to the T0 value.

  • A significant decrease (e.g., >10-15%) in the measured concentration indicates instability under the tested conditions.

Visual Troubleshooting Workflow

Caption: A logical workflow for troubleshooting stability issues with 2,6-Dichloro bisphenol A-D12.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. gfredlee.com [gfredlee.com]

preventing degradation of 2,6-Dichloro bisphenol A-D12 during analysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of 2,6-Dichloro bisphenol A-D12 during analysis.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling, storage, and analysis of 2,6-Dichloro bisphenol A-D12.

Issue 1: Low or Inconsistent Recovery of 2,6-Dichloro bisphenol A-D12

Question: I am observing low and variable recovery of my 2,6-Dichloro bisphenol A-D12 internal standard. What are the potential causes and how can I troubleshoot this?

Answer: Low and inconsistent recovery can stem from several factors, including degradation during sample preparation and storage, or issues with the analytical method itself.

Troubleshooting Steps:

• Evaluate Storage Conditions:

  • Temperature: Store the stock solution and samples at or below -20°C to minimize degradation. For long-term storage, consider temperatures of -80°C.

  • Light Exposure: Protect the standard from light by using amber vials or storing it in the dark to prevent photodegradation.

  • Solvent Choice: Use high-purity aprotic solvents like acetonitrile (B52724) or methanol (B129727) for stock solutions. Avoid acidic or basic aqueous solutions which can catalyze deuterium-hydrogen (H/D) exchange.[1]

• Assess Sample Preparation:

  • pH Control: Maintain a neutral or slightly acidic pH during extraction. Alkaline conditions can promote the degradation of chlorinated phenols.[2]

  • Avoid Reactive Reagents: Be cautious of strong oxidizing or reducing agents in your sample matrix or reagents, as they can degrade the analyte.

  • Matrix Effects: Complex biological matrices can cause ion suppression or enhancement in LC-MS analysis, leading to apparent low recovery.[1] To mitigate this, consider more rigorous sample cleanup methods like solid-phase extraction (SPE).

• Review Analytical Method Parameters:

  • GC-MS Analysis:

    • Derivatization: For GC-MS analysis, derivatization is often necessary to improve volatility and chromatographic performance. Ensure the derivatization reaction is complete and reproducible.

    • Injector Temperature: High injector temperatures can cause thermal degradation of chlorinated compounds. Optimize the injector temperature to ensure efficient volatilization without degradation.

  • LC-MS Analysis:

    • Mobile Phase: Ensure the mobile phase is free of contaminants that could react with the analyte.

    • Source Conditions: Optimize mass spectrometer source parameters to ensure stable ionization and minimize in-source degradation.

Logical Troubleshooting Workflow for Low Recovery

Caption: Troubleshooting workflow for low or inconsistent recovery.

Issue 2: Peak Tailing in Chromatographic Analysis

Question: I am observing significant peak tailing for 2,6-Dichloro bisphenol A-D12 in my chromatograms. What could be causing this and how can I fix it?

Answer: Peak tailing for polar and acidic compounds like chlorinated phenols is a common issue. It can be caused by secondary interactions with the analytical column, issues with the mobile phase, or system contamination.

Troubleshooting Steps:

• Column-Related Issues:

  • Secondary Silanol (B1196071) Interactions: Residual silanol groups on silica-based columns can interact with the polar functional groups of the analyte, causing tailing.

    • Solution: Use a highly end-capped column or a column with a different stationary phase (e.g., a biphenyl (B1667301) phase for LC). For GC, ensure the liner is inert.

  • Column Contamination: Accumulation of matrix components on the column can create active sites.

    • Solution: Flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.

• Mobile Phase (LC-MS) and Carrier Gas (GC-MS) Issues:

  • Mobile Phase pH (LC-MS): An inappropriate mobile phase pH can lead to interactions with the stationary phase.

    • Solution: Lowering the pH of the mobile phase (e.g., to 2.5-3.5 with formic acid) can suppress the ionization of residual silanols.[3]

  • Buffer Concentration (LC-MS): Insufficient buffer capacity can lead to inconsistent ionization and peak shape.

    • Solution: Increase the buffer concentration (e.g., from 10 mM to 25-50 mM).[3]

  • Carrier Gas Purity (GC-MS): Impurities in the carrier gas can affect column performance.

    • Solution: Ensure high-purity carrier gas and use appropriate gas purifiers.

• System-Related Issues:

  • Extra-Column Dead Volume: Poorly made connections can cause band broadening and peak tailing.

    • Solution: Ensure all fittings and connections are properly made and minimize the length of tubing.

  • Injector Contamination (GC-MS): A dirty injector liner can be a source of active sites.

    • Solution: Clean or replace the injector liner.

Caption: Simplified pathway of BPA-induced endocrine disruption.

References

• 1. benchchem.com [benchchem.com]
• 2. Bisphenol A degradation by chlorine dioxide (ClO2) and S(IV)/ClO2 process: Mechanism, degradation pathways and toxicity assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Execute Graphviz Action examples [docs.tricentis.com]

Technical Support Center: Optimizing Extraction of 2,6-Dichloro bisphenol A-D12

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction efficiency of 2,6-Dichloro bisphenol A-D12. This deuterated internal standard is crucial for accurate quantification in complex matrices. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to streamline your analytical workflow.

Troubleshooting Guide: Common Issues in Extraction

Low or inconsistent recovery of 2,6-Dichloro bisphenol A-D12 is a common challenge. This guide provides a systematic approach to identifying and resolving potential issues during solid-phase extraction (SPE) and liquid-liquid extraction (LLE).

Issue 1: Poor or No Recovery of the Analyte

Probable Cause	Recommended Solution
SPE Sorbent Mismatch: The polarity of the sorbent may not be appropriate for the dichlorinated BPA analog.	For a nonpolar compound like 2,6-Dichloro bisphenol A-D12, a reversed-phase sorbent (e.g., C18, Phenyl) is generally suitable. If recovery is low, consider a sorbent with a different retention mechanism or a less retentive phase.
Inappropriate Elution Solvent (SPE): The solvent may be too weak to desorb the analyte from the sorbent.	Increase the strength of the elution solvent. For reversed-phase SPE, this typically involves increasing the percentage of organic solvent (e.g., methanol (B129727), acetonitrile) in the mixture.
Incorrect pH: The pH of the sample or elution solvent may be affecting the analyte's charge state and retention.	For phenolic compounds, adjusting the pH can influence their extraction. For reversed-phase SPE, a neutral or slightly acidic pH during sample loading is often optimal. For elution, a basic pH can sometimes improve recovery, but this should be tested.
Insufficient Solvent Volume (LLE/SPE): The volume of extraction or elution solvent may not be adequate for complete recovery.	Increase the volume of the solvent in increments. For LLE, consider performing multiple extractions with smaller volumes of fresh solvent. For SPE, ensure the elution volume is sufficient to pass through the entire sorbent bed.
Sample Overload (SPE): Exceeding the capacity of the SPE cartridge can lead to breakthrough of the analyte during sample loading.	Reduce the amount of sample loaded onto the cartridge or use a cartridge with a higher sorbent mass.

Issue 2: High Variability in Recovery

Probable Cause	Recommended Solution
Inconsistent Flow Rate (SPE): A flow rate that is too high during sample loading or elution can lead to poor retention and incomplete elution.	Maintain a slow and consistent flow rate (typically 1-2 mL/min) to allow for proper interaction between the analyte and the sorbent.
Cartridge Drying Out (SPE): If the SPE cartridge dries out after conditioning and before sample loading, the sorbent's retention properties can be compromised.	Ensure the sorbent bed remains wetted throughout the conditioning, equilibration, and sample loading steps.
Incomplete Phase Separation (LLE): Emulsion formation or incomplete separation of the aqueous and organic layers can lead to variable recovery.	Centrifuge the sample to break emulsions. Adding a small amount of salt (salting out) can also improve phase separation.
Matrix Effects: Co-extracted matrix components can interfere with the analytical signal, leading to apparent variability in recovery.	Optimize the wash step in your SPE protocol to remove interfering compounds. Consider using a more selective sorbent or a different extraction technique if matrix effects persist.

Frequently Asked Questions (FAQs)

Q1: What is the best extraction method for 2,6-Dichloro bisphenol A-D12?

Both Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) can be effective. SPE is often preferred for its higher selectivity, reduced solvent consumption, and potential for automation. A reversed-phase SPE sorbent like C18 is a good starting point. LLE with a non-polar solvent such as dichloromethane (B109758) or a mixture of hexane (B92381) and ethyl acetate (B1210297) can also yield good results.

Q2: How do I choose the right SPE sorbent?

For a halogenated bisphenol A analog, which is relatively nonpolar, reversed-phase sorbents are the most common choice.

• C18 (Octadecyl): A good general-purpose sorbent for nonpolar compounds.

• Phenyl: Offers different selectivity due to pi-pi interactions and can be beneficial for aromatic compounds.

• Polymeric Sorbents (e.g., PS-DVB): Can offer higher capacity and stability across a wider pH range compared to silica-based sorbents.

Q3: What are the key parameters to optimize for SPE?

The critical parameters to optimize include:

• Sorbent type and mass: As discussed above.

• Sample pH: Can influence the retention of the phenolic hydroxyl groups.

• Wash solvent composition: Crucial for removing interferences without eluting the analyte.

• Elution solvent composition and volume: Must be strong enough to ensure complete desorption of the analyte.

Q4: Are there any specific considerations for using a deuterated internal standard like 2,6-Dichloro bisphenol A-D12?

Yes, while deuterated standards are excellent for correcting for extraction losses and matrix effects, there are a few points to consider:

• Co-elution with the native analyte: In chromatography, deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts. Ensure your chromatographic method has sufficient resolution to separate them from interferences but can also co-elute them if you are using them as an internal standard for the corresponding native compound.

• Isotopic purity: Verify the isotopic purity of your standard to ensure that the contribution of the unlabeled form is negligible.

• Potential for H/D exchange: While generally stable, deuterium (B1214612) atoms can sometimes exchange with protons from the solvent, especially under harsh pH or temperature conditions. It is good practice to evaluate the stability of the standard under your experimental conditions.

Q5: How can I minimize background contamination with bisphenols?

Bisphenol A is a common contaminant in laboratory plastics. To avoid interference:

• Use glassware whenever possible and rinse thoroughly with a high-purity solvent.

• If plastics are unavoidable, use polypropylene (B1209903) (PP) instead of polycarbonate (PC).

• Run procedural blanks to assess the level of background contamination.

Experimental Protocols

The following are generalized protocols that should be optimized for your specific sample matrix and analytical instrumentation.

Protocol 1: Solid-Phase Extraction (SPE) of 2,6-Dichloro bisphenol A-D12 from Aqueous Samples

This protocol is a starting point for extracting the analyte from water or other aqueous matrices.

Materials:

• SPE cartridges (e.g., C18, 500 mg)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Deionized water

• Formic acid or acetic acid (for pH adjustment)

• SPE vacuum manifold

Procedure:

• Conditioning: Pass 5 mL of methanol through the SPE cartridge.

• Equilibration: Pass 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the aqueous sample (pH adjusted to ~6-7) onto the cartridge at a flow rate of 1-2 mL/min.

• Washing: Pass 5 mL of a weak organic solvent mixture (e.g., 10% methanol in water) to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 5-10 minutes to remove excess water.

• Elution: Elute the analyte with 5 mL of a strong organic solvent (e.g., acetonitrile or methanol).

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for your analytical instrument (e.g., mobile phase).

Protocol 2: Liquid-Liquid Extraction (LLE) of 2,6-Dichloro bisphenol A-D12

This protocol is suitable for various liquid sample types.

Materials:

• Separatory funnel or centrifuge tubes

• Dichloromethane (DCM) or a mixture of n-hexane and ethyl acetate (e.g., 1:1 v/v)

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator or nitrogen evaporator

Procedure:

• Sample Preparation: Place the liquid sample in a separatory funnel or centrifuge tube. Adjust pH if necessary.

• Extraction: Add an equal volume of the extraction solvent (e.g., DCM).

• Mixing: Shake vigorously for 1-2 minutes. If using a centrifuge tube, vortex and then centrifuge to separate the layers.

• Phase Separation: Allow the layers to separate. Collect the organic (bottom layer for DCM) phase.

• Repeat Extraction: Repeat the extraction process on the aqueous layer with a fresh portion of the extraction solvent.

• Drying: Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentration: Evaporate the solvent to the desired volume using a rotary evaporator or a stream of nitrogen.

Quantitative Data Summary

The following tables summarize typical parameters that can be optimized for the extraction of dichlorinated phenols. These are starting points, and empirical optimization is recommended.

Table 1: Comparison of SPE Sorbents and Elution Solvents

SPE Sorbent	Elution Solvent	Expected Recovery	Notes
C18	Acetonitrile	> 90%	Good general-purpose choice.
Phenyl	Methanol	> 85%	May offer better selectivity for aromatic compounds.
Polymeric (PS-DVB)	Acetonitrile/Methanol (1:1)	> 95%	High capacity and pH stability.

Table 2: Influence of pH on LLE of Dichlorinated Phenols

Extraction Solvent	Sample pH	Relative Recovery Efficiency
Dichloromethane	3	High
Dichloromethane	7	Moderate
Dichloromethane	10	Low
Ethyl Acetate	3	High
Ethyl Acetate	7	Moderate

Visualizations

Experimental Workflow for SPE

Caption: A typical solid-phase extraction (SPE) workflow for 2,6-Dichloro bisphenol A-D12.

Troubleshooting Logic for Low Recovery

Caption: Decision tree for troubleshooting low recovery of the target analyte.

reducing background noise in 2,6-Dichloro bisphenol A-D12 measurements

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing background noise during the measurement of 2,6-Dichloro bisphenol A-D12 (DCBPA-D12) and its non-labeled counterpart.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background noise in DCBPA-D12 analysis?

A1: Background contamination is a significant challenge in the trace analysis of bisphenols. Common sources include:

• Laboratory Environment: Plastic labware (e.g., pipette tips, centrifuge tubes), dust, and even laboratory air can be sources of bisphenol A (BPA) and related compounds.[1]

• Reagents and Solvents: Even high-purity or LC-MS grade solvents can contain trace amounts of BPA, which can accumulate on the analytical column.[2]

• Sample Collection and Storage: Containers used for sample collection and storage can leach interfering compounds. It is recommended to avoid plastics and other organic materials during these steps.[3]

• Instrumental Components: Tubing, seals, and other parts of the LC-MS/MS system can be sources of contamination.[2]

• Matrix Effects: The sample matrix itself (e.g., plasma, urine, tissue homogenate) contains numerous endogenous compounds that can interfere with the ionization of the target analyte, leading to ion suppression or enhancement.[4]

Q2: How can I prevent background contamination from laboratory plastics?

A2: To minimize contamination from plasticware, it is advisable to:

• Use glassware whenever possible, and ensure it is thoroughly cleaned. Rinsing with methanol (B129727) can help remove potential contaminants.[5][6]

• If plasticware is unavoidable, consider using items made of polypropylene, which is generally less prone to leaching bisphenols than polycarbonate.

• Pre-rinse all plasticware with a high-purity solvent (e.g., methanol or acetonitrile) before use.

• Minimize the contact time between samples/solvents and plastic surfaces.

Q3: What is the role of a deuterated internal standard like 2,6-Dichloro bisphenol A-D12?

A3: A stable isotope-labeled (SIL) internal standard, such as 2,6-Dichloro bisphenol A-D12, is crucial for accurate quantification in LC-MS/MS analysis. Because it has nearly identical chemical and physical properties to the non-labeled analyte, it co-elutes and experiences similar effects during sample preparation, extraction, and ionization.[4] By adding a known amount of the deuterated standard to the sample at the beginning of the workflow, it can compensate for sample loss during preparation and for matrix-induced ionization effects, leading to improved precision and accuracy.[4]

Q4: What are matrix effects and how do they contribute to background noise?

A4: Matrix effects are the alteration of ionization efficiency of a target analyte by the presence of co-eluting compounds from the sample matrix.[7] These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), both of which can compromise the accuracy and reproducibility of measurements.[4][8] While not "background noise" in the traditional sense of a high baseline, matrix effects can obscure the analyte signal and are a major source of variability and inaccuracy.

Troubleshooting Guide for High Background Noise

Q1: I am observing a high background signal for DCBPA even in my blank injections. What should I do?

A1: A high background in blank injections points to contamination within your analytical system.

• Isolate the Source: Start by injecting a "void" injection (no sample or solvent). If the peak is still present, the contamination is likely in the mobile phase or the LC-MS system itself.

• Mobile Phase Contamination: Prepare fresh mobile phase using the highest purity solvents available. Contaminants can accumulate on the column from the mobile phase, especially during gradient elution.[2][3] Consider using an isocratic elution with a higher percentage of organic solvent to wash the column and prevent accumulation.[3]

• System Cleaning: If fresh mobile phase does not resolve the issue, systematically clean the LC system, including the injector, tubing, and column.

Q2: My background is low in blanks, but high in my processed samples. What is the likely cause?

A2: This suggests that the contamination is being introduced during your sample preparation or is due to matrix effects.

• Sample Preparation Contamination: Re-evaluate your sample preparation workflow. Ensure all glassware is scrupulously clean and that any plasticware is pre-rinsed. Prepare a "procedural blank" by taking a clean solvent or matrix through the entire sample preparation process to identify the contaminating step.[6][9]

• Matrix Effects: Complex matrices like plasma or tissue extracts can cause significant background interference.[10] An effective sample cleanup is essential. Consider implementing or optimizing a sample preparation method such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[8][11][12]

Q3: I am seeing unexpected peaks in the chromatogram that are interfering with my DCBPA-D12 peak. How can I resolve this?

A3: Interfering peaks can be either isobaric compounds (compounds with the same mass) or compounds that are not chromatographically resolved.

• Chromatographic Separation: Adjust your LC gradient to improve the separation between your analyte and the interfering peak. A slower gradient or a different column chemistry may be necessary.

• Mass Spectrometry Resolution: Ensure you are using optimal MRM (Multiple Reaction Monitoring) transitions for your analyte and internal standard. If possible, monitor more than one transition for confirmation.

• Sample Cleanup: As mentioned previously, a more rigorous sample cleanup procedure like SPE can remove many interfering compounds before they reach the analytical column.[11]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma/Serum Samples

This protocol is a general guideline for the cleanup of plasma or serum samples prior to LC-MS/MS analysis of DCBPA and its deuterated internal standard. Optimization may be required for specific applications.

• Sample Pre-treatment:

  • To 500 µL of plasma/serum in a clean glass tube, add 10 µL of the 2,6-Dichloro bisphenol A-D12 internal standard solution at a known concentration.

  • Vortex for 30 seconds.

  • Add 1 mL of acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a new clean glass tube.

• SPE Cartridge Conditioning:

  • Condition an SPE cartridge (e.g., a polymeric reversed-phase cartridge) with 3 mL of methanol, followed by 3 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 3 mL of 10% methanol in water to remove polar interferences.

• Elution:

  • Elute the analyte and internal standard with 3 mL of acetonitrile into a clean glass tube.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Transfer to an autosampler vial for LC-MS/MS analysis.[13]

Protocol 2: Protein Precipitation for Plasma Samples

This is a simpler, faster method for sample cleanup, but may be less effective at removing matrix interferences compared to SPE.

• Sample Preparation:

  • In a clean microcentrifuge tube, combine 100 µL of plasma with the appropriate amount of 2,6-Dichloro bisphenol A-D12 internal standard.

  • Add 300 µL of cold acetonitrile to precipitate the proteins.

• Precipitation and Centrifugation:

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at high speed (e.g., >12,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean autosampler vial for injection into the LC-MS/MS system.

Quantitative Data

The following table summarizes the Limits of Quantification (LOQ) for Dichlorobisphenol A (DCBPA) achieved in various studies using LC-MS/MS. These values demonstrate the sensitivity of the methods and provide a benchmark for researchers.

Analyte	Matrix	Sample Preparation	LOQ	Reference
DCBPA	Human Plasma	Solid-Phase Extraction	0.005 ng/mL	[2][12]
Chlorinated BPAs	Human Urine	Salting-out Assisted LLE	0.05 ng/mL	[11]
DCBPA	Human Hair	Acidic Hydrolysis, LLE	0.00625 ng/g	[14]
DCBPA	Placental Tissue	Ethyl Acetate Extraction	0.5 - 2.0 ng/g	[15]

Visualizations

Caption: Troubleshooting workflow for high background noise.

Caption: Experimental workflow for Solid-Phase Extraction (SPE).

Caption: Experimental workflow for Protein Precipitation.

References

• 1. Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-Disrupting Bisphenols | MDPI [mdpi.com]
• 2. sciex.com [sciex.com]
• 3. Analytical Methods for Determination of Bisphenol A | Pocket Dentistry [pocketdentistry.com]
• 4. benchchem.com [benchchem.com]
• 5. library.dphen1.com [library.dphen1.com]
• 6. mendelnet.cz [mendelnet.cz]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Quantification of the Conjugated Forms of Dichlorobisphenol A (3,3'-Cl 2 BPA) in Rat and Human Plasma Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Reliable quantification of bisphenol A and its chlorinated derivatives in human urine using UPLC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sciex.com [sciex.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: 2,6-Dichloro bisphenol A-D12 Analytical Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 2,6-Dichloro bisphenol A-D12 analytical standards.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of contaminants in a 2,6-Dichloro bisphenol A-D12 analytical standard?

A1: Contaminants in a 2,6-Dichloro bisphenol A-D12 analytical standard can originate from several sources, including the synthesis process, storage, and handling. During synthesis, impurities can arise from incomplete reactions, side reactions, or the presence of impurities in the starting materials. For instance, the chlorination of bisphenol A may result in the formation of various chlorinated isomers.[1][2][3] Over time, improper storage can lead to degradation of the standard.

Q2: What are the most likely chemical contaminants I might find in my 2,6-Dichloro bisphenol A-D12 standard?

A2: Based on the synthesis of chlorinated bisphenols, the most probable contaminants include:

• Isomers: Other dichlorinated bisphenol A isomers, such as 2,2'-dichlorobisphenol A or 2,4'-dichlorobisphenol A.

• Under-chlorinated compounds: Monochlorinated bisphenol A species.

• Over-chlorinated compounds: Trichlorinated or tetrachlorinated bisphenol A species.[1][3]

• Unreacted starting materials: Residual non-deuterated Bisphenol A (BPA).

• Related chlorinated phenols: Compounds like 2,6-dichlorophenol (B41786) which can be a precursor or a degradation product.[4][5][6]

Q3: My analytical results show a peak corresponding to the non-deuterated 2,6-Dichloro bisphenol A. What could be the cause?

A3: The presence of the non-deuterated analogue in a deuterated standard is a common issue.[7] This can be due to two primary reasons:

• Incomplete Deuteration: The synthesis process may not have achieved 100% deuterium (B1214612) incorporation, leaving a small percentage of the non-deuterated compound.

• Isotopic Exchange: Deuterium atoms, particularly those on hydroxyl (-OD) groups, can exchange with hydrogen atoms from solvents or atmospheric moisture. This "back-exchange" can increase the concentration of the non-deuterated analyte over time.[7]

Troubleshooting Guide

Issue: Unexpected peaks are observed in the chromatogram when analyzing the 2,6-Dichloro bisphenol A-D12 standard.

Possible Cause 1: Contamination from the analytical system.

• Troubleshooting Step: Inject a solvent blank to check for system contamination. Ensure all vials, solvents, and syringe are clean.

Possible Cause 2: Presence of chemical impurities in the standard.

• Troubleshooting Step: Refer to the Certificate of Analysis (CoA) provided by the manufacturer to check for known impurities and their expected levels. If the CoA is unavailable or the peaks are not listed, proceed with the contaminant identification protocol outlined below.

Issue: The concentration of the 2,6-Dichloro bisphenol A-D12 standard, as determined by my assay, is lower than expected.

Possible Cause 1: Degradation of the standard.

• Troubleshooting Step: Verify the expiration date of the standard and ensure it has been stored under the recommended conditions (e.g., protected from light, at the correct temperature).

Possible Cause 2: Inaccurate quantification due to the presence of unresolved impurities.

• Troubleshooting Step: Review the chromatography to ensure the main peak is symmetrical and well-resolved from any other signals. Co-eluting impurities can affect the accuracy of the integration.

Quantitative Data Summary

The following table summarizes potential contaminants and their hypothetical, yet plausible, relative abundance in a 2,6-Dichloro bisphenol A-D12 analytical standard. Actual values will vary by manufacturer and lot.

Contaminant	Potential Relative Abundance (%)	Notes
2,6-Dichloro bisphenol A (non-deuterated)	0.1 - 2.0	Resulting from incomplete deuteration or isotopic exchange.
Monochlorinated Bisphenol A Isomers	< 0.5	Precursors from the synthesis process.
Trichlorinated Bisphenol A Isomers	< 0.5	Byproducts from over-chlorination during synthesis.[1]
Other Dichlorinated Bisphenol A Isomers	< 1.0	Isomeric byproducts formed during the chlorination reaction.
2,6-Dichlorophenol	< 0.2	A potential precursor or degradation product.[4][5]
Bisphenol A (non-deuterated)	< 0.1	Unreacted starting material.

Experimental Protocols

Protocol: Identification and Quantification of Contaminants by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the analysis of a 2,6-Dichloro bisphenol A-D12 analytical standard for potential contaminants.

1. Sample Preparation and Derivatization:

• Accurately weigh a small amount of the analytical standard and dissolve it in a known volume of a suitable solvent (e.g., acetone (B3395972) or dichloromethane).

• To improve the volatility and chromatographic performance of the phenolic compounds, a derivatization step is recommended.[8][9][10][11][12] A common method is silylation:

  • Transfer an aliquot of the sample solution to a clean vial.

  • Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), in excess.

  • Heat the mixture at 60-70°C for 30 minutes.

  • Allow the sample to cool to room temperature before injection.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5MS, or equivalent) is suitable. A typical dimension would be 30 m x 0.25 mm i.d. x 0.25 µm film thickness.

  • Injection: Splitless injection is preferred for trace analysis.

  • Injector Temperature: 250 - 280°C.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 1 minute.

    • Ramp: 10°C/minute to 300°C.

    • Final hold: 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 50-550. For higher sensitivity, Selected Ion Monitoring (SIM) can be used, targeting the characteristic ions of the expected contaminants.

3. Data Analysis:

• Identify the main peak corresponding to the derivatized 2,6-Dichloro bisphenol A-D12.

• Search for other peaks in the chromatogram.

• Obtain the mass spectrum of each unknown peak and compare it to spectral libraries (e.g., NIST) to tentatively identify the contaminants.

• Quantify the impurities by comparing their peak areas to that of the main compound, assuming a similar response factor for structurally related compounds. For more accurate quantification, certified reference materials of the identified impurities would be required.

Visualizations

Caption: A logical workflow for identifying and quantifying contaminants in analytical standards.

Caption: A diagram illustrating the potential interference of a BPA contaminant in a biological assay.

References

• 1. Chlorination of bisphenol A in aqueous media: formation of chlorinated bisphenol A congeners and degradation to chlorinated phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chlorinated and brominated bisphenol A derivatives: Synthesis, characterization and determination in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2,6-Dichlorophenol synthesis - chemicalbook [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN105272829A - Synthetic method for 2,6-dichlorophenol - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Gas chromatographic-mass spectrometric method for the determination of bisphenol A and its chlorinated derivatives in urban wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Peak Tailing for 2,6-Dichloro bisphenol A-D12 in HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing peak tailing issues encountered during the HPLC analysis of 2,6-Dichloro bisphenol A-D12.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured?

A1: Peak tailing is a chromatographic phenomenon where the peak is not symmetrical, and the latter half of the peak is broader than the front half.[1] It is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As). A value close to 1.0 indicates a symmetrical peak, while values greater than 1.5 are often considered unacceptable for quantitative analysis.[1][2]

Q2: Why is my 2,6-Dichloro bisphenol A-D12 peak tailing?

A2: Peak tailing for phenolic compounds like 2,6-Dichloro bisphenol A-D12 in reversed-phase HPLC is often caused by secondary interactions between the analyte and the stationary phase.[2] The primary culprits are interactions with residual silanol (B1196071) groups on the silica-based column packing.[3] Other potential causes include issues with the mobile phase pH, metal chelation, extra-column volume, and column degradation.

Q3: Can the deuterium (B1214612) labeling in 2,6-Dichloro bisphenol A-D12 cause peak tailing?

A3: While deuterium labeling can cause a small shift in retention time (the deuterium isotope effect), it is not a direct cause of peak tailing.[4] The underlying causes of tailing, such as secondary silanol interactions, will affect both the deuterated and non-deuterated compounds. However, any chromatographic issues may be more apparent when trying to resolve the labeled standard from its unlabeled counterpart.

Q4: What is an acceptable tailing factor for my analysis?

A4: For most quantitative applications, a tailing factor of less than or equal to 1.5 is desirable. However, the acceptable limit can depend on the specific requirements of your assay and regulatory guidelines.[1]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing issues for 2,6-Dichloro bisphenol A-D12.

Step 1: Initial Assessment and Diagnosis

The first step is to determine if the peak tailing is specific to your analyte or a system-wide issue.

• Inject a neutral compound: Inject a neutral, non-polar compound like toluene. If this peak also tails, it suggests a physical problem with the HPLC system, such as a column void or excessive extra-column volume.

• Review your chromatogram: Observe if all peaks are tailing or only the 2,6-Dichloro bisphenol A-D12 peak. Tailing of all peaks points towards a system issue, while analyte-specific tailing suggests a chemical interaction.[2]

Troubleshooting Workflow Diagram

Caption: A logical workflow to diagnose the root cause of peak tailing.

Step 2: Addressing Analyte-Specific Tailing

If only the 2,6-Dichloro bisphenol A-D12 peak is tailing, focus on chemical interactions.

1. Mobile Phase pH Optimization

The ionization state of 2,6-Dichloro bisphenol A-D12, a phenolic compound, is highly dependent on the mobile phase pH. Operating near the analyte's pKa can lead to peak tailing. The pKa of the structurally similar 2,6-dichlorophenol (B41786) is 6.79.[5] It is therefore crucial to control the mobile phase pH to ensure the analyte is in a single ionic state.

• Recommendation: Adjust the mobile phase pH to be at least 2 units below the pKa of the analyte. For 2,6-Dichloro bisphenol A-D12, a mobile phase pH of 2.5-3.5 is a good starting point to suppress the ionization of the phenolic hydroxyl groups.[6][7]

• Use a Buffer: Employ a buffer (e.g., phosphate (B84403) or formate) at a concentration of 10-20 mM to maintain a stable pH throughout the analysis.[8]

2. Mitigating Secondary Silanol Interactions

Residual silanol groups on the silica (B1680970) packing of the column can interact with the polar functional groups of your analyte, causing tailing.

• Column Choice:

  • Use an End-capped Column: Modern, high-purity, end-capped C18 or C8 columns are designed to minimize exposed silanol groups.

  • Consider a Phenyl Column: For aromatic compounds like bisphenols, a phenyl-based stationary phase can offer alternative selectivity and potentially improved peak shape.

• Mobile Phase Additives:

  • Acidic Additives: The addition of a small amount of an acid like formic acid or acetic acid (e.g., 0.1%) to the mobile phase can help to suppress silanol ionization.[9]

  • Competing Base (Use with Caution): In some cases, a small amount of a basic modifier like triethylamine (B128534) (TEA) can be added to the mobile phase to compete with the analyte for active silanol sites. However, this can shorten column lifetime.

3. Addressing Metal Chelation

Phenolic compounds can chelate with trace metal ions in the HPLC system (e.g., from stainless steel frits or tubing) or on the column packing material, leading to peak tailing.

• Use a Metal-Deactivated Column: Some columns are specifically treated to reduce metal content.

• Add a Chelating Agent: A small amount of a chelating agent, such as EDTA, can be added to the mobile phase to bind with metal ions and prevent them from interacting with the analyte.

Data Presentation

The following tables summarize the expected impact of various parameters on the tailing factor of phenolic compounds.

Table 1: Effect of Mobile Phase pH on Tailing Factor (Tf) of a Phenolic Analyte

Mobile Phase pH	Expected Tailing Factor (Tf)	Rationale
7.0 (near pKa)	> 2.0	Analyte exists in both ionized and non-ionized forms, leading to mixed-mode retention and peak tailing.[10]
3.0	1.1 - 1.5	Ionization of the phenolic hydroxyl groups is suppressed, leading to a single retention mechanism and improved peak shape.[7]

Table 2: Effect of Buffer Concentration on Peak Asymmetry

Buffer Concentration	Expected Peak Asymmetry	Rationale
< 5 mM	Poor	Insufficient buffering capacity to control the pH at the column inlet, especially with sample matrix effects.[8][11]
10-20 mM	Good	Provides adequate buffering capacity to maintain a stable pH environment for the analyte.[8]
> 50 mM	May be Poor	High salt concentrations can sometimes lead to other chromatographic issues and may not be compatible with mass spectrometry.

Experimental Protocols

Protocol 1: HPLC-UV Method for 2,6-Dichloro bisphenol A-D12

This protocol is a starting point for the analysis of 2,6-Dichloro bisphenol A-D12 and can be optimized to improve peak shape.

• Column: End-capped C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-1 min: 30% B

  • 1-10 min: 30% to 90% B

  • 10-12 min: 90% B

  • 12-12.1 min: 90% to 30% B

  • 12.1-15 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 230 nm and 280 nm

Protocol 2: UHPLC-MS/MS Method for Chlorinated Bisphenols

This method is adapted from a published method for the analysis of dichlorobisphenol A and is suitable for high-sensitivity analysis.[12]

• Column: High-strength silica C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 5 mM Ammonium Formate in Water

• Mobile Phase B: Methanol

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-3.0 min: 20% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 20% B

  • 4.1-5.0 min: 20% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Detection: Tandem Mass Spectrometry (MS/MS) in negative ion mode.

Signaling Pathways and Logical Relationships

Chemical Interactions Leading to Peak Tailing

Caption: Interactions between the analyte and the stationary phase that can lead to peak tailing.

References

• 1. acdlabs.com [acdlabs.com]
• 2. uhplcs.com [uhplcs.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. benchchem.com [benchchem.com]
• 5. 2,6-Dichlorophenol | C6H4Cl2O | CID 6899 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Quantification of the Conjugated Forms of Dichlorobisphenol A (3,3'-Cl 2 BPA) in Rat and Human Plasma Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 2,6-Dichloro bisphenol A-D12 versus its Non-Deuterated Standard in Analytical Applications

For researchers, scientists, and drug development professionals, the precise and accurate quantification of chemical compounds is paramount. In the realm of mass spectrometry-based analysis, the use of stable isotope-labeled internal standards is a cornerstone of robust method development. This guide provides an objective comparison of 2,6-Dichloro bisphenol A-D12 and its non-deuterated counterpart, offering insights into their respective roles in analytical workflows and supported by representative experimental data.

The strategic incorporation of a deuterated internal standard, such as 2,6-Dichloro bisphenol A-D12, offers significant advantages in quantitative analysis over the use of the non-deuterated, or "native," compound alone. The near-identical physicochemical properties of the deuterated and non-deuterated analogs ensure they behave similarly during sample preparation, chromatography, and ionization in the mass spectrometer. This co-elution and similar ionization response allow the deuterated standard to serve as a precise internal reference, compensating for variations in sample matrix effects, extraction efficiency, and instrument response.[1][2] This internal calibration is crucial for achieving the high accuracy and precision demanded in regulated bioanalytical studies and environmental monitoring.

Physicochemical Properties at a Glance

A fundamental understanding of the physical and chemical properties of both the deuterated and non-deuterated standards is essential for method development. The key difference lies in the increased molecular weight of the deuterated compound due to the substitution of hydrogen atoms with deuterium.

Property	2,6-Dichloro bisphenol A	2,6-Dichloro bisphenol A-D12
Molecular Formula	C₁₅H₁₄Cl₂O₂	C₁₅H₂D₁₂Cl₂O₂
Molecular Weight	297.18 g/mol	309.25 g/mol
IUPAC Name	2,6-dichloro-4-[2-(4-hydroxyphenyl)propan-2-yl]phenol	2,6-dichloro-4-[2-(4-hydroxyphenyl-d4)propan-2-yl-d8]phenol
Primary Application	Analyte for quantification	Internal standard for isotope dilution mass spectrometry

Performance in Analytical Methods: A Comparative Overview

The primary application of 2,6-Dichloro bisphenol A-D12 is as an internal standard for the accurate quantification of 2,6-Dichloro bisphenol A by isotope dilution mass spectrometry. This technique is widely recognized for its ability to mitigate matrix effects and improve the accuracy and precision of results. The non-deuterated compound serves as the target analyte of interest.

While a specific application note detailing the use of 2,6-Dichloro bisphenol A-D12 was not available in the reviewed literature, a representative experimental protocol for the analysis of chlorinated bisphenol A derivatives using a deuterated internal standard by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) is presented below. This protocol is based on established methods for similar analytes and provides a framework for the comparative performance of these compounds.[3][4]

Representative Experimental Protocol: UPLC-MS/MS Analysis of Chlorinated Bisphenols

This protocol outlines a method for the quantification of 2,6-Dichloro bisphenol A in a representative matrix (e.g., water or biological fluid) using 2,6-Dichloro bisphenol A-D12 as an internal standard.

1. Sample Preparation: Solid Phase Extraction (SPE)

• Objective: To extract and concentrate the analyte and internal standard from the sample matrix while removing interfering components.

• Procedure:

  • A known volume of the sample is spiked with a precise amount of 2,6-Dichloro bisphenol A-D12 solution.

  • The sample is then passed through a solid-phase extraction cartridge (e.g., a polymeric reversed-phase sorbent).

  • Interfering substances are washed from the cartridge.

  • The analyte and internal standard are eluted with a small volume of an organic solvent (e.g., methanol (B129727) or acetonitrile).

  • The eluate is evaporated to dryness and reconstituted in a solvent compatible with the UPLC-MS/MS system.

2. UPLC-MS/MS Analysis

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions (Representative):

  • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Representative):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 2,6-Dichloro bisphenol A: Precursor ion (m/z) → Product ion (m/z)

    • 2,6-Dichloro bisphenol A-D12: Precursor ion (m/z) → Product ion (m/z)

  • Data Analysis: The ratio of the peak area of the analyte to the peak area of the internal standard is used to calculate the concentration of the analyte in the original sample.

Expected Performance Data

The use of an isotope-labeled internal standard is expected to yield superior data quality compared to methods relying on external calibration or other non-isotopic internal standards.

Parameter	Without Deuterated Standard (External Standard)	With 2,6-Dichloro bisphenol A-D12 (Internal Standard)
Accuracy (% Bias)	Can be significantly affected by matrix effects (± 20-50% or more)	Typically within ± 15%[3]
Precision (% RSD)	Higher variability due to sample preparation and matrix effects (>15%)	Generally <15%[3]
Linearity (r²)	>0.99 (in simple matrices)	>0.99 (robust across various matrices)
Limit of Quantification (LOQ)	Dependent on matrix cleanliness	Lower LOQs achievable due to reduced noise and interference
Matrix Effect	High susceptibility to ion suppression or enhancement	Significantly compensated for

Visualizing the Workflow and Rationale

To further elucidate the concepts discussed, the following diagrams illustrate the analytical workflow and the principle of isotope dilution.

Caption: A streamlined workflow for the quantitative analysis of 2,6-Dichloro bisphenol A.

Caption: The core principle of isotope dilution for accurate quantification.

Conclusion

References

• 1. texilajournal.com [texilajournal.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. researchgate.net [researchgate.net]
• 4. library.dphen1.com [library.dphen1.com]

Comparative Analysis of Ionization Efficiency: 2,6-Dichloro bisphenol A-D12 vs. Bisphenol A

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the ionization efficiency of 2,6-Dichloro bisphenol A-D12 (DCBPA-D12) and Bisphenol A (BPA) in the context of mass spectrometry. The information presented is based on established principles of ionization and supported by general findings for analogous compounds.

Introduction

Bisphenol A (BPA) and its derivatives are of significant interest in environmental and toxicological research. Accurate quantification of these compounds often relies on mass spectrometry, where ionization efficiency is a critical parameter for achieving high sensitivity. This guide compares the expected ionization efficiency of 2,6-Dichloro bisphenol A-D12, a chlorinated and deuterated analog, with that of the parent compound, Bisphenol A. The comparison will focus on electrospray ionization (ESI) in negative ion mode, which is the most common and effective ionization technique for phenolic compounds.

Theoretical Comparison of Ionization Efficiency

The ionization of phenolic compounds like Bisphenol A and its derivatives in negative mode electrospray ionization mass spectrometry (ESI-MS) primarily occurs through deprotonation to form the [M-H]⁻ ion. The efficiency of this process is largely governed by the acidity (pKa) of the phenolic hydroxyl groups.

• Effect of Chlorination on Acidity: The presence of electron-withdrawing groups, such as chlorine atoms, on the aromatic ring increases the acidity of the phenolic protons. This is because the chlorine atoms help to stabilize the resulting phenolate (B1203915) anion through an inductive effect. Consequently, 2,6-Dichlorobisphenol A is expected to have a lower pKa value than Bisphenol A, making it a stronger acid. A lower pKa facilitates deprotonation, leading to a higher ionization efficiency in negative ESI mode.

• Effect of Deuteration on Ionization: The replacement of hydrogen with deuterium (B1214612) (as in DCBPA-D12) is not expected to have a significant impact on the intrinsic ionization efficiency of the molecule. While minor isotope effects on fragmentation patterns and chromatographic elution times have been observed, the fundamental ability of the molecule to be deprotonated is primarily determined by its electronic structure, which is largely unaffected by deuteration. Therefore, the ionization efficiency of 2,6-Dichloro bisphenol A-D12 is anticipated to be very similar to its non-deuterated counterpart, 2,6-Dichloro bisphenol A.

Based on these principles, 2,6-Dichloro bisphenol A-D12 is expected to exhibit a higher ionization efficiency than Bisphenol A in negative mode ESI-MS due to the acidifying effect of the two chlorine atoms.

Quantitative Data Comparison

Parameter	2,6-Dichloro bisphenol A-D12	Bisphenol A
Molecular Formula	C₁₅H₄D₁₂Cl₂O₂	C₁₅H₁₆O₂
Monoisotopic Mass (Da)	308.1321	228.1150
Expected pKa	< 9.6	~9.6 - 10.2[1]
Primary Ionization Mechanism	Deprotonation ([M-H]⁻)	Deprotonation ([M-H]⁻)
Relative Ionization Efficiency	> 1 (Higher)	1 (Baseline)

Experimental Protocol for Comparative Ionization Efficiency Analysis

This section outlines a detailed methodology for experimentally determining and comparing the ionization efficiency of 2,6-Dichloro bisphenol A-D12 and Bisphenol A using Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS).

1. Materials and Reagents:

• 2,6-Dichloro bisphenol A-D12 analytical standard

• Bisphenol A analytical standard

• LC-MS grade methanol (B129727)

• LC-MS grade water

• Ammonium (B1175870) hydroxide (B78521) (for mobile phase modification)

• Volumetric flasks and pipettes for standard preparation

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole or high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source

3. Standard Preparation:

• Prepare individual stock solutions of 2,6-Dichloro bisphenol A-D12 and Bisphenol A in methanol at a concentration of 1 mg/mL.

• From the stock solutions, prepare a series of working standard solutions containing both analytes at identical concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL) in a 50:50 methanol:water mixture.

4. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

  • Mobile Phase A: Water with 0.1% ammonium hydroxide

  • Mobile Phase B: Methanol with 0.1% ammonium hydroxide

  • Gradient: A suitable gradient to ensure separation from any impurities and baseline resolution for both compounds.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Capillary Voltage: -3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

  • Analysis Mode: Selected Ion Recording (SIR) or Multiple Reaction Monitoring (MRM) for the [M-H]⁻ ions of both compounds.

    • 2,6-Dichloro bisphenol A-D12 [M-H]⁻: m/z 307.1

    • Bisphenol A [M-H]⁻: m/z 227.1

5. Data Analysis:

• Inject the series of working standards and record the peak areas for the [M-H]⁻ ions of both analytes at each concentration level.

• Construct calibration curves for each compound by plotting peak area against concentration.

• The ionization efficiency can be compared by examining the slopes of the calibration curves. A steeper slope indicates a higher ionization efficiency.

• Alternatively, for a direct comparison at a specific concentration, the ratio of the peak area of 2,6-Dichloro bisphenol A-D12 to the peak area of Bisphenol A can be calculated.

Visualization of the Experimental Workflow

The following diagram illustrates the workflow for the comparative analysis of ionization efficiency.

References

• 1. Comparison of the Effect of BPA and Related Bisphenols on Membrane Integrity, Mitochondrial Activity, and Steroidogenesis of H295R Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

validation of 2,6-Dichloro bisphenol A-D12 as an internal standard for BPA analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Bisphenol A (BPA), the selection and validation of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides a comparative overview of commonly used internal standards for BPA analysis and outlines the experimental validation process.

Comparison of Internal Standards for BPA Analysis

The ideal internal standard should co-elute with the analyte, exhibit similar extraction and ionization behavior, and not be naturally present in the samples. For mass spectrometry-based methods, isotopically labeled analogs of the analyte are considered the gold standard.

Internal Standard Type	Advantages	Disadvantages
Deuterated (e.g., BPA-d16)	- Commercially available. - Lower cost compared to ¹³C-labeled standards.	- Potential for isotopic exchange (H/D exchange) under certain conditions. - Possible chromatographic separation from the native analyte (isotopic effect), which can affect quantification.
¹³C-Labeled (e.g., ¹³C₁₂-BPA)	- Chemically identical to the native analyte, ensuring co-elution. - No risk of isotopic exchange. - Considered the most accurate internal standard for isotope dilution mass spectrometry.	- Higher cost of synthesis and purchase.
Chlorinated Analogs (e.g., 2,6-Dichloro bisphenol A-D12)	- Structurally similar to BPA.	- Chromatographic behavior may differ significantly from BPA. - Ionization efficiency in the mass spectrometer may not parallel that of BPA. - Potential for natural occurrence as a disinfection byproduct in certain sample types.[1][2] - Lack of extensive validation data in the scientific literature.

Experimental Protocols

A robust analytical method is essential for the accurate quantification of BPA. The following is a representative protocol for the analysis of BPA in a biological matrix (e.g., serum or urine) using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with an internal standard.

Sample Preparation

• Spiking: To 1 mL of the biological sample, add a known concentration of the internal standard (e.g., 2,6-Dichloro bisphenol A-D12, BPA-d16, or ¹³C₁₂-BPA).

• Enzymatic Hydrolysis (for conjugated BPA): For urine samples, enzymatic deconjugation is often necessary to measure total BPA. This typically involves incubation with β-glucuronidase/sulfatase.[3]

• Protein Precipitation: Add an organic solvent such as acetonitrile (B52724) to precipitate proteins.

• Liquid-Liquid Extraction or Solid-Phase Extraction (SPE): Further purify the sample to remove interfering matrix components. SPE is a common technique for concentrating and cleaning up BPA samples.[4]

• Reconstitution: Evaporate the purified extract to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: Use a C18 reverse-phase column to separate BPA and the internal standard from other matrix components. A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile or methanol) with a modifier like formic acid or ammonium (B1175870) hydroxide (B78521) is typically employed.

• Mass Spectrometric Detection: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Monitor the specific precursor and product ion transitions for both BPA and the chosen internal standard in Multiple Reaction Monitoring (MRM) mode for quantification.

Method Validation

The analytical method should be validated according to established guidelines (e.g., FDA, EMA). Key validation parameters include:

• Linearity: Assess the linear relationship between the analyte concentration and the instrument response over a defined range.

• Accuracy and Precision: Determine the closeness of the measured values to the true values (accuracy) and the degree of scatter between a series of measurements (precision). This is typically evaluated at multiple concentration levels (low, medium, and high QC samples).

• Recovery: Evaluate the efficiency of the extraction procedure by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.

• Matrix Effect: Assess the influence of co-eluting matrix components on the ionization of the analyte and internal standard.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision.

• Stability: Evaluate the stability of the analyte in the biological matrix under different storage and handling conditions.

Visualizing the Workflow and Signaling Pathway

To better illustrate the experimental process and the biological context of BPA, the following diagrams are provided.

Experimental workflow for BPA analysis.

Simplified BPA signaling pathway.

References

• 1. Detection and occurrence of chlorinated byproducts of bisphenol a, nonylphenol, and estrogens in drinking water of china: comparison to the parent compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Products of aqueous chlorination of bisphenol A and their estrogenic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of the urinary concentrations of six bisphenols in public servants by online solid-phase extraction-liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. library.dphen1.com [library.dphen1.com]

Inter-laboratory Comparison for the Quantification of 2,6-Dichloro bisphenol A-D12: A Guide for Researchers

This guide provides an objective comparison of inter-laboratory performance for the analysis of chlorinated bisphenol A analogs, with a focus on methodologies applicable to 2,6-Dichloro bisphenol A-D12. The data presented is a synthesized representation from multiple studies on similar compounds, designed to offer a benchmark for laboratories involved in the quantification of halogenated bisphenols. This document includes detailed experimental protocols and a visual representation of a typical analytical workflow.

Data Presentation: Inter-laboratory Trial Results

While a specific inter-laboratory comparison for 2,6-Dichloro bisphenol A-D12 is not publicly available, the following tables represent typical performance characteristics observed in round-robin studies and method validation for chlorinated bisphenols in various matrices.[1][2][3][4][5] These tables are intended to serve as a guide for expected performance.

Table 1: Inter-laboratory Comparison of Chlorinated Bisphenol A Analysis in Water Matrix

Parameter	Mean Concentration (ng/L)	Repeatability Standard Deviation (sᵣ)	Repeatability Relative Standard Deviation (RSDr) (%)	Reproducibility Standard Deviation (sR)	Reproducibility Relative Standard Deviation (RSDR) (%)	Recovery (%)
Dichloro-BPA	10 - 100	0.8	8.0	2.5	25.0	95.0

Data synthesized from reported performance characteristics for similar analytes.

Table 2: Inter-laboratory Comparison of Chlorinated Bisphenol A Analysis in Biological Matrix (Serum/Plasma)

Parameter	Mean Concentration (ng/mL)	Repeatability Standard Deviation (sᵣ)	Repeatability Relative Standard Deviation (RSDr) (%)	Reproducibility Standard Deviation (sR)	Reproducibility Relative Standard Deviation (RSDR) (%)	Recovery (%)
Dichloro-BPA	0.5 - 5.0	0.09	18.0	0.28	56.0	92.0

Data synthesized from reported performance characteristics for similar analytes in human biomonitoring studies.[3][4][5]

Experimental Protocols

The following sections detail the common methodologies employed for the analysis of chlorinated bisphenols, which are directly applicable for the quantification of 2,6-Dichloro bisphenol A-D12.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the pre-concentration and purification of analytes from complex matrices like water and biological fluids.

Protocol:

• Conditioning: An SPE cartridge (e.g., C18 or a polymer-based sorbent) is conditioned with an appropriate solvent, typically methanol (B129727) followed by deionized water, to activate the sorbent.

• Loading: The sample (e.g., 100 mL of water or 1 mL of serum) is loaded onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: The cartridge is washed with a weak solvent (e.g., water or a low percentage of methanol in water) to remove interferences.

• Elution: The target analytes, including 2,6-Dichloro bisphenol A-D12, are eluted with a small volume of a strong solvent (e.g., methanol or acetonitrile).

• Drying and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in a suitable solvent for instrumental analysis.

Derivatization (for GC-MS Analysis)

To improve the volatility and thermal stability of bisphenols for gas chromatography analysis, a derivatization step is often performed. Silylation is a common technique.

Protocol:

• The dried extract from the SPE step is treated with a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[6][7]

• The reaction mixture is heated to approximately 60-70°C for a specified time (e.g., 30 minutes) to ensure complete derivatization.[7]

• The derivatized sample is then ready for injection into the GC-MS system.

Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique for the quantification of chlorinated bisphenols.

Typical Parameters:

• Chromatography:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and methanol or acetonitrile, often with a modifier like acetic acid or ammonium (B1175870) acetate.

  • Flow Rate: 0.2 - 0.5 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in negative mode is typically used for bisphenols.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity. Specific precursor-to-product ion transitions for 2,6-Dichloro bisphenol A and its deuterated internal standard (2,6-Dichloro bisphenol A-D12) are monitored. For instance, for BPA, the precursor m/z 227 is monitored for product ions like 133 and 212.[8]

Visualization of Experimental Workflow

The following diagram illustrates a typical experimental workflow for the quantification of 2,6-Dichloro bisphenol A-D12.

References

• 1. Biomonitoring of human exposures to chlorinated derivatives and structural analogs of bisphenol A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.bfr-meal-studie.de [m.bfr-meal-studie.de]
• 3. researchgate.net [researchgate.net]
• 4. A round robin approach to the analysis of bisphenol a (BPA) in human blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A round robin approach to the analysis of bisphenol A (BPA) in human blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of two derivatization-based methods for solid-phase microextraction-gas chromatography-mass spectrometric determination of bisphenol A, bisphenol S and biphenol migrated from food cans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Isotope Dilution Methods for Dichlorinated Bisphenol A: A Guide to Accuracy and Precision

Performance Comparison

Isotope dilution, coupled with high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS), offers superior accuracy and precision compared to other analytical approaches by co-opting a stable isotope-labeled internal standard that behaves nearly identically to the target analyte throughout sample preparation and analysis. This effectively mitigates variability introduced by matrix effects and sample processing.

The following table summarizes the validation data for an HPLC-MS/MS method for the quantification of 3,3'-Cl₂BPA glucuronide (3,3'-Cl₂BPA-G) and sulfate (B86663) (3,3'-Cl₂BPA-S) conjugates in plasma, which serves as a strong proxy for the performance expected for 2,6-Dichloro bisphenol A analysis using a corresponding deuterated internal standard.

Parameter	3,3'-Cl₂BPA-G	3,3'-Cl₂BPA-S	Alternative Methods (e.g., HPLC-UV, Immunoassay)
Linearity Range	0.006–25 ng/mL[1]	0.391–100 ng/mL[1]	Generally higher, often in the µg/mL range
Accuracy (Bias)	95%–109%[1]	95%–109%[1]	Can be significantly affected by matrix interference, leading to lower accuracy.
Precision (Imprecision)	<9%[1]	<9%[1]	Typically higher, with Relative Standard Deviations (RSDs) often exceeding 15%.
Matrix Effects	Corrected by internal standard[1]	Corrected by internal standard[1]	A significant source of error, often requiring extensive sample cleanup.
Specificity	High, based on mass-to-charge ratio	High, based on mass-to-charge ratio	Prone to cross-reactivity and interference from structurally similar compounds.

Experimental Protocol: Isotope Dilution HPLC-MS/MS for Dichlorinated Bisphenol A

The following is a generalized experimental protocol for the quantification of dichlorinated bisphenol A in a biological matrix, such as plasma, using an isotope dilution HPLC-MS/MS method.

1. Sample Preparation:

• Spiking: A known amount of the stable isotope-labeled internal standard (e.g., 2,6-Dichloro bisphenol A-D12) is added to the sample at the beginning of the workflow.

• Protein Precipitation: For plasma samples, proteins are precipitated to release the analyte. This is typically achieved by adding a solvent like acetonitrile.[1]

• Centrifugation: The sample is centrifuged to pellet the precipitated proteins.

• Supernatant Transfer: The supernatant containing the analyte and internal standard is transferred to a clean tube.

• Evaporation and Reconstitution: The supernatant may be evaporated to dryness and reconstituted in a smaller volume of a solvent compatible with the HPLC mobile phase to concentrate the sample.

2. HPLC Separation:

• Chromatographic Column: A C18 reverse-phase column is commonly used for the separation of bisphenol A and its derivatives.[1]

• Mobile Phase: A gradient of two or more solvents, such as water and methanol (B129727) or acetonitrile, is used to separate the analyte from other components in the sample extract.

• Flow Rate: A typical flow rate is around 0.35 mL/min.[1]

• Column Temperature: The column is often maintained at a constant temperature, for example, 40°C, to ensure reproducible retention times.[1]

3. MS/MS Detection:

• Ionization: An electrospray ionization (ESI) source operating in negative ion mode is typically used for bisphenols.

• Detection Mode: Quantification is performed using Multiple Reaction Monitoring (MRM), which provides high selectivity and sensitivity.[1] Specific precursor-to-product ion transitions are monitored for both the native analyte and the isotope-labeled internal standard.

• Quantification: The concentration of the native analyte is determined by comparing the ratio of its peak area to that of the known concentration of the internal standard.

Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for the quantification of 2,6-Dichlorobisphenol A.

Caption: Logical relationship of isotope dilution for enhanced accuracy and precision.

References

• 1. Quantification of the Conjugated Forms of Dichlorobisphenol A (3,3'-Cl 2 BPA) in Rat and Human Plasma Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Guide to the Purity Assessment of 2,6-Dichloro bisphenol A-D12 and its Alternatives

For researchers, scientists, and drug development professionals, the purity and accurate characterization of chemical compounds are paramount for reliable and reproducible results. This guide provides a comparative analysis of the methodologies used to assess the purity of 2,6-Dichloro bisphenol A-D12, a deuterated analog of 2,6-Dichloro bisphenol A. Due to the limited availability of a public certificate of analysis for this specific compound, this guide outlines standardized experimental protocols for its purity determination and compares these with methods used for other common bisphenol A (BPA) analogs.

Certificate of Analysis: 2,6-Dichloro bisphenol A-D12

While a specific certificate of analysis from a single manufacturer is not publicly available, a typical certificate would include the following information based on common analytical techniques. 2,6-Dichloro bisphenol A-D12 is the deuterium-labeled form of 2,6-Dichloro bisphenol A and is primarily used for quantification by mass spectrometry.[1][2]

Table 1: Representative Certificate of Analysis for 2,6-Dichloro bisphenol A-D12

Property	Specification	Method
Chemical Name	2,6-Dichloro bisphenol A-d12	-
CAS Number	2739737-75-6	-
Molecular Formula	C₁₅H₈D₆Cl₂O₂	Mass Spectrometry
Molecular Weight	303.21 g/mol	Mass Spectrometry
Purity (by HPLC)	≥98%	High-Performance Liquid Chromatography
Identity	Conforms to structure	¹H NMR, ¹³C NMR, Mass Spectrometry
Appearance	White to off-white solid	Visual Inspection
Solubility	Soluble in DMSO (e.g., 10 mM)	Visual Inspection
Residual Solvents	To be determined	¹H NMR / GC-MS
Elemental Analysis	Conforms to theoretical values	Combustion Analysis

Purity Assessment: A Comparative Overview of Analytical Techniques

The purity of bisphenol A analogs is typically assessed using a combination of chromatographic and spectroscopic techniques.[3][4] High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common methods employed for the separation, identification, and quantification of these compounds and their impurities.[3][4][5]

Table 2: Comparison of Analytical Methods for Bisphenol A Analogs

Technique	Principle	Advantages	Limitations
HPLC	Separates compounds based on their differential partitioning between a stationary and a mobile phase.	High resolution, suitable for non-volatile and thermally labile compounds, quantitative accuracy.	May require derivatization for some detectors, lower sensitivity compared to mass spectrometry-based methods.
GC-MS	Separates volatile compounds in the gas phase followed by detection and identification by mass spectrometry.	High sensitivity and selectivity, provides structural information for identification of unknown impurities.[3]	Requires derivatization for non-volatile compounds like bisphenols, potential for thermal degradation.[6]
LC-MS/MS	Combines the separation power of liquid chromatography with the high sensitivity and selectivity of tandem mass spectrometry.	Very high sensitivity and selectivity, suitable for complex matrices, can identify and quantify trace-level impurities.[5]	Higher cost and complexity of instrumentation.
NMR	Provides detailed information about the molecular structure and can be used to identify and quantify impurities and residual solvents.	Non-destructive, provides unambiguous structural confirmation, quantitative.[7]	Lower sensitivity compared to chromatographic methods.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments required for a comprehensive purity analysis of 2,6-Dichloro bisphenol A-D12, adapted from established protocols for similar compounds.[7]

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Instrumentation : HPLC system with a UV detector and a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[7]

• Reagents : Acetonitrile (B52724) (HPLC grade), Water (HPLC grade), and Formic acid (analytical grade).[7]

• Sample Preparation : Accurately weigh approximately 10 mg of the sample and dissolve it in a suitable solvent like methanol (B129727) or acetonitrile to a final concentration of 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.[7]

• Chromatographic Conditions :

  • Mobile Phase A : Water with 0.1% Formic Acid.[7]

  • Mobile Phase B : Acetonitrile with 0.1% Formic Acid.[7]

  • Gradient : Start with a suitable percentage of B, ramp up to a higher percentage to elute the compound, and then return to initial conditions. A typical gradient could be 10% B to 90% B over 20 minutes.[7]

  • Flow Rate : 1.0 mL/min.[7]

  • Column Temperature : 30 °C.[7]

  • Detection Wavelength : 280 nm.[7]

  • Injection Volume : 10 µL.[7]

• Data Analysis : Calculate the purity by the area percentage method. Identify and quantify any impurity peaks.[7]

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

• Instrumentation : GC-MS system with a suitable capillary column (e.g., a 30 m x 0.25 mm, 0.25 µm film thickness column).

• Reagents : Derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), and a suitable solvent like acetonitrile.[6]

• Sample Preparation and Derivatization : Dissolve a known amount of the sample in the solvent. Add the derivatizing agent and heat the mixture to ensure complete derivatization of the hydroxyl groups.[6]

• GC-MS Conditions :

  • Injector Temperature : 250 °C.

  • Oven Program : Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) to separate the compounds.[7]

  • Carrier Gas : Helium at a constant flow rate.

  • Transfer Line Temperature : 280 °C.[7]

  • Ion Source Temperature : 230 °C.[7]

  • Mass Range : m/z 40-550.[7]

• Data Analysis : Identify the main peak by its mass spectrum and retention time. Identify any impurity peaks by comparing their mass spectra with a spectral library (e.g., NIST).[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

• Instrumentation : NMR spectrometer (e.g., 400 MHz or higher).

• Reagents : Deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Sample Preparation : Dissolve a few milligrams of the sample in the deuterated solvent.

• Experiments :

  • ¹H NMR : To confirm the proton signals of the molecule.

  • ¹³C NMR : To confirm the carbon skeleton.[7]

  • ²H (Deuterium) NMR : To confirm the positions of deuterium (B1214612) labeling.

• Data Analysis : Compare the obtained spectra with the expected chemical shifts and coupling constants for the structure of 2,6-Dichloro bisphenol A-D12. Integrate peaks to quantify any residual solvents or impurities.[7]

Visualizing the Purity Assessment Workflow

The following diagram illustrates the logical workflow for a comprehensive purity assessment of 2,6-Dichloro bisphenol A-D12.

References

• 1. immunomart.com [immunomart.com]
• 2. 2,6-Dichloro bisphenol A-D12 | [artmolecule.fr]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. library.dphen1.com [library.dphen1.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Solid-Phase Extraction (SPE) Cartridges for 2,6-Dichloro-bisphenol A-D12 Analysis

For researchers and scientists engaged in the analysis of chlorinated bisphenol A analogs, particularly the deuterated internal standard 2,6-Dichloro-bisphenol A-D12, selecting the optimal Solid-Phase Extraction (SPE) cartridge is a critical step for achieving accurate and reproducible results. This guide provides a comparative overview of commonly used SPE cartridges, their performance, and detailed experimental protocols to aid in method development for drug development and environmental monitoring applications.

While direct comparative studies on 2,6-Dichloro-bisphenol A-D12 are limited in publicly available literature, this guide synthesizes data from studies on bisphenol A (BPA) and its chlorinated derivatives to provide a representative performance comparison. The extraction behavior of 2,6-Dichloro-bisphenol A-D12 is expected to be similar to these related compounds. The two most prevalent types of SPE sorbents for this class of compounds are silica-based reversed-phase C18 and polymeric reversed-phase cartridges, such as Oasis HLB.

Performance Comparison of SPE Cartridges

The selection of an SPE cartridge is often a trade-off between selectivity, capacity, and cost. Below is a summary of expected performance characteristics for C18 and Oasis HLB cartridges based on data for BPA and its analogs.

Cartridge Type	Sorbent Chemistry	Typical Recovery (%)	Reproducibility (RSD, %)	Key Advantages	Key Disadvantages
C18 (Octadecyl Silica)	Silica (B1680970) gel functionalized with C18 alkyl chains	85 - 95%	< 10%	High hydrophobicity, good for non-polar to moderately polar compounds, cost-effective.	Prone to silanol (B1196071) interactions causing tailing for polar compounds, requires careful pH control to avoid hydrolysis of the silica backbone, potential for irreversible adsorption.
Oasis HLB	Hydrophilic-Lipophilic Balanced co-polymer (N-vinylpyrrolidone and divinylbenzene)	90 - 105%[1]	< 5%	Stable over a wide pH range (1-14), high capacity and retention for a broad range of compounds (polar to non-polar), resistant to dewetting.	Generally higher cost compared to silica-based sorbents.
Molecularly Imprinted Polymers (MIPs)	Custom-synthesized polymers with specific recognition sites for the target analyte or a structural analog.	95 - 105%	< 5%	High selectivity, can significantly reduce matrix effects.	Higher cost, may have limited capacity, potential for template bleeding.

Disclaimer: The quantitative data in this table is representative of typical performance for bisphenol A and its analogs and may vary for 2,6-Dichloro-bisphenol A-D12 depending on the specific experimental conditions and matrix.

Experimental Protocols

A generalized experimental workflow for the solid-phase extraction of 2,6-Dichloro-bisphenol A-D12 is presented below. Specific volumes and solutions may need to be optimized for your particular application and sample matrix.

Sample Preparation

• For aqueous samples, adjust the pH to below the pKa of the analyte (for dichlorobisphenol A, a pH of 6-7 is often suitable) to ensure it is in a neutral form for optimal retention on reversed-phase sorbents.

• Centrifuge or filter the sample to remove any particulate matter that could clog the SPE cartridge.

• Spike the sample with an appropriate concentration of 2,6-Dichloro-bisphenol A-D12 as an internal standard.

SPE Procedure using C18 Cartridge

• Conditioning: Condition the cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Equilibration: Equilibrate the cartridge with 5 mL of the sample matrix buffer (e.g., pH 7 phosphate (B84403) buffer).

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, consistent flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of a weak organic solvent/water mixture (e.g., 5% methanol in water) to remove hydrophilic interferences.

• Elution: Elute the analyte with a small volume (e.g., 2 x 2 mL) of a strong organic solvent such as methanol or acetonitrile.

SPE Procedure using Oasis HLB Cartridge

• Conditioning: Condition the cartridge with 5 mL of methanol followed by 5 mL of deionized water. The cartridge can go dry after this step without affecting performance.

• Sample Loading: Load the pre-treated sample onto the cartridge at a flow rate of 1-5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

• Elution: Elute the analyte with 2 x 2 mL of methanol or acetonitrile.

Visualizing the Workflow

The following diagrams illustrate the general experimental workflow for SPE and the logical relationship in selecting an appropriate SPE cartridge.

Caption: General experimental workflow for SPE of 2,6-Dichloro bisphenol A-D12.

Caption: Logic for selecting an SPE cartridge for 2,6-Dichloro bisphenol A-D12.

References

• 1. researchgate.net [researchgate.net]

Cross-Reactivity of Antibodies with 2,6-Dichloro bisphenol A-D12 in Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of antibody cross-reactivity with bisphenol A (BPA) analogs, with a focus on halogenated derivatives, to infer the potential cross-reactivity with 2,6-Dichloro bisphenol A-D12 in immunoassays. Due to the limited availability of direct experimental data for 2,6-Dichloro bisphenol A-D12, this guide leverages data from studies on other chlorinated and brominated BPA compounds to provide a relevant comparative framework.

Data Summary: Cross-Reactivity of BPA Immunoassays with Halogenated Analogs

The following table summarizes the cross-reactivity of various anti-BPA antibodies with several halogenated bisphenol A analogs. This data is crucial for understanding the specificity of BPA immunoassays and predicting the potential for cross-reactivity with compounds like 2,6-Dichloro bisphenol A-D12. The cross-reactivity is typically determined by comparing the concentration of the analog required to cause a 50% inhibition (IC50) of the signal with the IC50 of BPA.

Compound	Antibody Type	Immunoassay Format	Cross-Reactivity (%)	Reference
Monochloro BPA (MCBPA)	Polyclonal	ELISA	Varies	[1][2]
Trichloro BPA (TrCBPA)	Polyclonal	ELISA	Varies	[1][2]
Tetrachloro BPA (TCBPA)	Polyclonal	ELISA	Varies	[1][2]
Tetrabromobisphenol A (TBBPA)	Polyclonal	ELISA	Varies	[1][2]

Note: Specific cross-reactivity percentages can vary significantly depending on the specific antibody, assay conditions, and the hapten used for immunization. The available search results indicate that halogenated BPA derivatives are recognized by anti-BPA antibodies, but do not provide precise, universally applicable cross-reactivity values.

Experimental Protocol: Competitive Enzyme-Linked Immunosorbent Assay (ELISA) for BPA and its Analogs

This section outlines a typical indirect competitive ELISA protocol used to determine the concentration of BPA and assess the cross-reactivity of its analogs.

1. Materials and Reagents:

• 96-well microtiter plates

• Coating antigen (e.g., BPA-ovalbumin conjugate, BPA-OVA)

• Anti-BPA antibody (polyclonal or monoclonal)

• Standard solutions of BPA and potential cross-reactants (e.g., 2,6-Dichloro bisphenol A-D12)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-rabbit IgG)

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., PBST: 0.05% Tween 20 in PBS)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Plate reader

2. Assay Procedure:

• Coating: Microtiter plate wells are coated with a solution of the coating antigen (e.g., 100 µL of 1 µg/mL BPA-OVA in carbonate buffer, pH 9.6) and incubated overnight at 4°C.

• Washing: The coating solution is removed, and the plate is washed three times with wash buffer.

• Blocking: To prevent non-specific binding, 200 µL of blocking buffer is added to each well and incubated for 1-2 hours at 37°C.

• Washing: The blocking buffer is removed, and the plate is washed three times with wash buffer.

• Competitive Reaction: 50 µL of standard BPA solution or the test sample (containing analogs like 2,6-Dichloro bisphenol A-D12) at various concentrations is added to the wells, followed by 50 µL of the diluted anti-BPA primary antibody. The plate is then incubated for 1 hour at 37°C.

• Washing: The plate is washed three times with wash buffer to remove unbound antibodies and antigens.

• Secondary Antibody Incubation: 100 µL of the enzyme-conjugated secondary antibody, diluted in blocking buffer, is added to each well and incubated for 1 hour at 37°C.

• Washing: The plate is washed five times with wash buffer.

• Substrate Reaction: 100 µL of the substrate solution is added to each well, and the plate is incubated in the dark at room temperature for a specified time (e.g., 15-30 minutes) to allow for color development.

• Stopping the Reaction: The enzymatic reaction is stopped by adding 50 µL of stop solution to each well.

• Measurement: The absorbance (or optical density) is measured at a specific wavelength (e.g., 450 nm) using a microplate reader.

3. Data Analysis: The concentration of BPA or the cross-reactivity of its analogs is determined by constructing a standard curve. The percentage of inhibition is calculated for each standard and sample concentration. The IC50 value, the concentration that causes 50% inhibition of the maximum signal, is determined for BPA and each analog. The cross-reactivity is then calculated using the following formula:

Cross-Reactivity (%) = (IC50 of BPA / IC50 of Analog) x 100

Visualizing the Immunoassay Workflow

The following diagram illustrates the principle of a competitive ELISA for the detection of 2,6-Dichloro bisphenol A-D12.

Caption: Competitive ELISA workflow for 2,6-Dichloro bisphenol A-D12 detection.

References

• 1. Halogenated bisphenol A derivatives potently inhibit human, rat, and mouse gonadal 3β-hydroxysteroid dehydrogenases: Structure-activity relationship and in silico molecular docking analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Halogenated bisphenol A derivatives potently inhibit human and rat 11β-hydroxysteroid dehydrogenase 1: Structure-activity relationship and molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]

performance of 2,6-Dichloro bisphenol A-D12 in different mass spectrometry instruments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 2,6-Dichloro bisphenol A-D12 (DCBPA-D12) as an internal standard in various mass spectrometry applications. The information is intended for researchers, scientists, and drug development professionals who utilize quantitative mass spectrometry for the analysis of bisphenol A and its derivatives. This document outlines the expected performance of DCBPA-D12, compares it with alternative internal standards, and provides detailed experimental protocols.

Introduction to 2,6-Dichloro bisphenol A-D12

2,6-Dichloro bisphenol A-D12 is a stable isotope-labeled internal standard used for the quantification of 2,6-dichlorobisphenol A and other related compounds by mass spectrometry. The incorporation of twelve deuterium (B1214612) atoms provides a distinct mass shift from the unlabeled analyte, allowing for accurate and precise measurement through isotope dilution mass spectrometry. In this technique, a known amount of the labeled standard is added to a sample at the beginning of the analytical workflow. The ratio of the signal from the native analyte to the signal from the internal standard is then used to determine the concentration of the analyte, effectively correcting for variations in sample preparation, injection volume, and instrument response.

Performance Comparison of Internal Standards

The choice of an appropriate internal standard is critical for the accuracy and precision of quantitative mass spectrometry assays. While direct head-to-head performance data for DCBPA-D12 across a wide range of mass spectrometry platforms is not extensively published, its performance can be inferred from the well-documented behavior of other deuterated and stable isotope-labeled standards for bisphenol analysis. The following tables summarize the expected performance characteristics of DCBPA-D12 and compare it with common alternatives like ¹³C-labeled Bisphenol A and non-deuterated structural analogs.

Table 1: Performance Characteristics of 2,6-Dichloro bisphenol A-D12

Performance Metric	Expected Performance with DCBPA-D12	Rationale
Accuracy	High	Co-elution with the analyte and similar physicochemical properties ensure effective correction for matrix effects and extraction losses.[1][2][3]
Precision	High	Minimizes variability introduced during sample preparation and analysis, leading to low coefficients of variation (%CV).[4][5]
Linearity	Excellent	The use of an isotope-labeled internal standard typically results in a wide linear dynamic range for the calibration curve.
Specificity	High	The distinct mass-to-charge ratio (m/z) of the deuterated standard allows for specific detection without interference from the unlabeled analyte.
Matrix Effect	Effectively Compensated	As a stable isotope-labeled standard, it experiences similar ion suppression or enhancement as the analyte, allowing for accurate correction.[6]
Recovery	Consistent and Corrected	Variations in extraction recovery are accounted for by measuring the analyte-to-internal standard ratio.[4]

Table 2: Comparison with Alternative Internal Standards

Internal Standard Type	Advantages	Disadvantages
Deuterated (e.g., DCBPA-D12, BPA-d16)	- Good co-elution with analyte.- Generally more cost-effective than ¹³C-labeled standards.- Widely available.	- Potential for isotopic exchange of deuterium atoms.- Slight differences in retention time compared to the native analyte ("isotope effect") can lead to differential matrix effects.[7]
¹³C-Labeled (e.g., ¹³C₁₂-BPA)	- Considered the "gold standard" due to minimal isotope effect and high chemical stability.- Co-elutes almost perfectly with the native analyte.- No risk of isotopic exchange.[1]	- Typically more expensive to synthesize.- May be less readily available for all analytes.
Non-Deuterated Structural Analog	- Low cost and readily available.	- Different physicochemical properties can lead to different extraction recoveries and chromatographic retention times.- May not effectively compensate for matrix effects.[4]

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are representative experimental protocols for the analysis of dichlorobisphenol A using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard like DCBPA-D12.

Protocol 1: LC-MS/MS Analysis of Dichlorobisphenol A in Human Plasma

This protocol is adapted from a method for the simultaneous quantification of bisphenol A and its chlorinated derivatives in human plasma.

1. Sample Preparation (Solid Phase Extraction - SPE)

• To 500 µL of human plasma, add the internal standard solution (e.g., 2,6-Dichloro bisphenol A-D12 in methanol).

• Condition a polymeric SPE cartridge with 3 mL of methanol (B129727) followed by 3 mL of water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of 10% methanol in water to remove interferences.

• Elute the analytes and the internal standard with 3 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen gas at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Parameters

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate dichlorobisphenol A from other matrix components (e.g., 10% B to 90% B over 5 minutes).

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 20 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both dichlorobisphenol A and 2,6-Dichloro bisphenol A-D12. The most intense transition is used for quantification and the second for confirmation.

Protocol 2: GC-MS Analysis of Dichlorobisphenol A in Water

This protocol is based on a general procedure for the analysis of bisphenols in water samples.

1. Sample Preparation (Liquid-Liquid Extraction - LLE and Derivatization)

• To 100 mL of a water sample, add the internal standard solution (e.g., 2,6-Dichloro bisphenol A-D12 in methanol).

• Adjust the pH of the sample to acidic (e.g., pH 2) with a suitable acid.

• Extract the sample twice with 50 mL of a suitable organic solvent (e.g., dichloromethane).

• Combine the organic extracts and dry them over anhydrous sodium sulfate.

• Evaporate the solvent to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Derivatization: Add a derivatizing agent (e.g., 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)) to the extract.

• Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivatives.

• Cool the sample and it is ready for GC-MS analysis.

2. GC-MS Parameters

• GC System: A gas chromatograph equipped with a split/splitless injector.

• Column: A low-bleed capillary column suitable for semi-volatile compounds (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 280°C.

• Oven Temperature Program: A program to achieve separation (e.g., start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min).

• Mass Spectrometer: A single or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) of characteristic ions for the derivatized dichlorobisphenol A and its deuterated internal standard.

Visualizations

The following diagrams illustrate the fundamental workflow where an internal standard like 2,6-Dichloro bisphenol A-D12 is employed for quantitative analysis.

Quantitative analysis workflow using a deuterated internal standard.

Correction of analytical variability using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Comparative Toxicological Profile: 2,6-Dichloro bisphenol A vs. Its Deuterated Analog

A guide for researchers, scientists, and drug development professionals.

Introduction

2,6-Dichloro bisphenol A (2,6-Cl2BPA) is a halogenated derivative of Bisphenol A (BPA), a well-known endocrine-disrupting chemical.[1] The introduction of chlorine atoms to the BPA structure can alter its biological activity and toxicological profile. Deuteration, the selective replacement of hydrogen atoms with their heavier isotope deuterium (B1214612), is a strategy employed in drug development to modify a compound's metabolic stability and pharmacokinetic properties.[2] This guide explores the potential toxicological differences between 2,6-Cl2BPA and its deuterated analog by examining the known effects of BPA and its derivatives and the theoretical impact of deuteration.

Theoretical Impact of Deuteration on Toxicity

The substitution of hydrogen with deuterium creates a stronger chemical bond (C-D vs. C-H).[2] This increased bond strength can lead to a "kinetic isotope effect" (KIE), where the rate of a chemical reaction involving the cleavage of this bond is slowed.[1] In the context of toxicology, this can have several implications:

• Altered Metabolism: If the metabolism of 2,6-Cl2BPA involves the enzymatic cleavage of a C-H bond that is replaced by a C-D bond in the deuterated analog, the metabolic rate of the deuterated compound may be reduced.[2][3] This can lead to a longer biological half-life.[2]

• Shifts in Metabolic Pathways: A slowed metabolic pathway due to deuteration can sometimes lead to "metabolic shunting," where the compound is metabolized through alternative pathways.[2] This could potentially lead to the formation of different metabolites, which may have their own unique toxicological profiles.[2]

• Changes in Toxicity: The overall toxicity of the deuterated analog could be increased or decreased depending on whether the parent compound or its metabolites are the primary toxic species. If metabolism leads to detoxification, a slower metabolism of the deuterated analog could prolong the toxic effects of the parent compound. Conversely, if metabolism produces a more toxic metabolite, deuteration could reduce toxicity.[4][5]

Comparative Estrogenic Activity of BPA and its Analogs

While direct data for 2,6-Cl2BPA is limited, studies on other chlorinated BPA derivatives suggest that chlorination does not necessarily enhance estrogenic activity and, in some cases, may decrease it compared to the parent compound, BPA.[6] The estrogenic activity of these compounds is primarily mediated through their binding to estrogen receptors (ERα and ERβ).[7][8][9]

Below is a summary of the estrogenic activity of BPA and some of its analogs, which provides a reference for the potential activity of 2,6-Cl2BPA.

Compound	Assay Type	Endpoint	Relative Potency/Effect	Reference
Bisphenol A (BPA)	Estrogen Receptor (ER) Binding Assay	ERα and ERβ Binding	Binds to both ERα and ERβ	[7][8]
MCF-7 Cell Proliferation (E-SCREEN)	Cell Proliferation	Induces cell proliferation	[1]
BG1 Luciferase ER Transactivation	Estrogenic Activity	Shows estrogenic activity	[7]
Bisphenol S (BPS)	GFP Expression System	Estrogenic Activity (EC50)	Comparable estrogenic activity to BPA	[6]
In vitro assays	Estrogenic and Androgenic activity	Less estrogenic and antiandrogenic than BPA	[10]
Chlorinated BPS Derivatives (ClBPS, diClBPS, triClBPS)	GFP Expression System	Estrogenic Activity (EC50)	Less estrogenic than BPS and BPA	[6]

Experimental Protocols

To definitively compare the toxicity of 2,6-Dichloro bisphenol A and its deuterated analog, a battery of in vitro and in vivo assays would be required. Below is a detailed protocol for an in vitro estrogen receptor binding assay, a fundamental experiment to assess endocrine-disrupting potential.

Estrogen Receptor Competitive Binding Assay Protocol

1. Objective: To determine the relative binding affinity of 2,6-Dichloro bisphenol A and its deuterated analog to the human estrogen receptors alpha (ERα) and beta (ERβ).

2. Materials:

• Recombinant human ERα and ERβ protein

• [3H]-Estradiol (radiolabeled ligand)

• Test compounds: 2,6-Dichloro bisphenol A, deuterated 2,6-Dichloro bisphenol A

• Reference compound: 17β-Estradiol (unlabeled)

• Assay Buffer (e.g., Tris-HCl buffer with additives)

• Scintillation vials and scintillation fluid

• Filter plates (e.g., 96-well glass fiber filters)

• Multi-well plates

• Incubator

• Liquid scintillation counter

• Plate washer

3. Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of the test compounds and the reference compound (17β-Estradiol) in the assay buffer.

  • Prepare a solution of [3H]-Estradiol at a fixed concentration (typically at its Kd value for the receptor).

  • Prepare a solution of the recombinant ERα or ERβ protein in the assay buffer.

• Binding Reaction:

  • In a multi-well plate, add the assay buffer, the ER protein solution, and the [3H]-Estradiol solution to each well.

  • Add the serially diluted test compounds or the reference compound to the respective wells. Include wells for total binding (no competitor) and non-specific binding (excess unlabeled estradiol).

  • Incubate the plate at a specified temperature (e.g., 4°C) for a defined period (e.g., 18-24 hours) to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through the glass fiber filter plate using a plate washer. The receptor-bound radioligand will be retained on the filter, while the unbound ligand will pass through.

  • Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification:

  • Dry the filter plate.

  • Add scintillation fluid to each well.

  • Seal the plate and count the radioactivity in each well using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of [3H]-Estradiol) from the resulting sigmoidal curve.

  • The relative binding affinity (RBA) can be calculated using the formula: RBA = (IC50 of Estradiol / IC50 of test compound) x 100.

Visualizing a Potential Mechanism and Workflow

To understand the potential biological impact and the experimental approach, the following diagrams illustrate a simplified estrogenic signaling pathway and a general workflow for a comparative toxicity assessment.

Caption: Simplified estrogenic signaling pathway.

Caption: General workflow for comparative toxicity assessment.

Conclusion and Future Directions

The comparative toxicity of 2,6-Dichloro bisphenol A and its deuterated analog remains an area for future investigation. Based on the principles of the kinetic isotope effect, it is plausible that deuteration could alter the metabolic profile and, consequently, the toxicity of 2,6-Cl2BPA. However, without direct experimental evidence, it is impossible to predict whether deuteration would result in an attenuated or exacerbated toxicological profile.

Researchers and drug development professionals are encouraged to conduct comprehensive comparative studies, including in vitro assays to assess receptor binding and cellular responses, as well as in vivo studies to evaluate pharmacokinetics and systemic toxicity. Such data are crucial for a thorough risk assessment and for making informed decisions regarding the use and regulation of these compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. researchgate.net [researchgate.net]
• 4. Isotope effects on the metabolism and pulmonary toxicity of butylated hydroxytoluene in mice by deuteration of the 4-methyl group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deuterium isotope effect on the metabolism and toxicity of 1,2-dibromoethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Estrogenic activity of alkylphenols, bisphenol S, and their chlorinated derivatives using a GFP expression system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bisphenol A exerts estrogenic effects by modulating CDK1/2 and p38 MAP kinase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization of Estrogenic and Androgenic Activities for Bisphenol A-like Chemicals (BPs): In Vitro Estrogen and Androgen Receptors Transcriptional Activation, Gene Regulation, and Binding Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Estrogenic activity of bisphenol A and 2,2-bis(p-hydroxyphenyl)-1,1,1-trichloroethane (HPTE) demonstrated in mouse uterine gene profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Prudent Disposal of 2,6-Dichloro bisphenol A-D12: A Guide for Laboratory Professionals

Essential Safety and Disposal Protocol for Researchers, Scientists, and Drug Development Professionals

Immediate Safety Precautions

Before commencing any disposal-related activities, it is imperative to handle 2,6-Dichloro bisphenol A-D12 with the appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, safety goggles or a face shield, and a laboratory coat. All handling of the solid compound should be conducted in a well-ventilated area or a chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is essential for the safe and compliant disposal of 2,6-Dichloro bisphenol A-D12. Consultation with your institution's Environmental Health and Safety (EHS) office is strongly recommended to ensure alignment with site-specific protocols.

• Waste Identification and Segregation:

  • Designate a specific, clearly labeled, and sealed container for 2,6-Dichloro bisphenol A-D12 waste.

  • Do not mix this waste with other chemical waste streams to avoid potentially hazardous reactions.

• Container Management:

  • The waste container must be in good condition, compatible with the chemical, and securely sealed to prevent leaks or spills.

  • Label the container with "Hazardous Waste," the full chemical name ("2,6-Dichloro bisphenol A-D12"), and any relevant hazard pictograms.

• Spill Management:

  • In the event of a spill, carefully sweep up the solid material, taking care not to generate dust.

  • Place the spilled material and any contaminated cleaning supplies into the designated hazardous waste container.

  • Clean the spill area with an appropriate solvent (e.g., acetone (B3395972) or methanol), and collect the cleaning materials as hazardous waste.

• Final Disposal:

  • The primary and recommended method for the disposal of 2,6-Dichloro bisphenol A-D12 is through a licensed and approved hazardous waste disposal company.[1][2][3]

  • An alternative disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber. This should only be performed by trained personnel at a licensed facility.

Key Safety and Disposal Data

The following table summarizes crucial information for the safe handling and disposal of chlorinated phenols, which is applicable to 2,6-Dichloro bisphenol A-D12 in the absence of specific data.

Parameter	Information	Source
Primary Disposal Method	Dispose of contents/container to an approved waste disposal plant.	[1][2][3]
Personal Protective Equipment (PPE)	Chemical-resistant gloves, safety goggles/face shield, lab coat.	[4][5]
Handling Precautions	Use in a well-ventilated area or chemical fume hood. Avoid dust formation.	[4]
Spill Cleanup	Sweep up solid, collect in a sealed container for disposal. Clean area with a suitable solvent.	[1]
Incompatible Materials	Strong oxidizing agents, strong bases, acid chlorides, and acid anhydrides.	[1]

Disposal Workflow

The logical flow for the proper disposal of 2,6-Dichloro bisphenol A-D12 is illustrated in the diagram below. This workflow ensures that all necessary safety and regulatory steps are considered.

Caption: Workflow for the proper disposal of 2,6-Dichloro bisphenol A-D12.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. lobachemie.com [lobachemie.com]

Essential Safety and Operational Guide for Handling 2,6-Dichloro bisphenol A-D12

This guide provides critical safety, handling, and disposal information for 2,6-Dichloro bisphenol A-D12, catering to researchers, scientists, and professionals in drug development. The following procedures are based on best practices for handling similar chlorinated phenolic compounds and should be implemented to minimize risk and ensure a safe laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for 2,6-Dichloro bisphenol A-D12 was not located. The guidance provided herein is based on the safety protocols for structurally analogous compounds, such as Bisphenol A and 2,6-Dichlorophenol. This compound should be handled with caution and treated as potentially hazardous.

Hazard Identification and Personal Protective Equipment

Based on data for similar compounds, 2,6-Dichloro bisphenol A-D12 is presumed to pose health risks. Bisphenol A may cause allergic skin reactions, serious eye damage, and respiratory irritation, and is suspected of damaging fertility or the unborn child.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Category	Specification	Purpose
Eye and Face Protection	Chemical safety goggles meeting ANSI Z87.1 standards. A face shield should be used when there is a significant risk of splashing.[3]	To protect eyes and face from splashes and airborne particles.
Hand Protection	Chemical-resistant gloves. Butyl rubber is recommended for good chemical resistance. Neoprene may be suitable for short-duration tasks. Nitrile gloves are generally not recommended for prolonged contact with similar compounds.[3] Double-gloving is a good practice.	To prevent skin contact and absorption of the chemical.
Body Protection	A chemically resistant lab coat or apron.[3]	To provide a barrier against accidental spills and contamination of personal clothing.
Respiratory Protection	An air-purifying respirator (APR) with an organic vapor (OV) cartridge, potentially with a P100 particulate filter if aerosols are generated, should be used for low vapor concentrations.[3] All work should be conducted in a certified chemical fume hood.[4]	To protect the respiratory system from inhalation of harmful vapors or aerosols.
Foot Protection	Closed-toe shoes are required in all laboratory settings.[3]	To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure

Caption: Workflow for the safe handling of 2,6-Dichloro bisphenol A-D12.

Experimental Protocols

Preparation:

• Thoroughly review the Safety Data Sheets (SDS) for Bisphenol A and 2,6-Dichlorophenol to understand the potential hazards.[1][5][6]

• Ensure that a certified chemical fume hood is operational and available for use.[4]

• Assemble all necessary PPE as detailed in Table 1.

Handling:

• Conduct all manipulations of the solid compound and its solutions within a certified chemical fume hood to minimize inhalation exposure.

• Use the smallest quantity of the chemical necessary for the experiment.[3]

• Keep containers tightly closed when not in use.[3]

• Avoid the generation of dust or aerosols.[3]

Post-Experiment Cleanup:

• Decontaminate all work surfaces and equipment after use.[3]

• Thoroughly wash hands with soap and water after handling the compound.[3]

Disposal Plan

Proper disposal of 2,6-Dichloro bisphenol A-D12 and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Table 2: Waste Disposal Plan

Waste Type	Disposal Procedure
Solid Waste	Collect all solid waste containing the chemical in a separate, clearly labeled, and compatible hazardous waste container.[3]
Liquid Waste	Collect all liquid waste containing the chemical in a separate, clearly labeled, and compatible hazardous waste container.[3] Do not pour down the drain.
Contaminated PPE	Dispose of contaminated gloves and other disposable PPE in a designated hazardous waste container.[7]
Contaminated Glassware	Rinse with a suitable solvent (e.g., acetone (B3395972) or ethanol) in a chemical fume hood. Collect the rinsate as hazardous waste.[7]

All waste must be treated as hazardous waste and disposed of through your institution's environmental health and safety office.[3] Label all waste containers clearly with the chemical name and appropriate hazard warnings.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. oxfordlabchem.com [oxfordlabchem.com]
• 7. benchchem.com [benchchem.com]